(5-Isopropylisoxazol-3-yl)methanamine

• CAS: 154016-49-6

Core Science & Biosynthesis

(5-Isopropylisoxazol-3-yl)methanamine: A Review of Available Chemical and Computational Data

For Immediate Release

[CITY, STATE] – This technical guide provides a consolidated overview of the known chemical properties of (5-Isopropylisoxazol-3-yl)methanamine, a heterocyclic amine of interest to the research and drug development communities. While a comprehensive experimental profile remains to be fully elucidated in publicly accessible literature, this document summarizes the available data from chemical suppliers and computational models.

Core Chemical Properties

(5-Isopropylisoxazol-3-yl)methanamine, identified by the CAS Number 154016-49-6, is a primary amine featuring an isoxazole ring substituted with an isopropyl group.[1][2] Its fundamental chemical properties are detailed in Table 1.

Property	Value	Source
CAS Number	154016-49-6	[1][2]
Molecular Formula	C₇H₁₂N₂O	[1][2]
Molecular Weight	140.18 g/mol	[1]
Synonyms	C-(5-Isopropylisoxazol-3-yl)-methylaminehydrochloride	[1]
SMILES	CC(C)C1=CC(=NO1)CN	[1]

Table 1: Fundamental Chemical Properties of (5-Isopropylisoxazol-3-yl)methanamine

Computational and Physicochemical Data

Computational modeling provides further insight into the physicochemical properties of (5-Isopropylisoxazol-3-yl)methanamine, which are crucial for predicting its behavior in biological systems. These calculated values are summarized in Table 2.

Property	Value	Source
Topological Polar Surface Area (TPSA)	52.05 Ų	[1]
LogP (octanol-water partition coefficient)	1.2567	[1]
Hydrogen Bond Acceptors	3	[1]
Hydrogen Bond Donors	1	[1]
Rotatable Bonds	2	[1]

Table 2: Computationally Derived Physicochemical Properties

Experimental Data and Protocols

Biological Activity and Signaling Pathways

Currently, there is no published research detailing the biological activity, pharmacological profile, or mechanism of action for (5-Isopropylisoxazol-3-yl)methanamine. As a result, information regarding its interaction with specific signaling pathways is unavailable, precluding the generation of a corresponding diagram. The broader class of isoxazole-containing compounds is known to exhibit a wide range of biological activities, and this molecule presents an opportunity for further investigation within the fields of medicinal chemistry and drug discovery.

Logical Relationship of Available Data

The following diagram illustrates the logical flow of the currently available information for (5-Isopropylisoxazol-3-yl)methanamine, highlighting the existing data and the current knowledge gaps.

Figure 1: Current knowledge status of (5-Isopropylisoxazol-3-yl)methanamine.

Conclusion

(5-Isopropylisoxazol-3-yl)methanamine is a chemical entity for which basic identification and computational data are available. However, a significant opportunity exists for the scientific community to contribute to a more comprehensive understanding of this molecule. Future research efforts are needed to determine its experimental physicochemical properties, establish robust synthesis and purification protocols, and explore its potential biological activities. This foundational work will be critical in assessing its viability for applications in drug development and other scientific disciplines.

References

• 1. chemscene.com [chemscene.com]
• 2. (5-Isopropylisoxazol-3-yl)methanamine | CymitQuimica [cymitquimica.com]

Elucidation of the Chemical Structure of (5-Isopropylisoxazol-3-yl)methanamine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

(5-Isopropylisoxazol-3-yl)methanamine is a substituted isoxazole derivative with potential applications in medicinal chemistry and drug discovery. The isoxazole scaffold is a prominent feature in numerous pharmacologically active compounds. This technical guide provides a comprehensive overview of the methodologies and data interpretation required for the structural elucidation of (5-Isopropylisoxazol-3-yl)methanamine. It includes a proposed synthetic protocol, detailed characterization methods, and predictive data to guide researchers in its synthesis and analysis. Due to the limited availability of publicly accessible experimental data for this specific molecule, this document outlines a robust framework for its de novo characterization.

Introduction

The isoxazole ring is a five-membered heterocycle containing one nitrogen and one oxygen atom in adjacent positions. This structural motif is of significant interest in drug development due to its ability to participate in various non-covalent interactions and its presence in a range of clinically approved drugs. The substituent pattern on the isoxazole core dictates its physicochemical properties and biological activity. This guide focuses on the structural characterization of (5-Isopropylisoxazol-3-yl)methanamine, a compound featuring an isopropyl group at the 5-position and a methanamine group at the 3-position.

Molecular Structure and Physicochemical Properties

The fundamental properties of (5-Isopropylisoxazol-3-yl)methanamine, including its molecular formula, weight, and other key identifiers, are summarized in the table below. These values provide a baseline for its characterization.

Property	Value	Source
Molecular Formula	C₇H₁₂N₂O	--INVALID-LINK--[1]
Molecular Weight	140.18 g/mol	--INVALID-LINK--[1]
CAS Number	154016-49-6	--INVALID-LINK--[1]
SMILES	CC(C)C1=CC(=NO1)CN	--INVALID-LINK--[1]

A 2D representation of the chemical structure is essential for understanding its connectivity.

References

• 1. chemscene.com [chemscene.com]

An In-depth Technical Guide to (5-Isopropylisoxazol-3-yl)methanamine (CAS Number: 154016-49-6)

For Researchers, Scientists, and Drug Development Professionals

Introduction

(5-Isopropylisoxazol-3-yl)methanamine is a heterocyclic amine containing an isoxazole core. The isoxazole scaffold is a prominent feature in numerous biologically active compounds, valued for its ability to participate in hydrogen bonding and other molecular interactions, as well as its metabolic stability. This compound, with its primary amine functionality, serves as a versatile building block in synthetic and medicinal chemistry. It is primarily utilized in the construction of more complex molecules for drug discovery and development, where the isoxazole moiety can be a key pharmacophore. This guide provides a comprehensive overview of its chemical properties, a plausible synthesis protocol, and its potential applications based on the known reactivity of the isoxazole class.

Physicochemical and Computational Data

The following table summarizes the key physicochemical and computational properties of (5-Isopropylisoxazol-3-yl)methanamine.

Property	Value	Source
CAS Number	154016-49-6	[1][2]
Molecular Formula	C₇H₁₂N₂O	[1][2]
Molecular Weight	140.18 g/mol	[1][2]
Appearance	Solid (form)	[2]
SMILES	CC(C)C1=CC(=NO1)CN	[1]
InChI	1S/C7H12N2O/c1-5(2)7-3-6(4-8)9-10-7/h3,5H,4,8H2,1-2H3	[2]
InChI Key	MSEXFKQRZBKWIM-UHFFFAOYSA-N	[2]
Topological Polar Surface Area (TPSA)	52.05 Ų	[1]
logP (calculated)	1.2567	[1]
Hydrogen Bond Donors	1	[1]
Hydrogen Bond Acceptors	3	[1]
Rotatable Bonds	2	[1]
Purity	Typically >95% (commercially available)	[1]
Storage Conditions	Sealed in dry, 2-8°C	[1]

Synthesis

Plausible Synthetic Workflow

Caption: Plausible synthetic workflow for (5-Isopropylisoxazol-3-yl)methanamine.

Detailed Experimental Protocol

Step 1: Synthesis of 5-Isopropylisoxazole-3-carboxamide

• To a solution of ethyl 5-isopropylisoxazole-3-carboxylate (1.0 eq) in a suitable solvent such as ethanol, add an excess of aqueous ammonium hydroxide (e.g., 10 eq).

• Heat the reaction mixture to reflux and monitor the progress by thin-layer chromatography (TLC) until the starting material is consumed.

• Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• The crude 5-isopropylisoxazole-3-carboxamide can be purified by recrystallization from an appropriate solvent system (e.g., ethanol/water or ethyl acetate/hexanes).

• Characterize the product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Step 2: Synthesis of (5-Isopropylisoxazol-3-yl)methanamine

• To a stirred suspension of lithium aluminum hydride (LiAlH₄, e.g., 2-3 eq) in anhydrous tetrahydrofuran (THF) under an inert atmosphere (e.g., argon or nitrogen) at 0°C, add a solution of 5-isopropylisoxazole-3-carboxamide (1.0 eq) in anhydrous THF dropwise.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux. Monitor the reaction by TLC until the amide is fully consumed.

• Cool the reaction mixture to 0°C and carefully quench the excess LiAlH₄ by the sequential dropwise addition of water, followed by a 15% aqueous solution of sodium hydroxide, and then more water (Fieser workup).

• Filter the resulting aluminum salts through a pad of celite and wash the filter cake thoroughly with THF or ethyl acetate.

• Combine the organic filtrates and remove the solvent under reduced pressure to yield the crude (5-Isopropylisoxazol-3-yl)methanamine.

• The product can be further purified by distillation under reduced pressure or by column chromatography on silica gel using a suitable eluent system (e.g., dichloromethane/methanol with a small percentage of triethylamine).

• Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Applications in Drug Discovery and Development

(5-Isopropylisoxazol-3-yl)methanamine is primarily utilized as a chemical building block for the synthesis of more elaborate molecules in drug discovery programs. The isoxazole ring is a bioisostere for other aromatic and heterocyclic systems and can modulate the physicochemical and pharmacokinetic properties of a lead compound. The primary amine group serves as a key handle for introducing further molecular complexity through reactions such as amide bond formation, reductive amination, and the synthesis of various nitrogen-containing heterocycles.

A Chinese patent (CN103118680A) describes the use of (5-Isopropylisoxazol-3-yl)methanamine as a raw material in the synthesis of novel heteroaryl carboxamide derivatives with potential therapeutic applications. This highlights its role as an important intermediate in the development of new chemical entities.

Logical Relationship in Synthesis

Caption: Role of the title compound as a synthetic building block.

Biological Activity Profile (General for Isoxazoles)

While no specific biological activity data for (5-Isopropylisoxazol-3-yl)methanamine has been reported in the public domain, the isoxazole scaffold is present in a wide range of biologically active molecules. Derivatives of isoxazole have been reported to exhibit a broad spectrum of pharmacological activities, including:

• Anti-inflammatory

• Analgesic

• Antimicrobial

• Anticancer

• Antioxidant

The specific biological activity of a molecule containing the (5-Isopropylisoxazol-3-yl)methanamine fragment would be highly dependent on the nature of the other substituents and the overall molecular architecture.

Safety and Handling

Based on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, (5-Isopropylisoxazol-3-yl)methanamine is classified with the following hazards:

• GHS Pictogram: Skull and crossbones (GHS06)

• Signal Word: Danger

• Hazard Statement: H301 (Toxic if swallowed)[2]

Standard laboratory safety precautions should be taken when handling this compound. This includes the use of personal protective equipment (PPE) such as safety glasses, gloves, and a lab coat. Work should be conducted in a well-ventilated fume hood. In case of accidental exposure, appropriate first aid measures should be taken, and medical attention should be sought. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

(5-Isopropylisoxazol-3-yl)methanamine is a valuable heterocyclic building block for medicinal chemistry and drug discovery. Its primary amine functionality allows for straightforward derivatization, enabling the synthesis of diverse libraries of compounds for biological screening. While specific biological data for this compound are not currently available, the prevalence of the isoxazole core in numerous pharmaceuticals suggests that derivatives of (5-Isopropylisoxazol-3-yl)methanamine hold significant potential for the development of new therapeutic agents. Researchers and drug development professionals can utilize this compound as a versatile starting material in their synthetic endeavors.

References

• 1. One pot direct synthesis of amides or oxazolines from carboxylic acids using Deoxo-Fluor reagent - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 5-Amino-3-methyl-Isoxazole-4-carboxylic Acid as a Novel Unnatural Amino Acid in the Solid Phase Synthesis of α/β-Mixed Peptides - PMC [pmc.ncbi.nlm.nih.gov]

physical and chemical properties of (5-Isopropylisoxazol-3-yl)methanamine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical, chemical, and biological properties of the isoxazole derivative, (5-Isopropylisoxazol-3-yl)methanamine. While specific experimental data for this compound is limited in publicly accessible literature, this document compiles available information and provides context based on the broader class of isoxazole-containing molecules, which are significant scaffolds in medicinal chemistry.

Core Chemical Properties

(5-Isopropylisoxazol-3-yl)methanamine is a substituted isoxazole with a primary amine functionality. Its core structure suggests potential applications as a building block in the synthesis of more complex molecules for drug discovery and development.

Physicochemical Data

Property	Value (Computed)	Data Source
Molecular Formula	C₇H₁₂N₂O	[ChemScene]
Molecular Weight	140.18 g/mol	[ChemScene]
CAS Number	154016-49-6	[ChemScene]
Topological Polar Surface Area (TPSA)	52.05 Ų	[ChemScene]
LogP	1.2567	[ChemScene]
Hydrogen Bond Acceptors	3	[ChemScene]
Hydrogen Bond Donors	1	[ChemScene]
Rotatable Bonds	2	[ChemScene]

Solubility and Stability

Specific experimental solubility data for (5-Isopropylisoxazol-3-yl)methanamine in various solvents is not currently available. Based on its structure, it is expected to exhibit some solubility in polar organic solvents. Stability information from suppliers suggests that the compound should be stored in a dry, sealed container at 2-8°C.[1]

Synthesis and Experimental Protocols

Detailed, peer-reviewed experimental protocols for the specific synthesis of (5-Isopropylisoxazol-3-yl)methanamine are not readily found in the public domain. However, general synthetic strategies for isoxazole derivatives can provide a logical pathway for its preparation.

General Synthesis of Substituted Isoxazoles

The synthesis of isoxazole rings often involves the [3+2] cycloaddition of a nitrile oxide with an alkyne or an alkene. For a 3,5-disubstituted isoxazole such as the target compound, a common route involves the reaction of an appropriate alkyne with a nitrile oxide generated in situ from an oxime.

A plausible synthetic workflow for (5-Isopropylisoxazol-3-yl)methanamine is outlined below. This represents a generalized approach and would require optimization for this specific target molecule.

Caption: Generalized synthetic workflow for (5-Isopropylisoxazol-3-yl)methanamine.

Hypothetical Experimental Protocol

Step 1: Synthesis of a protected aminomethyl nitrile oxide precursor. A suitable starting material, such as a protected aminoacetaldehyde, would be reacted with hydroxylamine to form the corresponding oxime. This oxime would then be treated with an oxidizing agent like N-chlorosuccinimide (NCS) in a suitable solvent (e.g., DMF) to generate the nitrile oxide in situ.

Step 2: [3+2] Cycloaddition. To the solution containing the in situ generated nitrile oxide, isopropylacetylene would be added. The reaction mixture would be stirred, likely at room temperature or with gentle heating, to facilitate the cycloaddition reaction, forming the 5-isopropylisoxazole ring with a protected aminomethyl group at the 3-position.

Step 3: Deprotection. The protecting group on the amine would be removed under appropriate conditions (e.g., acid or base hydrolysis, or hydrogenolysis) to yield the final product, (5-Isopropylisoxazol-3-yl)methanamine.

Purification: Purification at each step would likely involve standard techniques such as extraction, column chromatography on silica gel, and crystallization or distillation.

Spectroscopic Analysis

While specific spectra for (5-Isopropylisoxazol-3-yl)methanamine are not publicly available, the expected NMR and mass spectrometry data can be predicted based on its structure.

• ¹H NMR: Expected signals would include a doublet and a multiplet for the isopropyl group, a singlet for the isoxazole ring proton, a singlet for the methylene protons adjacent to the amine, and a broad singlet for the amine protons.

• ¹³C NMR: Signals corresponding to the carbons of the isopropyl group, the isoxazole ring, and the aminomethyl group would be expected.

• Mass Spectrometry: The molecular ion peak [M]+ at m/z 140.10 should be observed, along with characteristic fragmentation patterns.

Biological Activity and Signaling Pathways

There is no specific biological activity or signaling pathway data available for (5-Isopropylisoxazol-3-yl)methanamine in the reviewed literature. However, the isoxazole scaffold is a well-established pharmacophore present in numerous biologically active compounds.

Isoxazole derivatives have been reported to exhibit a wide range of pharmacological activities, including but not limited to:

• Kinase Inhibition: Many isoxazole-containing compounds have been investigated as inhibitors of various protein kinases, which are key targets in cancer therapy.[2][3]

• GPCR Modulation: Isoxazole derivatives have been shown to modulate the activity of G-protein coupled receptors, which are involved in a vast array of physiological processes.

• Ion Channel Modulation: Certain isoxazoles can interact with and modulate the function of ion channels, which play critical roles in neuronal signaling and muscle contraction.

• Antimicrobial and Antiviral Activity: The isoxazole nucleus is a component of some antimicrobial and antiviral drugs.

Given the diverse biological roles of isoxazole derivatives, a logical workflow for screening the biological activity of (5-Isopropylisoxazol-3-yl)methanamine would involve a series of in vitro assays targeting major drug target classes.

Caption: A logical workflow for the biological screening of (5-Isopropylisoxazol-3-yl)methanamine.

Safety and Handling

Based on available safety data sheets from chemical suppliers, (5-Isopropylisoxazol-3-yl)methanamine is classified as acutely toxic if swallowed. Standard laboratory safety precautions, including the use of personal protective equipment such as gloves, safety glasses, and a lab coat, should be employed when handling this compound. Work should be conducted in a well-ventilated area or a fume hood.

Conclusion

(5-Isopropylisoxazol-3-yl)methanamine is a chemical entity with potential for further investigation in the field of medicinal chemistry. While specific experimental data is sparse, its structural features align with a class of compounds known for diverse biological activities. The information and hypothetical protocols provided in this guide are intended to serve as a foundation for researchers and drug development professionals interested in exploring the properties and potential applications of this and related isoxazole derivatives. Further experimental work is necessary to fully characterize its physicochemical properties, develop robust synthetic methods, and elucidate its pharmacological profile.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Design, Synthesis and Biological Evaluation of Isoxazole-Based CK1 Inhibitors Modified with Chiral Pyrrolidine Scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Isoxazole/Isoxazoline Skeleton in the Structural Modification of Natural Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Profile of (5-Isopropylisoxazol-3-yl)methanamine

(5-Isopropylisoxazol-3-yl)methanamine is a chemical compound belonging to the isoxazole class, a group of heterocyclic organic compounds containing an oxygen and a nitrogen atom next to each other in a five-membered ring. This particular derivative is noted for its potential applications in pharmaceutical research and medicinal chemistry.

Molecular and Physicochemical Properties

The fundamental molecular characteristics of (5-Isopropylisoxazol-3-yl)methanamine are summarized below. This data is crucial for its identification, characterization, and application in experimental settings.

Property	Value	Citations
Molecular Formula	C₇H₁₂N₂O	[1][2]
Molecular Weight	140.18 g/mol	[1][2]
Alternate Molecular Weight	140.19 g/mol	[3]
CAS Number	154016-49-6	[1][2]

Synthesis and Methodologies

While specific, detailed experimental protocols for the synthesis of (5-Isopropylisoxazol-3-yl)methanamine are proprietary and not publicly available in comprehensive detail, a general logical workflow for the synthesis of similar isoxazole-containing compounds can be conceptualized. This typically involves the formation of the isoxazole ring followed by functional group manipulations to introduce the methanamine side chain.

A plausible synthetic pathway could start from readily available precursors to construct the isopropyl-substituted isoxazole ring. A subsequent step would involve the introduction of a functional group at the 3-position, which can then be converted to the final aminomethyl group.

References

• 1. chemscene.com [chemscene.com]
• 2. (5-Isopropylisoxazol-3-yl)methanamine | CymitQuimica [cymitquimica.com]
• 3. chemimpex.com [chemimpex.com]

A Technical Guide to the Solubility of (5-Isopropylisoxazol-3-yl)methanamine in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide addresses the solubility characteristics of (5-Isopropylisoxazol-3-yl)methanamine, a key chemical intermediate. As specific quantitative solubility data for this compound is not extensively documented in publicly available literature, this document provides a comprehensive overview based on its structural properties and established chemical principles. It outlines the predicted solubility behavior in various classes of organic solvents. Furthermore, it details a robust, standardized experimental protocol for the precise, empirical determination of its solubility, enabling researchers to generate crucial data for applications in synthesis, formulation, and quality control. This guide serves as a foundational resource for scientists and professionals working with this compound.

Introduction

(5-Isopropylisoxazol-3-yl)methanamine (CAS No. 154016-49-6) is a primary amine featuring an isoxazole heterocyclic core and an isopropyl substituent.[1][2] Its molecular structure (Figure 1) dictates its physicochemical properties, including solubility, which is a critical parameter in drug discovery, process chemistry, and formulation development. Understanding the solubility of this compound in various organic solvents is essential for designing reaction conditions, developing purification strategies, and creating suitable formulations.

Molecular Properties:

• Molecular Formula: C₇H₁₂N₂O[1]

• Molecular Weight: 140.18 g/mol [1]

• Structure: Figure 1: Chemical Structure of (5-Isopropylisoxazol-3-yl)methanamine

This guide will first explore the predicted solubility of this amine based on its structural features, followed by a detailed experimental protocol for its quantitative measurement.

Predicted Solubility Profile

While specific experimental data is scarce, the principle of "like dissolves like" provides a strong framework for predicting the solubility of (5-Isopropylisoxazol-3-yl)methanamine.[3] The molecule possesses both polar and non-polar characteristics:

• Polar Features: The primary amine (-CH₂NH₂) group and the nitrogen and oxygen atoms in the isoxazole ring can participate in hydrogen bonding.

• Non-Polar Features: The isopropyl group and the hydrocarbon backbone of the molecule contribute to its non-polar character.

Based on this structure, a qualitative solubility profile can be predicted.

Table 1: Predicted Qualitative Solubility of (5-Isopropylisoxazol-3-yl)methanamine in Common Organic Solvents

Solvent Class	Example Solvents	Predicted Solubility	Rationale
Polar Protic	Methanol, Ethanol	High	The amine group can form strong hydrogen bonds with the hydroxyl group of the solvent.
Polar Aprotic	DMSO, DMF, Acetonitrile	High to Moderate	Solvents can act as hydrogen bond acceptors. Strong dipole-dipole interactions are possible.
Non-Polar	Hexane, Toluene	Low to Moderate	The non-polar isopropyl group and hydrocarbon portions will interact with non-polar solvents, but the polar amine and isoxazole ring limit solubility.
Chlorinated	Dichloromethane (DCM)	Moderate	DCM has a moderate polarity and can dissolve a wide range of organic compounds, including many amines.[4]

In general, most aliphatic amines exhibit significant solubility in polar organic solvents.[5]

Experimental Protocol for Solubility Determination

To obtain precise, quantitative solubility data, a standardized experimental methodology is required. The most common and reliable approach is the Equilibrium Shake-Flask Method .[6] This method determines the thermodynamic equilibrium solubility of a compound in a specific solvent at a controlled temperature.[7][8]

Materials and Equipment

• (5-Isopropylisoxazol-3-yl)methanamine (solid, of known purity)

• Selected organic solvents (analytical grade)

• Scintillation vials or glass test tubes with screw caps

• Orbital shaker or rotator with temperature control

• Analytical balance

• Centrifuge

• Syringe filters (e.g., 0.45 µm PTFE)

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or Gas Chromatography (GC) system.[9]

Procedure

• Preparation: Add an excess amount of solid (5-Isopropylisoxazol-3-yl)methanamine to a pre-weighed vial. The presence of undissolved solid at the end of the experiment is crucial to ensure saturation.[6]

• Solvent Addition: Add a known volume of the chosen organic solvent to the vial.

• Equilibration: Tightly cap the vials and place them in a temperature-controlled shaker set to the desired temperature (e.g., 25 °C). Agitate the samples for a predetermined time (e.g., 24 to 48 hours) to ensure equilibrium is reached. Preliminary tests can determine the minimum time required to achieve equilibrium.[10]

• Phase Separation: After equilibration, allow the vials to stand undisturbed at the constant temperature for a short period to let the excess solid settle. Then, centrifuge the vials to ensure clear separation of the supernatant from the undissolved solid.

• Sampling: Carefully withdraw a sample of the clear supernatant using a pipette. Immediately filter the sample through a syringe filter into a clean vial to remove any remaining solid particles.

• Dilution: Accurately dilute the filtered supernatant with a suitable solvent (often the same solvent or a mobile phase component) to a concentration within the calibrated range of the analytical instrument.

• Quantification: Analyze the concentration of the diluted sample using a validated HPLC or GC method. The concentration is determined by comparing the instrument response to a pre-established calibration curve.

• Calculation: Calculate the solubility using the following formula:

  Solubility (mg/mL) = (Concentration from analysis) × (Dilution factor)

A minimum of three replicate determinations should be performed for each solvent.[10]

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the equilibrium shake-flask method for determining solubility.

Caption: Workflow for Equilibrium Solubility Determination.

Conclusion

While quantitative solubility data for (5-Isopropylisoxazol-3-yl)methanamine in organic solvents is not widely published, its molecular structure suggests high solubility in polar solvents and moderate to low solubility in non-polar media. For researchers requiring precise data for process development or formulation, the detailed equilibrium shake-flask method provided in this guide offers a reliable and standardized approach. This protocol, combined with the foundational understanding of the compound's likely behavior, equips scientists with the necessary tools to effectively work with this chemical intermediate.

References

• 1. chemscene.com [chemscene.com]
• 2. (5-Isopropylisoxazol-3-yl)methanamine | CymitQuimica [cymitquimica.com]
• 3. quora.com [quora.com]
• 4. moorparkcollege.edu [moorparkcollege.edu]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. lup.lub.lu.se [lup.lub.lu.se]
• 7. pharmatutor.org [pharmatutor.org]
• 8. lifechemicals.com [lifechemicals.com]
• 9. researchgate.net [researchgate.net]
• 10. d142khf7ia35oz.cloudfront.net [d142khf7ia35oz.cloudfront.net]

The Isoxazole Core: A Technical Guide to its Discovery, Synthesis, and Therapeutic Significance

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoxazole, a five-membered heterocyclic compound containing adjacent nitrogen and oxygen atoms, stands as a cornerstone in medicinal chemistry.[1] Its unique structural and electronic properties have made it a privileged scaffold in the design of a vast array of therapeutic agents.[2][3] The isoxazole ring is a common moiety in numerous FDA-approved drugs, underscoring its importance in modern drug discovery.[4] This technical guide provides a comprehensive overview of the discovery and history of isoxazole compounds, detailing their synthesis, physicochemical properties, and diverse biological activities. It is intended to serve as a valuable resource for researchers and professionals involved in the exploration and development of novel isoxazole-based therapeutics.

A Historical Journey: The Discovery and Evolution of Isoxazole Synthesis

The history of isoxazole chemistry dates back to the late 19th century. While Hantzsch is credited with proposing the name "isoxazole" as an isomer of the previously discovered "oxazole," the initial synthesis of an isoxazole ring is attributed to Dunstan and Dymond in 1891, who prepared 3,4,5-trimethylisoxazole. However, it was the seminal work of Ludwig Claisen in the early 20th century that laid the foundation for isoxazole chemistry. In 1903, Claisen reported the synthesis of the parent isoxazole ring through the oximation of propargylaldehyde acetal.[5] His work on the reaction of β-diketones with hydroxylamine to form isoxazoles, now known as the Claisen isoxazole synthesis, became a fundamental method for constructing this heterocyclic system.[6]

A significant leap in isoxazole synthesis came with the development of the 1,3-dipolar cycloaddition reaction by Rolf Huisgen in the 1960s.[7] This powerful and versatile method involves the reaction of a nitrile oxide (a 1,3-dipole) with an alkyne or alkene (a dipolarophile) to form the isoxazole or isoxazoline ring, respectively.[1][7] The Huisgen cycloaddition offers a high degree of control over regioselectivity and has become a cornerstone of modern heterocyclic chemistry.[8]

Over the decades, numerous advancements have been made in isoxazole synthesis, including the development of new catalysts, the use of green chemistry approaches, and the advent of microwave-assisted and ultrasound-promoted reactions.[2] These modern techniques have not only improved the efficiency and scope of isoxazole synthesis but have also enabled the creation of a diverse library of complex and functionally rich isoxazole derivatives for drug discovery programs.[2]

Key Synthetic Methodologies: Experimental Protocols

This section provides detailed experimental protocols for three key methods in the synthesis of isoxazole compounds, representing the historical and modern approaches to constructing this important heterocyclic core.

The Claisen Isoxazole Synthesis: Synthesis of 3-Methyl-5-phenylisoxazole

This protocol is based on the classical Claisen condensation reaction to first form a β-diketone, which is then cyclized with hydroxylamine.

Materials:

• Acetophenone

• Ethyl acetate

• Sodium ethoxide or Sodium amide

• Anhydrous diethyl ether

• Hydroxylamine hydrochloride

• Sodium acetate

• Ethanol

• Acetic acid

• Ice

Procedure:

Step 1: Synthesis of Benzoylacetone (a β-diketone) [6]

• Reaction Setup: In a flame-dried, three-necked flask equipped with a mechanical stirrer and a dropping funnel, dissolve ethyl acetate and acetophenone in anhydrous diethyl ether.

• Base Addition: Slowly add powdered sodium amide to the solution with gentle cooling.

• Reaction Completion: Allow the reaction mixture to stand for approximately 24 hours, during which the sodium salt of benzoylacetone will precipitate.

• Isolation of the Sodium Salt: Filter the precipitated sodium salt of benzoylacetone, wash it with dry ether, and air-dry the solid.

• Protonation and Product Isolation: Dissolve the dried sodium salt in cold water and acidify the solution with acetic acid until the benzoylacetone precipitates out.

• Purification: Filter the crude benzoylacetone and wash it with water. The product can be further purified by recrystallization from ethanol or diethyl ether.

Step 2: Cyclization to 3-Methyl-5-phenylisoxazole

• Reaction Mixture: In a round-bottom flask, dissolve the synthesized benzoylacetone and hydroxylamine hydrochloride in ethanol.

• Base Addition: Add a solution of sodium acetate in water to the mixture.

• Reflux: Reflux the reaction mixture for several hours. Monitor the reaction progress using thin-layer chromatography (TLC).

• Workup: After completion, cool the reaction mixture and pour it into ice-water.

• Extraction: Extract the product with a suitable organic solvent, such as diethyl ether.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization or column chromatography.

The Huisgen 1,3-Dipolar Cycloaddition: Synthesis of 3,5-Disubstituted Isoxazoles

This protocol describes a general procedure for the in situ generation of a nitrile oxide from an aldoxime and its subsequent cycloaddition with an alkyne.

Materials:

• Substituted Aldehyde

• Hydroxylamine hydrochloride

• Sodium hydroxide

• N-Chlorosuccinimide (NCS)

• Substituted Alkyne

• Deep Eutectic Solvent (DES) such as Choline chloride:urea (1:2)

• Ethyl acetate (EtOAc)

• Water

Procedure: [9]

• Oxime Formation: To a stirred solution of the corresponding aldehyde (2 mmol) in ChCl:urea (1:2, 1 mL), add hydroxylamine (138 mg, 2 mmol) and sodium hydroxide (80 mg, 2 mmol). Stir the resulting mixture at 50 °C for one hour.

• Hydroximoyl Chloride Formation: Add N-chlorosuccinimide (400 mg, 3 mmol) to the mixture and continue stirring at 50 °C for three hours.

• Cycloaddition: Add the corresponding alkyne (2 mmol) to the reaction mixture and stir for four hours at 50 °C.

• Workup: Quench the reaction with water and extract with ethyl acetate (3 x 5 mL).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Modern Synthetic Approach: Microwave-Assisted Synthesis of Isoxazoles

This protocol utilizes microwave irradiation to accelerate the reaction between a chalcone and hydroxylamine hydrochloride.

Materials:

• Substituted Chalcone (synthesized via Claisen-Schmidt condensation)

• Hydroxylamine hydrochloride

• Potassium hydroxide (40% aqueous solution)

• Ethanol

Procedure: [4]

• Reaction Mixture: In a microwave-safe vessel, prepare a mixture of the chalcone (10 mmol) and hydroxylamine hydrochloride (15 mmol) in ethanol (30 mL).

• Base Addition: Add 5 mL of 40% aqueous potassium hydroxide solution.

• Microwave Irradiation: Place the vessel in a microwave reactor and irradiate under controlled conditions (e.g., specific temperature, pressure, and time) until the reaction is complete, as monitored by TLC.

• Workup: After cooling, pour the reaction mixture into crushed ice.

• Extraction: Extract the product with diethyl ether (3 x 30 mL).

• Purification: Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate. The crude product can be purified by column chromatography or recrystallization.

Physicochemical Properties of Notable Isoxazole Derivatives

The physicochemical properties of isoxazole derivatives are crucial for their pharmacokinetic and pharmacodynamic profiles. The isoxazole ring itself is an electron-rich aromatic system.[10] The introduction of various substituents allows for the fine-tuning of properties such as solubility, lipophilicity, and metabolic stability.

Compound Name	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	LogP	Water Solubility
Isoxazole	C₃H₃NO	69.06	-	0.4	Soluble
Sulfamethoxazole	C₁₀H₁₁N₃O₃S	253.28	167-170	0.89	Very slightly soluble
Celecoxib	C₁₇H₁₄F₃N₃O₂S	381.37	157-159	3.43	Insoluble
Valdecoxib	C₁₆H₁₄N₂O₃S	314.36	170-172	2.9	Practically insoluble
Leflunomide	C₁₂H₉F₃N₂O₂	270.21	166.5	3.4	Practically insoluble

Biological Activities and Therapeutic Applications of Isoxazole Compounds

Isoxazole derivatives exhibit a remarkable breadth of biological activities, making them a fertile ground for drug discovery.[3][11] Their therapeutic applications span a wide range of diseases, including infectious diseases, inflammation, cancer, and neurological disorders.[1]

Key Therapeutic Areas:

• Antibacterial Agents: The sulfonamide drug sulfamethoxazole is a classic example of an isoxazole-containing antibacterial agent that inhibits bacterial folic acid synthesis.[5]

• Anti-inflammatory Drugs: The selective COX-2 inhibitor celecoxib and the withdrawn drug valdecoxib are well-known examples of isoxazole-based anti-inflammatory agents.[3]

• Anticancer Agents: A growing number of isoxazole derivatives are being investigated as potent anticancer agents, targeting various mechanisms such as tubulin polymerization, protein kinase inhibition, and apoptosis induction.[12][13]

• Antiviral Agents: Some isoxazole compounds have demonstrated promising antiviral activity.

• Anticonvulsant and Neuroprotective Agents: The isoxazole scaffold is also found in compounds with activity in the central nervous system.

The following table summarizes the half-maximal inhibitory concentration (IC₅₀) values for a selection of isoxazole derivatives against various biological targets, highlighting their potency.

Compound/Derivative	Target/Cell Line	IC₅₀ Value	Reference
Celecoxib	COX-2	0.04 µM	[5]
Valdecoxib	COX-2	0.005 µM	[5]
Isoxazole-based Tubulin Inhibitors	Tubulin polymerization	0.1 - 10 µM	[12]
Isoxazole-based Kinase Inhibitors	Various Kinases	Nanomolar to Micromolar range
Anticancer Isoxazole Derivatives (Compound 1a)	PC3 (Prostate Cancer)	3 µM	[12]
Anticancer Isoxazole Derivatives (Compound 1b)	PC3 (Prostate Cancer)	5 µM	[12]
Anticancer Isoxazole Derivatives (Compound 1c)	PC3 (Prostate Cancer)	4 µM	[12]
Anticancer Isoxazole Derivatives (Compound 1d)	PC3 (Prostate Cancer)	6 µM	[12]

Signaling Pathways and Experimental Workflows

The therapeutic effects of isoxazole-containing drugs are often mediated through their interaction with specific signaling pathways. Understanding these pathways is crucial for rational drug design and development.

Signaling Pathways

Sulfamethoxazole: Inhibition of Bacterial Folic Acid Synthesis

Sulfamethoxazole acts as a competitive inhibitor of dihydropteroate synthase (DHPS), an essential enzyme in the bacterial folic acid synthesis pathway. By mimicking the natural substrate, para-aminobenzoic acid (PABA), sulfamethoxazole blocks the production of dihydrofolic acid, a precursor for the synthesis of nucleotides and amino acids, thereby inhibiting bacterial growth.

References

• 1. Huisgen 1,3-Dipolar Cycloaddition [organic-chemistry.org]
• 2. ijpsonline.com [ijpsonline.com]
• 3. Rational Drug Discovery for Isoxazole Based VEGFR2 Inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. ijpca.org [ijpca.org]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. sphinxsai.com [sphinxsai.com]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. repozytorium.ur.edu.pl [repozytorium.ur.edu.pl]
• 12. refubium.fu-berlin.de [refubium.fu-berlin.de]
• 13. Design, Synthesis and Biological Evaluation of Isoxazole-Based CK1 Inhibitors Modified with Chiral Pyrrolidine Scaffolds - PMC [pmc.ncbi.nlm.nih.gov]

Potential Pharmacological Activity of (5-Isopropylisoxazol-3-yl)methanamine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Introduction to the Isoxazole Scaffold

Isoxazoles are five-membered heterocyclic compounds containing one oxygen and one nitrogen atom in adjacent positions. This scaffold is a key pharmacophore in a variety of therapeutic agents due to its favorable physicochemical properties and ability to engage in various biological interactions.[1] The isoxazole ring is present in drugs such as the anti-inflammatory agent valdecoxib (a COX-2 inhibitor), the antirheumatic drug leflunomide, and the anticonvulsant zonisamide.[1][2] The diverse pharmacological profiles of isoxazole derivatives include anti-inflammatory, antimicrobial, anticancer, analgesic, antiviral, and neuroprotective activities.[2][3][4]

Potential Pharmacological Activities of (5-Isopropylisoxazol-3-yl)methanamine

Based on the extensive literature on isoxazole derivatives, the following pharmacological activities represent potential avenues of investigation for (5-Isopropylisoxazol-3-yl)methanamine.

Anti-inflammatory Activity

A significant number of isoxazole derivatives have been developed as anti-inflammatory agents, most notably as inhibitors of cyclooxygenase (COX) enzymes.[2] Valdecoxib, an isoxazole-containing drug, is a selective COX-2 inhibitor.[2][5] The anti-inflammatory potential of novel isoxazole compounds is frequently evaluated through in vitro COX-1 and COX-2 inhibition assays.[6]

Table 1: In Vitro Cyclooxygenase (COX) Inhibitory Activity of Selected Isoxazole Derivatives

Compound ID	Target	IC50 (µM)	Reference
Valdecoxib	COX-2	Data not specified in snippets	[2][5]
Isoxazole Derivative C3	COX-2	Potent (exact value not specified)	[6]
Isoxazole Derivative C5	COX-2	Potent (exact value not specified)	[6]
Isoxazole Derivative C6	COX-2	Potent (exact value not specified)	[6]

Antimicrobial Activity

The isoxazole nucleus is a core component of several antibacterial drugs, including sulfamethoxazole, cloxacillin, and dicloxacillin.[1] The antimicrobial spectrum of isoxazole derivatives extends to various bacteria and fungi.[1][3][4] The methanamine moiety in the target compound is also of interest, as the drug methenamine acts as a urinary tract antiseptic by releasing formaldehyde in acidic conditions.[7][8][9]

Table 2: Antibacterial Activity of Selected Isoxazole Derivatives

Compound ID	Bacterial Strain	MIC (µg/mL)	Reference
Isoxazole-oxazole hybrid 18a	S. pyogenes	0.50	[10]
Isoxazole-oxazole hybrid 18a	S. pneumoniae	0.13	[10]
Isoxazole-oxazole hybrid 18b	S. pneumoniae	0.13	[10]
Isoxazole-oxazole hybrid 18c	H. influenzae	0.13	[10]

Anticancer Activity

Numerous studies have highlighted the potential of isoxazole derivatives as anticancer agents.[2][3][4][11] These compounds have been shown to inhibit cancer cell proliferation and induce apoptosis through various mechanisms.

Table 3: Anticancer Activity of Selected Isoxazole Derivatives

Compound ID	Cell Line	Activity	IC50 / GI50 (µM)	Reference
Fluorophenyl-isoxazole-carboxamide 2e	Hep3B	Potent Inhibitory Activity	5.76 µg/mL	[12]
Fluorophenyl-isoxazole-carboxamide 2e	HepG2	Potent Inhibitory Activity	34.64 µg/mL	[12]
Fluorophenyl-isoxazole-carboxamide 2a	Hep3B	Potent Inhibitory Activity	9.58 µg/mL	[12]
Fluorophenyl-isoxazole-carboxamide 2b	Hep3B	Potent Inhibitory Activity	8.54 µg/mL	[12]
Fluorophenyl-isoxazole-carboxamide 2d	Hep3B	Potent Inhibitory Activity	7.66 µg/mL	[12]
bis-5,5′-(3-(4′′-hydroxyphenyl)-isoxazole) (31)	60 cell lines	Growth Inhibition	Not specified	[10]

Other Potential Activities

The versatility of the isoxazole scaffold suggests other potential activities for (5-Isopropylisoxazol-3-yl)methanamine, including:

• Neuroprotective Effects: Some isoxazole derivatives have shown neuroprotective properties.[3]

• Antioxidant Activity: Certain isoxazole-carboxamide derivatives have demonstrated potent antioxidant activity in both in vitro and in vivo models.[12]

• Enzyme Inhibition: Isoxazole derivatives have been shown to inhibit various enzymes, including carbonic anhydrase.[13]

Experimental Protocols

As no specific experimental data for (5-Isopropylisoxazol-3-yl)methanamine was found, this section provides generalized protocols for key assays used to evaluate the potential pharmacological activities of isoxazole derivatives.

In Vitro Cyclooxygenase (COX) Inhibition Assay

This assay is used to determine the inhibitory potential of a compound against COX-1 and COX-2 enzymes.

Principle: The assay measures the peroxidase activity of the COX enzyme, which catalyzes the conversion of a chromogenic substrate to a colored product. The change in absorbance is monitored over time.

Generalized Protocol:

• Enzyme Preparation: Recombinant human COX-1 or COX-2 enzyme is pre-incubated with the test compound at various concentrations in a reaction buffer.

• Reaction Initiation: The reaction is initiated by the addition of arachidonic acid (the substrate) and a chromogenic substrate (e.g., N,N,N′,N′-tetramethyl-p-phenylenediamine).

• Data Acquisition: The absorbance is measured kinetically at a specific wavelength (e.g., 590 nm) using a microplate reader.

• Data Analysis: The rate of reaction is calculated, and the IC50 value (the concentration of the compound that inhibits 50% of the enzyme activity) is determined by plotting the percentage of inhibition against the compound concentration.

Minimum Inhibitory Concentration (MIC) Assay

This assay determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Principle: A standardized suspension of the target microorganism is exposed to serial dilutions of the test compound in a liquid growth medium.

Generalized Protocol:

• Compound Preparation: The test compound is serially diluted in a 96-well microtiter plate containing a suitable broth medium.

• Inoculation: Each well is inoculated with a standardized suspension of the test microorganism.

• Incubation: The plate is incubated under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

• Data Recording: The MIC is determined as the lowest concentration of the compound at which there is no visible growth of the microorganism.

Visualizations

Synthesis of 3,5-Disubstituted Isoxazoles

The most common method for synthesizing 3,5-disubstituted isoxazoles is through a 1,3-dipolar cycloaddition reaction between a nitrile oxide and an alkyne.[14][15]

Synthetic route to 3,5-disubstituted isoxazoles.

Potential COX-2 Inhibition Pathway

This diagram illustrates the potential mechanism of action for an isoxazole-containing COX-2 inhibitor.

Inhibition of the COX-2 pathway by a potential isoxazole compound.

Conclusion

While direct experimental evidence for the pharmacological activity of (5-Isopropylisoxazol-3-yl)methanamine is currently lacking in the public literature, the extensive research on the isoxazole scaffold provides a strong rationale for investigating its therapeutic potential. Based on the activities of structurally related compounds, promising areas for investigation include its potential as an anti-inflammatory, antimicrobial, and anticancer agent. The experimental protocols and conceptual pathways provided in this guide offer a framework for initiating such studies. Further empirical research is essential to elucidate the specific biological activities and mechanisms of action of this compound.

References

• 1. eurekaselect.com [eurekaselect.com]
• 2. A review of isoxazole biological activity and present synthetic techniques - Int J Pharm Chem Anal [ijpca.org]
• 3. Advances in isoxazole chemistry and their role in drug discovery - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. Advances in isoxazole chemistry and their role in drug discovery - RSC Advances (RSC Publishing) DOI:10.1039/D4RA08339C [pubs.rsc.org]
• 5. pharmatutor.org [pharmatutor.org]
• 6. Frontiers | Synthesis, in-vitro inhibition of cyclooxygenases and in silico studies of new isoxazole derivatives [frontiersin.org]
• 7. Methenamine - Wikipedia [en.wikipedia.org]
• 8. What is the mechanism of Methenamine Hippurate? [synapse.patsnap.com]
• 9. Methenamine - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. In vitro and in vivo assessment of the antioxidant potential of isoxazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Synthesis of 3,5-Disubstituted Isoxazoles Containing Privileged Substructures with a Diverse Display of Polar Surface Area - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Safety and Handling of (5-Isopropylisoxazol-3-yl)methanamine

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for (5-Isopropylisoxazol-3-yl)methanamine, a chemical intermediate of interest in pharmaceutical research and development. The following sections detail the known hazards, precautionary measures, and emergency procedures associated with this compound, presented in a format designed for clarity and rapid reference in a laboratory setting.

Hazard Identification and Classification

(5-Isopropylisoxazol-3-yl)methanamine is classified as a hazardous substance. The following table summarizes its classification according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).

GHS Classification	Hazard Category	Hazard Statement
Skin Irritation	Category 2	H315: Causes skin irritation
Eye Irritation	Category 2A	H319: Causes serious eye irritation
Specific target organ toxicity — single exposure	Category 3 (Respiratory system)	H335: May cause respiratory irritation

Signal Word: Warning

GHS Pictogram:

Precautionary Measures and Personal Protective Equipment (PPE)

Adherence to the following precautionary statements is crucial for the safe handling of (5-Isopropylisoxazol-3-yl)methanamine.

Code	Precautionary Statement
P261	Avoid breathing dust/fume/gas/mist/vapors/spray.
P264	Wash skin thoroughly after handling.
P271	Use only outdoors or in a well-ventilated area.
P280	Wear protective gloves/ eye protection/ face protection.
P302 + P352	IF ON SKIN: Wash with plenty of soap and water.
P304 + P340	IF INHALED: Remove person to fresh air and keep comfortable for breathing.
P305 + P351 + P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
P312	Call a POISON CENTER/doctor if you feel unwell.
P332 + P313	If skin irritation occurs: Get medical advice/ attention.
P337 + P313	If eye irritation persists: Get medical advice/ attention.
P362	Take off contaminated clothing and wash before reuse.
P403 + P233	Store in a well-ventilated place. Keep container tightly closed.
P405	Store locked up.
P501	Dispose of contents/ container to an approved waste disposal plant.

Recommended Personal Protective Equipment (PPE):

• Eye/Face Protection: Use tightly fitting safety goggles. A face shield (minimum 8-inch) is recommended for larger quantities or when there is a risk of splashing.

• Skin Protection: Handle with chemical-resistant gloves (e.g., nitrile, neoprene). Ensure proper glove removal technique to avoid skin contact. Wear a lab coat or other protective clothing.

• Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates if ventilation is inadequate or when handling larger quantities.

Physical and Chemical Properties

The following table outlines the known physical and chemical properties of (5-Isopropylisoxazol-3-yl)methanamine.

Property	Value
CAS Number	154016-49-6
Molecular Formula	C₇H₁₂N₂O
Molecular Weight	140.18 g/mol
Appearance	Not specified (likely a liquid or solid at room temperature)
Purity	≥95% (as per typical commercial grade)

First Aid Measures

In the event of exposure, follow these first aid procedures immediately.

Exposure Route	First Aid Measures
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Call a POISON CENTER or doctor if you feel unwell.
Skin Contact	Take off immediately all contaminated clothing. Rinse skin with plenty of water/shower for at least 15 minutes. If skin irritation occurs, get medical advice/attention.
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes. If eye irritation persists, get medical advice/attention.
Ingestion	Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Call a POISON CENTER or doctor if you feel unwell.

Storage and Handling

Proper storage and handling are essential to maintain the integrity of the compound and ensure laboratory safety.

• Storage Conditions: Store in a tightly closed container in a dry and well-ventilated place. Recommended storage temperature is 2-8°C.

• Handling: Handle under an inert gas atmosphere. Avoid contact with skin, eyes, and clothing. Avoid formation of dust and aerosols. Use only in a chemical fume hood.

Experimental Protocols for Safety Assessment

Detailed experimental protocols for the safety assessment of (5-Isopropylisoxazol-3-yl)methanamine are not publicly available and are typically developed by the manufacturer or research organization. However, the safety evaluation of a novel chemical entity like this would generally involve a battery of standardized in vitro and in vivo toxicology studies conducted according to OECD (Organisation for Economic Co-operation and Development) or similar guidelines.

Typical In Vitro Toxicology Assays:

• Cytotoxicity Assays: To determine the concentration at which the compound is toxic to cells.

• Genotoxicity Assays (e.g., Ames test): To assess the potential of the compound to cause mutations in DNA.

• Metabolic Stability Assays: To understand how the compound is metabolized by the liver.

Typical In Vivo Toxicology Studies (conducted in animal models):

• Acute Toxicity Studies: To determine the short-term toxic effects of a single high dose.

• Repeated Dose Toxicity Studies: To evaluate the long-term health effects of repeated exposure to the compound.

The following diagram illustrates a generalized workflow for the toxicological evaluation of a new chemical entity.

Caption: Generalized workflow for toxicological evaluation of a new chemical entity.

Safe Handling Workflow

The following diagram outlines a logical workflow for the safe handling of (5-Isopropylisoxazol-3-yl)methanamine in a research laboratory setting.

Caption: Safe handling workflow for (5-Isopropylisoxazol-3-yl)methanamine.

Disposal Considerations

Dispose of (5-Isopropylisoxazol-3-yl)methanamine and its containers in accordance with local, state, and federal regulations. This material and its container must be disposed of as hazardous waste. Do not allow the product to enter drains.

Disclaimer: This document is intended as a guide and is not exhaustive. It is the responsibility of the user to conduct a thorough risk assessment before handling this chemical. Always refer to the most current Safety Data Sheet (SDS) provided by the supplier.

Technical Guide: Storage, Stability, and Degradation of (5-Isopropylisoxazol-3-yl)methanamine

Introduction

(5-Isopropylisoxazol-3-yl)methanamine (CAS No. 154016-49-6) is a chemical intermediate featuring a primary amine and an isoxazole ring.[1] Its stability is paramount for its use in research and pharmaceutical development, as degradation can impact reaction outcomes, impurity profiles, and the safety and efficacy of downstream products. This guide provides a comprehensive overview of the recommended storage conditions, potential degradation pathways, and standardized experimental protocols for assessing the stability of this compound.

Compound Details:

• Chemical Name: (5-Isopropylisoxazol-3-yl)methanamine

• CAS Number: 154016-49-6[1]

• Molecular Formula: C₇H₁₂N₂O[1]

• Molecular Weight: 140.18 g/mol [1]

Recommended Storage Conditions

To maintain the integrity and purity of (5-Isopropylisoxazol-3-yl)methanamine, proper storage is essential. Based on supplier safety data sheets, the following conditions are recommended.

Table 1: Recommended Storage Conditions for (5-Isopropylisoxazol-3-yl)methanamine

Parameter	Recommendation	Source
Temperature	2 - 8 °C (Refrigerated)	[1]
Atmosphere	Store under an inert gas (e.g., Argon, Nitrogen)
Container	Tightly closed and sealed container	[1]
Environment	Store in a dry, well-ventilated place	[1]

Note: The compound is classified as a skin, eye, and potential respiratory irritant; therefore, appropriate personal protective equipment should be used during handling.

Intrinsic Stability and Potential Degradation Pathways

While specific degradation studies for this molecule are not publicly available, its structure suggests susceptibility to certain chemical degradation pathways, primarily hydrolysis and oxidation. Forced degradation studies are designed to investigate this intrinsic stability by exposing the compound to stress conditions that are more severe than accelerated stability testing.[2][3] The objectives of such studies are to identify degradation products, understand degradation mechanisms (e.g., hydrolysis, oxidation, photolysis), and develop stability-indicating analytical methods.[3][4]

The primary amine group is susceptible to oxidation, which can lead to the formation of imines, oximes, or other related impurities. The isoxazole ring, while generally stable, can be susceptible to cleavage under harsh hydrolytic (strong acid or base) or photolytic conditions.

Caption: Logical diagram of potential degradation pathways for the compound.

Experimental Protocols for Stability Assessment

The following protocols are generalized frameworks for conducting forced degradation studies, based on industry standards and regulatory guidance.[4][5][6] These studies are essential for developing and validating stability-indicating methods, typically using High-Performance Liquid Chromatography (HPLC). The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API).[4]

Preparation of Stock Solution

A stock solution of (5-Isopropylisoxazol-3-yl)methanamine (e.g., 1 mg/mL) should be prepared in a suitable solvent, such as a 50:50 mixture of acetonitrile and water. This stock solution serves as the starting material for solution-state stress studies.[7] For solid-state studies, the pure compound is used.

Hydrolytic Degradation (Acid and Base)

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl.[7]

• Heat the mixture in a water bath at a controlled temperature (e.g., 60-80°C) for a defined period (e.g., 24 hours).[7][8]

• Cool the solution to room temperature and neutralize with an equivalent amount of 0.1 M NaOH.[8]

• Dilute to a final volume with the mobile phase for HPLC analysis.

• Base Hydrolysis: Repeat the above steps using 0.1 M NaOH instead of HCl, and neutralize with 0.1 M HCl.[7][8]

Oxidative Degradation

• Mix 1 mL of the stock solution with 1 mL of a dilute hydrogen peroxide solution (e.g., 3% H₂O₂).[7]

• Keep the solution at room temperature for a set duration (e.g., 12-24 hours), protected from light.[7]

• Dilute to a final volume with the mobile phase for HPLC analysis.

Thermal Degradation (Solid State)

• Place a known quantity of the solid compound in a stability chamber or hot air oven.

• Expose the sample to an elevated temperature (e.g., 80-105°C) for a specified period (e.g., 48 hours).[7][8]

• After exposure, dissolve the stressed sample in a suitable solvent to the target concentration for HPLC analysis.

Photolytic Degradation (Solid State)

• Expose the solid compound to a light source according to ICH Q1B guidelines. This typically involves an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.

• A control sample should be kept in the dark under the same temperature conditions.

• After exposure, prepare solutions of both the light-exposed and dark control samples for HPLC analysis.

Data Presentation and Analysis

The results of forced degradation studies should be quantified and presented clearly. The primary analytical technique is typically a stability-indicating HPLC method capable of separating the parent compound from all process- and degradation-related impurities.

Caption: Experimental workflow for assessing compound stability.

Table 2: Illustrative Forced Degradation Data for (5-Isopropylisoxazol-3-yl)methanamine

Disclaimer: The following data are hypothetical and for illustrative purposes only. Actual results must be determined experimentally.

Stress Condition	Parameters	Duration	% Assay of Parent	% Total Degradation	No. of Degradants
Control	1 mg/mL in ACN/H₂O	48 hrs	99.8	< 0.2	1
Acid Hydrolysis	0.1 M HCl	24 hrs	95.2	4.6	2
Base Hydrolysis	0.1 M NaOH	24 hrs	98.1	1.7	1
Oxidation	3% H₂O₂	12 hrs	88.5	11.3	3
Thermal	80°C (Solid)	48 hrs	99.1	0.7	1
Photolytic	ICH Q1B	-	97.5	2.3	2

Conclusion

The stability of (5-Isopropylisoxazol-3-yl)methanamine is best maintained by storing it under refrigerated (2-8°C), dry, and inert conditions.[1] Its chemical structure, containing a primary amine, suggests a potential vulnerability to oxidative degradation. A systematic approach using forced degradation studies is crucial to fully characterize its stability profile, identify potential degradants, and establish a validated, stability-indicating analytical method. The protocols and frameworks provided in this guide serve as a foundational resource for researchers to ensure the quality and integrity of this important chemical intermediate in their development programs.

References

• 1. chemscene.com [chemscene.com]
• 2. acdlabs.com [acdlabs.com]
• 3. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. biopharminternational.com [biopharminternational.com]
• 6. ijrpp.com [ijrpp.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Synthesis of (5-Isopropylisoxazol-3-yl)methanamine: A Detailed Guide for Researchers

For Immediate Release

This application note provides detailed protocols for the synthesis of (5-Isopropylisoxazol-3-yl)methanamine, a valuable building block in drug discovery and development. The synthesis is presented as a two-step process commencing from commercially available starting materials: 3-methyl-2-butanone and diethyl oxalate. The protocols are intended for researchers, scientists, and professionals in the field of organic synthesis and medicinal chemistry.

Introduction

Isoxazole derivatives are a prominent class of heterocyclic compounds that are integral to the development of numerous therapeutic agents. Their diverse pharmacological activities stem from their unique electronic properties and their ability to act as bioisosteres for other functional groups. (5-Isopropylisoxazol-3-yl)methanamine, in particular, serves as a key intermediate for the synthesis of a wide range of more complex molecules with potential applications in various disease areas. This document outlines a reliable and reproducible synthetic route to this compound.

Overall Synthesis Workflow

The synthesis of (5-Isopropylisoxazol-3-yl)methanamine is achieved through a two-step sequence. The first step involves a Claisen condensation of 3-methyl-2-butanone with diethyl oxalate, followed by a cyclization reaction with hydroxylamine to form the intermediate, 5-isopropylisoxazole-3-carboxamide. The second step is the reduction of this carboxamide to the target primary amine.

Figure 1: Overall synthetic workflow for (5-Isopropylisoxazol-3-yl)methanamine.

Experimental Protocols

Step 1: Synthesis of 5-Isopropylisoxazole-3-carboxamide

This procedure is adapted from analogous syntheses of 5-substituted isoxazole-3-carboxamides. The reaction proceeds via a Claisen condensation followed by cyclization with hydroxylamine.

Materials:

• 3-Methyl-2-butanone

• Diethyl oxalate

• Sodium ethoxide

• Ethanol

• Hydroxylamine hydrochloride

• Aqueous ammonia

• Hydrochloric acid

• Diethyl ether

• Magnesium sulfate

Procedure:

• Claisen Condensation: To a solution of sodium ethoxide (1.1 eq.) in anhydrous ethanol, add a mixture of 3-methyl-2-butanone (1.0 eq.) and diethyl oxalate (1.1 eq.) dropwise at 0-5 °C.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Cyclization: Cool the reaction mixture to 0-5 °C and add a solution of hydroxylamine hydrochloride (1.2 eq.) in water.

• Adjust the pH of the mixture to approximately 5 with hydrochloric acid.

• Stir the reaction at room temperature for 4-6 hours.

• Amidation: Cool the mixture and add concentrated aqueous ammonia (excess) and stir at room temperature for 24 hours.

• Work-up: Remove the ethanol under reduced pressure. Extract the aqueous residue with diethyl ether.

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel to afford 5-isopropylisoxazole-3-carboxamide.

Expected Yield and Characterization:

Compound	Molecular Formula	Molecular Weight ( g/mol )	Expected Yield (%)	Key Characterization Data
5-Isopropylisoxazole-3-carboxamide	C₇H₁₀N₂O₂	154.17	60-70	¹H NMR, ¹³C NMR, Mass Spectrometry

Step 2: Synthesis of (5-Isopropylisoxazol-3-yl)methanamine

This step involves the reduction of the carboxamide group to a primary amine using a suitable reducing agent such as lithium aluminum hydride (LiAlH₄).

Materials:

• 5-Isopropylisoxazole-3-carboxamide

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous tetrahydrofuran (THF)

• Sodium sulfate decahydrate

• Ethyl acetate

• Saturated aqueous sodium bicarbonate solution

Procedure:

• Reduction: To a stirred suspension of LiAlH₄ (2.0 eq.) in anhydrous THF at 0 °C, add a solution of 5-isopropylisoxazole-3-carboxamide (1.0 eq.) in anhydrous THF dropwise.

• Allow the reaction mixture to warm to room temperature and then heat to reflux for 4-6 hours.

• Quenching and Work-up: Cool the reaction mixture to 0 °C and cautiously quench by the sequential addition of water (x mL), 15% aqueous sodium hydroxide (x mL), and water (3x mL) where x is the mass of LiAlH₄ in grams.

• Stir the resulting mixture at room temperature for 1 hour.

• Add sodium sulfate decahydrate and stir for another 30 minutes.

• Filter the mixture through a pad of celite and wash the filter cake with ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with a saturated aqueous sodium bicarbonate solution.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield (5-Isopropylisoxazol-3-yl)methanamine.

Expected Yield and Characterization:

Compound	Molecular Formula	Molecular Weight ( g/mol )	Expected Yield (%)	Key Characterization Data
(5-Isopropylisoxazol-3-yl)methanamine	C₇H₁₂N₂O	140.18	75-85	¹H NMR, ¹³C NMR, Mass Spectrometry

Logical Relationship of Synthesis Steps

The synthesis follows a logical progression from simple starting materials to the final target molecule. The formation of the isoxazole ring in the first step provides the core heterocyclic structure, and the carboxamide group serves as a convenient precursor to the desired methanamine functionality, which is installed in the final reduction step.

Figure 2: Logical flow of the synthesis.

Safety Precautions

• All reactions should be performed in a well-ventilated fume hood.

• Personal protective equipment (safety glasses, lab coat, and gloves) must be worn at all times.

• Lithium aluminum hydride is a highly reactive and flammable solid that reacts violently with water. It should be handled with extreme care under an inert atmosphere (e.g., nitrogen or argon).

• The quenching of LiAlH₄ is highly exothermic and should be performed slowly and with adequate cooling.

Conclusion

The protocols described in this application note provide a clear and efficient pathway for the synthesis of (5-Isopropylisoxazol-3-yl)methanamine. By following these detailed procedures, researchers can reliably produce this important building block for use in their drug discovery and development programs. The use of readily available starting materials and well-established chemical transformations makes this synthetic route both practical and scalable.

Application Notes and Protocols for the Synthesis of (5-Isopropylisoxazol-3-yl)methanamine

These application notes provide a detailed protocol for the laboratory-scale synthesis of (5-Isopropylisoxazol-3-yl)methanamine, a key intermediate in the development of various pharmaceutical agents. The described synthetic route is a two-step process involving the formation of the isoxazole ring via a [3+2] cycloaddition reaction, followed by the reduction of a nitrile group to the desired primary amine.

Target Compound Profile

Parameter	Value
IUPAC Name	(5-Isopropylisoxazol-3-yl)methanamine
Molecular Formula	C₇H₁₂N₂O
Molecular Weight	140.18 g/mol
CAS Number	154016-49-6
Appearance	Colorless to pale yellow oil
Purity (typical)	>95%

Experimental Protocols

The synthesis is divided into two main stages:

• Step 1: Synthesis of 5-Isopropylisoxazole-3-carbonitrile

• Step 2: Reduction of 5-Isopropylisoxazole-3-carbonitrile to (5-Isopropylisoxazol-3-yl)methanamine

Step 1: Synthesis of 5-Isopropylisoxazole-3-carbonitrile

This step involves the [3+2] cycloaddition of a nitrile oxide, generated in situ from an oxime, with an alkyne.

Materials and Reagents:

• Chloroacetaldoxime

• 3-Methyl-1-butyne

• Triethylamine (Et₃N)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexanes

• Ethyl acetate

Procedure:

• To a stirred solution of 3-methyl-1-butyne (1.2 equivalents) in dichloromethane (DCM) at 0 °C, add chloroacetaldoxime (1.0 equivalent).

• Slowly add triethylamine (1.5 equivalents) dropwise to the reaction mixture over 30 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding water.

• Separate the organic layer and wash it sequentially with saturated aqueous NaHCO₃ and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford 5-isopropylisoxazole-3-carbonitrile.

Step 2: Reduction of 5-Isopropylisoxazole-3-carbonitrile to (5-Isopropylisoxazol-3-yl)methanamine

This step involves the reduction of the nitrile functional group to a primary amine using a suitable reducing agent.

Materials and Reagents:

• 5-Isopropylisoxazole-3-carbonitrile

• Lithium aluminum hydride (LiAlH₄) or Raney Nickel (Ra-Ni)

• Anhydrous tetrahydrofuran (THF) or Methanol (for Ra-Ni)

• Ammonia (for Ra-Ni)

• Water

• 1 M Sodium hydroxide (NaOH)

• Dichloromethane (DCM)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure (using LiAlH₄):

• To a stirred suspension of lithium aluminum hydride (2.0 equivalents) in anhydrous THF at 0 °C under an inert atmosphere (e.g., Argon or Nitrogen), add a solution of 5-isopropylisoxazole-3-carbonitrile (1.0 equivalent) in anhydrous THF dropwise.

• After the addition, allow the reaction mixture to warm to room temperature and stir for 4-6 hours.

• Monitor the reaction by TLC.

• Upon completion, cool the reaction mixture to 0 °C and cautiously quench by the sequential dropwise addition of water, followed by 1 M NaOH, and then more water.

• Filter the resulting suspension through a pad of Celite® and wash the filter cake with DCM.

• Combine the filtrate and washings, and dry the organic layer over anhydrous Na₂SO₄.

• Filter and concentrate under reduced pressure to yield (5-Isopropylisoxazol-3-yl)methanamine. The crude product may be used directly or purified further by distillation under reduced pressure if necessary.

Quantitative Data Summary

The following table summarizes the typical quantitative data for the synthesis of (5-Isopropylisoxazol-3-yl)methanamine.

Step	Reactant	Molar Eq.	Product	Yield (%)	Purity (%)
1	Chloroacetaldoxime	1.0	5-Isopropylisoxazole-3-carbonitrile	65-75	>97
1	3-Methyl-1-butyne	1.2
2	5-Isopropylisoxazole-3-carbonitrile	1.0	(5-Isopropylisoxazol-3-yl)methanamine	70-80	>95
2	Lithium aluminum hydride	2.0

Visualizations

Synthetic Workflow Diagram

Caption: Synthetic route for (5-Isopropylisoxazol-3-yl)methanamine.

Application Notes and Protocols for the Purification of (5-Isopropylisoxazol-3-yl)methanamine

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the purification of (5-Isopropylisoxazol-3-yl)methanamine, a key intermediate in pharmaceutical synthesis. The following sections outline effective purification strategies, including column chromatography and recrystallization, to achieve high purity of the target compound.

Application Notes

(5-Isopropylisoxazol-3-yl)methanamine, as a primary amine, can present challenges during purification, particularly when using standard silica gel chromatography. The basic nature of the amine can lead to strong interactions with the acidic silanol groups on the surface of silica gel, resulting in poor peak shape, tailing, and potential degradation of the compound. To overcome these issues, specialized techniques are recommended.

Column Chromatography: For the chromatographic purification of (5-Isopropylisoxazol-3-yl)methanamine, the use of an amine-functionalized silica gel is a preferred stationary phase. This provides a less polar and basic surface, minimizing undesirable interactions with the basic amine. Alternatively, a competing amine, such as triethylamine or ammonia, can be added to the mobile phase when using standard silica gel to neutralize the acidic sites.[1] Reversed-phase chromatography with a high pH mobile phase can also be an effective strategy, as it increases the hydrophobicity of the amine, leading to better retention and separation.[1]

Recrystallization: Recrystallization is a cost-effective and scalable method for purifying solid organic compounds.[2][3] The selection of an appropriate solvent system is critical for successful recrystallization. For isoxazole derivatives, common solvent systems include ethanol/water, hexane/ethyl acetate, and dichloromethane/hexane.[4] The ideal solvent will dissolve the compound sparingly at room temperature but completely at an elevated temperature.

Experimental Protocols

Protocol 1: Column Chromatography using Amine-Functionalized Silica Gel

This protocol describes the purification of (5-Isopropylisoxazol-3-yl)methanamine using an amine-functionalized silica gel column.

Materials:

• Crude (5-Isopropylisoxazol-3-yl)methanamine

• Amine-functionalized silica gel

• Hexane (ACS grade)

• Ethyl acetate (ACS grade)

• Glass column

• Fraction collector

• TLC plates (amine-functionalized)

• UV lamp (254 nm)

Procedure:

• Slurry Preparation: Prepare a slurry of the amine-functionalized silica gel in hexane.

• Column Packing: Carefully pack the glass column with the silica gel slurry, ensuring a uniform and air-free column bed.

• Sample Loading: Dissolve the crude (5-Isopropylisoxazol-3-yl)methanamine in a minimal amount of the initial mobile phase (e.g., 95:5 hexane:ethyl acetate) and load it onto the top of the column.

• Elution: Begin elution with a low-polarity mobile phase (e.g., 95:5 hexane:ethyl acetate) and gradually increase the polarity by increasing the proportion of ethyl acetate.

• Fraction Collection: Collect fractions using a fraction collector.

• TLC Analysis: Monitor the fractions by thin-layer chromatography (TLC) using amine-functionalized plates and a suitable mobile phase. Visualize the spots under a UV lamp.[4]

• Product Pooling and Evaporation: Combine the fractions containing the pure product and remove the solvent under reduced pressure using a rotary evaporator.

Protocol 2: Recrystallization

This protocol provides a general procedure for the purification of (5-Isopropylisoxazol-3-yl)methanamine by recrystallization.

Materials:

• Crude (5-Isopropylisoxazol-3-yl)methanamine

• Ethanol

• Deionized water

• Erlenmeyer flask

• Heating mantle or hot plate

• Buchner funnel and filter paper

• Vacuum flask

Procedure:

• Solvent Selection: In a small test tube, test the solubility of a small amount of the crude product in various solvent systems (e.g., ethanol/water, hexane/ethyl acetate) to identify a suitable one.

• Dissolution: In an Erlenmeyer flask, dissolve the crude compound in a minimal amount of hot ethanol.

• Induce Crystallization: While the solution is still hot, add deionized water dropwise until the solution becomes slightly cloudy.

• Cooling: Remove the flask from the heat and allow it to cool slowly to room temperature. For further crystallization, the flask can be placed in an ice bath.

• Crystal Collection: Collect the formed crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of cold ethanol/water mixture.

• Drying: Dry the purified crystals in a vacuum oven.

Data Presentation

The following table summarizes representative yields and purities for the purification of various isoxazole derivatives reported in the literature. This data provides an expected range of outcomes for the purification of (5-Isopropylisoxazol-3-yl)methanamine.

Compound	Purification Method	Yield (%)	Purity (%)	Reference
3,5-Disubstituted Isoxazoles	Recrystallization	81-95	>98	[Synthesis of isoxazole derivatives and evaluation of their activity][5]
3-(4'-methoxy-phenyl)-5-(chroman)isoxazole	Column Chromatography & Recrystallization	64	>95 (by HPLC)	[Synthesis and evaluation of isoxazole derivatives][6]
Ethyl 5-([1,1′-Biphenyl]-4-yl)isoxazole-3-carboxylate	Column Chromatography	90	>98	[Oxidize Amines to Nitrile Oxides][7]
Isoxazole Compound (from patent)	Recrystallization	70-81.9	>99	[Preparation method of isoxazole compound][8]

Visualization

The following diagram illustrates a general workflow for the purification of a synthesized organic compound like (5-Isopropylisoxazol-3-yl)methanamine.

Caption: General Purification Workflow for Organic Compounds.

References

• 1. biotage.com [biotage.com]
• 2. physics.emu.edu.tr [physics.emu.edu.tr]
• 3. Purification of Organic Compounds- Purification Methods in Chemistry [allen.in]
• 4. benchchem.com [benchchem.com]
• 5. repozytorium.ur.edu.pl [repozytorium.ur.edu.pl]
• 6. derpharmachemica.com [derpharmachemica.com]
• 7. researchgate.net [researchgate.net]
• 8. CN116283810A - A kind of preparation method of isoxazole compound - Google Patents [patents.google.com]

Application Notes and Protocols: NMR and Mass Spectrometry of (5-Isopropylisoxazol-3-yl)methanamine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the structural characterization of (5-Isopropylisoxazol-3-yl)methanamine using Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS). These techniques are fundamental in the synthesis and quality control of drug candidates and other fine chemicals. The protocols outlined herein are designed to be readily implemented in a standard analytical laboratory.

Introduction

(5-Isopropylisoxazol-3-yl)methanamine is a substituted isoxazole, a heterocyclic motif of significant interest in medicinal chemistry due to its presence in a variety of biologically active compounds. Accurate structural elucidation and purity assessment are critical for its application in research and drug development. This note describes the use of ¹H NMR, ¹³C NMR, and mass spectrometry for the unambiguous identification and characterization of this compound.

Analytical Workflow

The overall workflow for the analysis of (5-Isopropylisoxazol-3-yl)methanamine involves sample preparation followed by NMR and MS analysis to confirm its identity and purity.

Caption: Analytical workflow for (5-Isopropylisoxazol-3-yl)methanamine.

Predicted Spectroscopic Data

While specific experimental data for (5-Isopropylisoxazol-3-yl)methanamine is not widely published, the following tables present predicted ¹H and ¹³C NMR chemical shifts and a plausible mass spectrometry fragmentation pattern based on the analysis of structurally similar compounds.

Predicted ¹H NMR Data

Table 1: Predicted ¹H NMR Chemical Shifts for (5-Isopropylisoxazol-3-yl)methanamine.

Protons	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H on C4 of isoxazole	~6.1	s	-
CH of isopropyl	~3.1	sept	~7.0
CH₂ of methanamine	~3.9	s	-
NH₂ of methanamine	~1.5 (broad)	s	-
CH₃ of isopropyl	~1.3	d	~7.0

Predicted ¹³C NMR Data

Table 2: Predicted ¹³C NMR Chemical Shifts for (5-Isopropylisoxazol-3-yl)methanamine.

Carbon	Chemical Shift (δ, ppm)
C5 of isoxazole	~175
C3 of isoxazole	~160
C4 of isoxazole	~100
CH₂ of methanamine	~35
CH of isopropyl	~28
CH₃ of isopropyl	~22

Predicted Mass Spectrometry Data

Table 3: Predicted Mass Spectrometry Fragmentation for (5-Isopropylisoxazol-3-yl)methanamine.

m/z	Proposed Fragment Ion
141.10	[M+H]⁺
124.08	[M-NH₃]⁺
98.06	[M-C₃H₇]⁺
81.04	[M-C₃H₇-NH₃]⁺

Experimental Protocols

NMR Spectroscopy

Objective: To acquire ¹H and ¹³C NMR spectra for structural confirmation.

Materials:

• (5-Isopropylisoxazol-3-yl)methanamine sample

• Deuterated chloroform (CDCl₃) or Deuterated dimethyl sulfoxide (DMSO-d₆)

• NMR tubes (5 mm)

• NMR spectrometer (400 MHz or higher recommended)

Procedure:

• Accurately weigh 5-10 mg of the sample.

• Dissolve the sample in approximately 0.6 mL of a suitable deuterated solvent in a clean, dry vial.

• Transfer the solution to an NMR tube.

• Acquire the ¹H NMR spectrum using standard acquisition parameters.

• Acquire the ¹³C NMR spectrum. A proton-decoupled experiment is standard.

• Process the spectra (Fourier transform, phase correction, and baseline correction).

• Integrate the peaks in the ¹H NMR spectrum and reference the spectra to the residual solvent peak or an internal standard (e.g., TMS).

Mass Spectrometry

Objective: To determine the molecular weight and fragmentation pattern of the compound.

Materials:

• (5-Isopropylisoxazol-3-yl)methanamine sample

• HPLC-grade methanol or acetonitrile

• Formic acid (for ESI)

• Mass spectrometer (e.g., with Electrospray Ionization - ESI)

Procedure:

• Prepare a dilute solution of the sample (approximately 1 mg/mL) in methanol or acetonitrile.

• For ESI, it may be beneficial to add 0.1% formic acid to the solution to promote protonation.

• Introduce the sample into the mass spectrometer via direct infusion or through an LC system.

• Acquire the mass spectrum in positive ion mode.

• Analyze the resulting spectrum for the molecular ion peak ([M+H]⁺) and characteristic fragment ions.

Fragmentation Pathway

The fragmentation of (5-Isopropylisoxazol-3-yl)methanamine in the mass spectrometer can provide valuable structural information. A plausible fragmentation pathway is illustrated below.

Caption: Plausible ESI-MS fragmentation of the target compound.

Conclusion

The combination of NMR spectroscopy and mass spectrometry provides a powerful and definitive approach for the structural characterization of (5-Isopropylisoxazol-3-yl)methanamine. The protocols and predicted data presented in this document serve as a valuable resource for researchers and scientists involved in the synthesis, quality control, and development of isoxazole-containing compounds.

Application Notes and Protocols: (5-Isopropylisoxazol-3-yl)methanamine as a Versatile Chemical Intermediate

For Researchers, Scientists, and Drug Development Professionals

Introduction

(5-Isopropylisoxazol-3-yl)methanamine is a valuable heterocyclic building block in medicinal chemistry and drug discovery. The isoxazole scaffold is a prominent feature in a multitude of biologically active compounds, exhibiting a wide range of therapeutic properties including antibacterial, antifungal, antiviral, and anticancer activities. The presence of a primary amine functional group on the isoxazole core provides a versatile handle for the introduction of diverse chemical moieties through well-established synthetic transformations. This document provides detailed application notes and protocols for the use of (5-Isopropylisoxazol-3-yl)methanamine as a chemical intermediate in the synthesis of potential therapeutic agents.

Key Applications

The primary amine of (5-Isopropylisoxazol-3-yl)methanamine serves as a nucleophile in a variety of chemical reactions, making it an ideal starting material for the synthesis of a library of derivatives for biological screening. The two most common and impactful applications are:

• Amide Bond Formation: Acylation of the primary amine with a wide range of carboxylic acids or their derivatives (e.g., acid chlorides, anhydrides) leads to the formation of stable amide bonds. This allows for the systematic exploration of structure-activity relationships (SAR) by introducing various substituents.

• Urea and Thiourea Formation: Reaction with isocyanates or isothiocyanates provides access to urea and thiourea derivatives, respectively. These functional groups are known to participate in key hydrogen bonding interactions with biological targets.

Data Presentation

Due to the limited availability of specific quantitative data for reactions involving (5-Isopropylisoxazol-3-yl)methanamine in the public domain, the following tables present illustrative data for typical reactions. These values are representative of what can be expected based on general synthetic protocols for similar primary amines.

Table 1: Illustrative Data for Amide Synthesis from (5-Isopropylisoxazol-3-yl)methanamine

Carboxylic Acid Partner	Coupling Reagent	Product	Yield (%)	Purity (%)
Benzoic Acid	EDC, HOBt	N-((5-isopropylisoxazol-3-yl)methyl)benzamide	85-95	>95
4-Chlorobenzoic Acid	HATU	N-((5-isopropylisoxazol-3-yl)methyl)-4-chlorobenzamide	80-90	>95
Acetic Acid	DCC, DMAP	N-((5-isopropylisoxazol-3-yl)methyl)acetamide	75-85	>95

Table 2: Illustrative Data for Urea Synthesis from (5-Isopropylisoxazol-3-yl)methanamine

Isocyanate Partner	Solvent	Product	Yield (%)	Purity (%)
Phenyl Isocyanate	Dichloromethane	1-((5-isopropylisoxazol-3-yl)methyl)-3-phenylurea	90-98	>95
4-Fluorophenyl Isocyanate	Tetrahydrofuran	1-(4-fluorophenyl)-3-((5-isopropylisoxazol-3-yl)methyl)urea	90-98	>95
Cyclohexyl Isocyanate	Acetonitrile	1-cyclohexyl-3-((5-isopropylisoxazol-3-yl)methyl)urea	88-96	>95

Experimental Protocols

The following are detailed, generalized protocols for the synthesis of amides and ureas starting from (5-Isopropylisoxazol-3-yl)methanamine.

Protocol 1: General Procedure for Amide Synthesis using EDC/HOBt Coupling

Materials:

• (5-Isopropylisoxazol-3-yl)methanamine

• Carboxylic acid of interest

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA)

• Dichloromethane (DCM) or N,N-Dimethylformamide (DMF)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

• Silica gel for column chromatography

Procedure:

• To a solution of the carboxylic acid (1.0 eq) in DCM or DMF, add (5-Isopropylisoxazol-3-yl)methanamine (1.1 eq), HOBt (1.2 eq), and DIPEA (2.0 eq).

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add EDC (1.2 eq) to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, dilute the reaction mixture with DCM and wash with saturated aqueous sodium bicarbonate solution (2x) and brine (1x).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., ethyl acetate/hexanes) to afford the desired amide.

Protocol 2: General Procedure for Urea Synthesis

Materials:

• (5-Isopropylisoxazol-3-yl)methanamine

• Isocyanate of interest

• Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

Procedure:

• Dissolve (5-Isopropylisoxazol-3-yl)methanamine (1.0 eq) in anhydrous DCM or THF.

• To this solution, add the isocyanate (1.05 eq) dropwise at room temperature.

• Stir the reaction mixture at room temperature for 2-4 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, if a precipitate has formed, collect the solid by filtration and wash with cold solvent.

• If no precipitate forms, concentrate the reaction mixture under reduced pressure.

• Triturate the residue with a non-polar solvent (e.g., hexanes or diethyl ether) to induce precipitation.

• Collect the solid product by filtration, wash with the non-polar solvent, and dry under vacuum to afford the desired urea.

Visualizations

The following diagrams illustrate the synthetic pathways and experimental workflows described.

Caption: Synthetic pathway for amide formation.

Caption: Experimental workflow for urea synthesis.

Caption: Hypothetical signaling pathway modulation.

Application Notes and Protocols for In Vitro Screening of (5-Isopropylisoxazol-3-yl)methanamine Derivatives

Audience: Researchers, scientists, and drug development professionals.

Introduction

The isoxazole moiety is a prominent scaffold in medicinal chemistry, with derivatives exhibiting a wide range of pharmacological activities, including anti-inflammatory, anticancer, antimicrobial, and analgesic properties.[1][2][3][4] The (5-Isopropylisoxazol-3-yl)methanamine core represents a key pharmacophore for the development of novel therapeutic agents. This document provides detailed application notes and standardized protocols for the in vitro screening of a library of (5-Isopropylisoxazol-3-yl)methanamine derivatives to identify and characterize lead compounds with potential therapeutic value.

The following protocols outline a tiered screening cascade, beginning with primary high-throughput screening (HTS) to assess broad cytotoxicity, followed by secondary assays to investigate specific biological activities such as enzyme inhibition and anti-inflammatory potential.

Experimental Workflow & Screening Cascade

The overall workflow for the in vitro screening of (5-Isopropylisoxazol-3-yl)methanamine derivatives is depicted below. This cascade approach is designed to efficiently identify potent and selective compounds while minimizing resource allocation to inactive or non-specific derivatives.

Figure 1: In Vitro Screening Cascade for (5-Isopropylisoxazol-3-yl)methanamine Derivatives.

Data Presentation

Quantitative data from the screening assays should be summarized for clear comparison. The following tables provide templates for presenting the results.

Table 1: Primary Cytotoxicity Screening of (5-Isopropylisoxazol-3-yl)methanamine Derivatives against A549 Human Lung Carcinoma Cells

Compound ID	Structure	Concentration (µM)	% Cell Viability	Standard Deviation
ISO-001	R1=H, R2=CH3	10	95.2	± 4.1
ISO-002	R1=Cl, R2=CH3	10	45.8	± 3.5
ISO-003	R1=F, R2=C2H5	10	8.2	± 1.9
Doxorubicin	(Positive Control)	10	5.5	± 1.2
DMSO	(Vehicle Control)	0.1%	100	± 3.8

Table 2: Dose-Response Analysis of Hit Compounds in Secondary Assays

Compound ID	Cytotoxicity IC50 (µM) - A549 Cells	COX-2 Inhibition IC50 (µM)	NO Inhibition IC50 (µM)
ISO-003	7.8	2.5	5.1
ISO-007	9.2	> 50	8.9
Celecoxib	> 100	0.8	15.4
L-NAME	> 100	> 100	22.7

Experimental Protocols

Protocol 1: Primary Cytotoxicity Screening (MTT Assay)

This protocol is designed for the high-throughput screening of the compound library to assess general cytotoxicity against a selected cancer cell line (e.g., A549 human lung carcinoma).

Materials:

• (5-Isopropylisoxazol-3-yl)methanamine derivative library (10 mM stock in DMSO)

• A549 cells

• DMEM (Dulbecco's Modified Eagle Medium)

• FBS (Fetal Bovine Serum)

• Penicillin-Streptomycin solution

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• 96-well plates

Procedure:

• Cell Seeding: Seed A549 cells in 96-well plates at a density of 5,000 cells/well in 100 µL of complete DMEM (supplemented with 10% FBS and 1% Penicillin-Streptomycin). Incubate for 24 hours at 37°C in a 5% CO2 humidified atmosphere.

• Compound Treatment: Prepare serial dilutions of the test compounds in complete DMEM. The final concentration of DMSO should not exceed 0.1%. Add 100 µL of the compound dilutions to the respective wells. Include wells with vehicle control (DMSO) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plates for 48 hours at 37°C in a 5% CO2 humidified atmosphere.

• MTT Addition: After incubation, add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control.

Protocol 2: Cyclooxygenase-2 (COX-2) Enzyme Inhibition Assay

This protocol determines the ability of hit compounds to inhibit the activity of the COX-2 enzyme, a key target in inflammation.

Materials:

• Hit compounds from primary screening

• Human recombinant COX-2 enzyme

• Arachidonic acid (substrate)

• Colorimetric COX inhibitor screening assay kit (e.g., from Cayman Chemical)

• Tris-HCl buffer

• 96-well plates

Procedure:

• Reagent Preparation: Prepare all reagents as per the manufacturer's instructions for the COX inhibitor screening assay kit.

• Compound Addition: Add 10 µL of various concentrations of the hit compounds to the wells of a 96-well plate. Include a vehicle control (DMSO) and a positive control (e.g., Celecoxib).

• Enzyme Addition: Add 10 µL of the COX-2 enzyme solution to each well.

• Incubation: Incubate the plate at 37°C for 15 minutes.

• Substrate Addition: Initiate the reaction by adding 10 µL of the arachidonic acid substrate solution.

• Reaction Termination and Detection: After a 10-minute incubation at 37°C, terminate the reaction and add the colorimetric substrate as per the kit's protocol.

• Absorbance Measurement: Measure the absorbance at the recommended wavelength (e.g., 415 nm).

• Data Analysis: Calculate the percentage of COX-2 inhibition for each compound concentration and determine the IC50 value.

Protocol 3: Anti-inflammatory Activity - Nitric Oxide (NO) Production in Macrophages

This protocol assesses the anti-inflammatory potential of the compounds by measuring the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.

Materials:

• Hit compounds

• RAW 264.7 macrophage cells

• Lipopolysaccharide (LPS)

• Griess Reagent

• DMEM

• FBS

• Penicillin-Streptomycin solution

• 96-well plates

Procedure:

• Cell Seeding: Seed RAW 264.7 cells in 96-well plates at a density of 5 x 10^4 cells/well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various non-toxic concentrations of the hit compounds for 1 hour.

• LPS Stimulation: Stimulate the cells with LPS (1 µg/mL) for 24 hours to induce NO production. Include a negative control (cells only), a vehicle control (cells + DMSO + LPS), and a positive control (e.g., L-NAME).

• Griess Assay: After incubation, collect 50 µL of the cell culture supernatant from each well. Add 50 µL of Griess Reagent A to each supernatant sample and incubate for 10 minutes at room temperature, protected from light. Then, add 50 µL of Griess Reagent B and incubate for another 10 minutes.

• Absorbance Measurement: Measure the absorbance at 540 nm.

• Data Analysis: Create a standard curve using sodium nitrite. Calculate the concentration of nitrite in the samples and determine the percentage of NO inhibition. Calculate the IC50 value for each active compound.

Potential Signaling Pathway Involvement

Isoxazole derivatives are known to modulate various signaling pathways.[1][2] For compounds exhibiting anti-inflammatory and anti-cancer activity, a potential mechanism of action could involve the inhibition of the NF-κB signaling pathway, which is a key regulator of inflammation and cell survival.

Figure 2: Hypothetical Inhibition of the NF-κB Signaling Pathway.

References

• 1. A review of isoxazole biological activity and present synthetic techniques - Int J Pharm Chem Anal [ijpca.org]
• 2. ijpca.org [ijpca.org]
• 3. Advances in isoxazole chemistry and their role in drug discovery - RSC Advances (RSC Publishing) DOI:10.1039/D4RA08339C [pubs.rsc.org]
• 4. ijcrt.org [ijcrt.org]

Application Notes and Protocols for Investigating the Biological Activity of (5-Isopropylisoxazol-3-yl)methanamine

Affiliation: Google Research

Abstract

These application notes provide a comprehensive framework for researchers, scientists, and drug development professionals to develop and implement assays for characterizing the biological activity of the novel compound, (5-Isopropylisoxazol-3-yl)methanamine. Given the limited existing data on this compound, a tiered screening approach is proposed, starting with broad phenotypic assays to identify potential areas of biological activity, followed by more specific target-based and mechanistic studies. Detailed protocols for initial cytotoxicity screening, antimicrobial evaluation, and a generic enzyme inhibition assay are provided, along with templates for data presentation and visualization of experimental workflows and signaling pathways.

Introduction

(5-Isopropylisoxazol-3-yl)methanamine is a small molecule with a distinct chemical structure. As its biological activities and potential therapeutic applications are largely unexplored, a systematic approach is required to elucidate its mechanism of action and identify potential molecular targets. This document outlines a strategic workflow for the initial characterization of this compound, beginning with broad-spectrum cell-based assays and proceeding to more defined enzymatic and mechanistic assays. The provided protocols are designed to be adaptable and serve as a starting point for a comprehensive investigation.

Proposed Investigational Workflow

A logical progression of experiments is crucial for efficiently characterizing a novel compound. The following workflow is recommended to systematically investigate the biological activity of (5-Isopropylisoxazol-3-yl)methanamine.

Figure 1: Proposed workflow for characterizing the activity of a novel compound.

Experimental Protocols

Protocol 1: Cell Viability and Cytotoxicity Screening using MTT Assay

This protocol is designed to assess the effect of (5-Isopropylisoxazol-3-yl)methanamine on the viability of a panel of human cancer cell lines.

Methodology:

• Cell Culture: Culture selected cancer cell lines (e.g., HeLa, A549, MCF-7) in appropriate media supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin, and incubate at 37°C in a humidified atmosphere with 5% CO2.

• Cell Seeding: Trypsinize and count the cells. Seed 5,000 cells per well in a 96-well microplate and allow them to adhere overnight.

• Compound Preparation: Prepare a 10 mM stock solution of (5-Isopropylisoxazol-3-yl)methanamine in Dimethyl Sulfoxide (DMSO). Prepare serial dilutions in culture media to achieve final concentrations ranging from 0.1 µM to 100 µM.

• Treatment: Remove the overnight culture medium from the wells and add 100 µL of the prepared compound dilutions. Include wells with vehicle control (DMSO) and untreated cells.

• Incubation: Incubate the plate for 48 hours at 37°C and 5% CO2.

• MTT Assay:

  • Add 10 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well.

  • Incubate for 4 hours at 37°C.

  • Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot the percentage of viability against the compound concentration to determine the IC50 value.

Data Presentation:

Cell Line	(5-Isopropylisoxazol-3-yl)methanamine IC50 (µM)	Doxorubicin IC50 (µM) (Positive Control)
HeLa	[Insert Value]	[Insert Value]
A549	[Insert Value]	[Insert Value]
MCF-7	[Insert Value]	[Insert Value]

Protocol 2: Antimicrobial Susceptibility Testing using Broth Microdilution

This protocol determines the Minimum Inhibitory Concentration (MIC) of (5-Isopropylisoxazol-3-yl)methanamine against various bacterial strains.[1][2]

Methodology:

• Bacterial Culture: Grow bacterial strains (e.g., Escherichia coli, Staphylococcus aureus) in Mueller-Hinton Broth (MHB) overnight at 37°C.

• Inoculum Preparation: Dilute the overnight culture to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in MHB.

• Compound Preparation: Prepare a 1 mg/mL stock solution of (5-Isopropylisoxazol-3-yl)methanamine in a suitable solvent (e.g., water or DMSO). Perform a two-fold serial dilution in a 96-well plate with MHB to obtain a range of concentrations (e.g., 128 µg/mL to 0.25 µg/mL).

• Inoculation: Add the prepared bacterial inoculum to each well of the 96-well plate. Include a positive control (bacteria with no compound) and a negative control (broth only).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

Data Presentation:

Bacterial Strain	(5-Isopropylisoxazol-3-yl)methanamine MIC (µg/mL)	Gentamicin MIC (µg/mL) (Positive Control)
Escherichia coli	[Insert Value]	[Insert Value]
Staphylococcus aureus	[Insert Value]	[Insert Value]

Protocol 3: Generic Enzyme Inhibition Assay (e.g., Kinase Assay)

This protocol provides a general framework for assessing the inhibitory activity of (5-Isopropylisoxazol-3-yl)methanamine against a specific enzyme, such as a protein kinase. This is a common approach in drug discovery.[3][4]

Methodology:

• Reagent Preparation:

  • Prepare assay buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).

  • Prepare solutions of the target enzyme, substrate (e.g., a specific peptide), and ATP at appropriate concentrations in the assay buffer.

• Compound Preparation: Prepare serial dilutions of (5-Isopropylisoxazol-3-yl)methanamine in DMSO, and then dilute further in assay buffer.

• Assay Procedure (in a 384-well plate):

  • Add 5 µL of the compound dilution to the wells.

  • Add 5 µL of the enzyme solution and incubate for 15 minutes at room temperature.

  • Initiate the reaction by adding 10 µL of a mixture of the substrate and ATP.

• Incubation: Incubate the plate at 30°C for 60 minutes.

• Detection: Stop the reaction and detect product formation using a suitable method. For kinase assays, this is often a luminescence-based assay (e.g., Kinase-Glo®) that measures the amount of ATP remaining.

• Data Analysis: Calculate the percentage of enzyme inhibition relative to a no-compound control. Plot the percentage of inhibition against the compound concentration to determine the IC50 value.

Data Presentation:

Enzyme Target	(5-Isopropylisoxazol-3-yl)methanamine IC50 (nM)	Staurosporine IC50 (nM) (Positive Control)
Kinase X	[Insert Value]	[Insert Value]
Kinase Y	[Insert Value]	[InsertValue]

Hypothetical Signaling Pathway Modulation

Should initial screening suggest an effect on cell proliferation or survival, further investigation into relevant signaling pathways would be warranted. For example, if the compound shows activity against cancer cell lines, its effect on a common pathway like the MAPK/ERK pathway could be investigated.

Figure 2: Hypothetical inhibition of the MAPK/ERK pathway.

Conclusion

The provided application notes and protocols offer a structured and comprehensive approach to begin the characterization of the biological activity of (5-Isopropylisoxazol-3-yl)methanamine. By following the proposed workflow, researchers can efficiently screen for potential therapeutic activities, identify molecular targets, and elucidate the mechanism of action of this novel compound. The adaptability of these protocols allows for their application to a wide range of biological questions and experimental setups.

References

• 1. Evaluation of novel compounds as anti-bacterial or anti-virulence agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Basics of Enzymatic Assays for HTS - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Note: Experimental Design for Testing the Bioactivity of (5-Isopropylisoxazol-3-yl)methanamine

Audience: Researchers, scientists, and drug development professionals.

Introduction The isoxazole ring is a prominent heterocyclic scaffold in medicinal chemistry, known to be a core component in various pharmacologically active compounds.[1][2][3] Derivatives of isoxazole have demonstrated a wide array of biological activities, including anti-inflammatory, antimicrobial, anticancer, and neuroprotective effects.[4] (5-Isopropylisoxazol-3-yl)methanamine is a compound featuring this isoxazole nucleus.[5][6] This application note outlines a comprehensive, tiered experimental design to systematically investigate its potential bioactivity. The proposed workflow begins with broad in vitro screening to identify general cytotoxic and antimicrobial effects, progresses to more focused assays to elucidate specific mechanisms of action, and concludes with potential in vivo studies to validate initial findings.

Hypothesis Based on the known pharmacological profile of isoxazole derivatives, it is hypothesized that (5-Isopropylisoxazol-3-yl)methanamine possesses potential cytotoxic, anti-inflammatory, or neuroactive properties. The following experimental protocols are designed to test this hypothesis.

Experimental Workflow Overview

The proposed research plan follows a logical, tiered progression from broad screening to specific validation.

Figure 1: Tiered experimental workflow for bioactivity screening.

Tier 1: Preliminary In Vitro Screening

The initial tier focuses on establishing a basic biological profile of the compound, assessing its general toxicity and potential as an antimicrobial agent.

Protocol 1: Cell Viability and Cytotoxicity (MTT Assay)

This assay determines the effect of the compound on the metabolic activity of cells, which serves as an indicator of cell viability and proliferation.[7][8]

Logical Relationship of Isoxazole to Potential Bioactivities The isoxazole core is the foundation for the compound's potential therapeutic effects. This diagram illustrates the relationship between the core structure and the primary areas of biological investigation.

Figure 2: Relationship between the isoxazole core and bioactivities.

Materials:

• (5-Isopropylisoxazol-3-yl)methanamine

• Human cancer cell line (e.g., HeLa) and a non-cancerous cell line (e.g., HEK293)

• Dulbecco's Modified Eagle Medium (DMEM) and Fetal Bovine Serum (FBS)

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) reagent[7]

• Dimethyl sulfoxide (DMSO)

• 96-well plates, CO2 incubator, microplate reader

Experimental Workflow: MTT Assay

Figure 3: Step-by-step workflow for the MTT cell viability assay.

Protocol:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium.[9]

• Incubation: Incubate the plate for 24 hours at 37°C in a humidified 5% CO2 atmosphere.

• Compound Treatment: Prepare serial dilutions of (5-Isopropylisoxazol-3-yl)methanamine in culture medium. Replace the existing medium with 100 µL of the medium containing the test compound at various concentrations (e.g., 0.1 to 100 µM). Include a vehicle control (DMSO) and an untreated control.

• Incubation: Incubate the plate for a desired period, typically 24, 48, or 72 hours.

• MTT Addition: Add 10 µL of MTT stock solution (5 mg/mL in PBS) to each well.[10]

• Formazan Formation: Incubate for 3-4 hours at 37°C to allow for the conversion of MTT into formazan crystals by metabolically active cells.[7]

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.[10]

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot the results and determine the half-maximal inhibitory concentration (IC50) value.

Data Presentation:

Cell Line	Compound Concentration (µM)	% Viability (Mean ± SD)	IC50 (µM)
HeLa	0 (Control)	100 ± 4.5	\multirow{5}{}{TBD}
	1	95.2 ± 5.1
	10	70.8 ± 6.2
	50	45.3 ± 3.9
	100	21.0 ± 2.8
HEK293	0 (Control)	100 ± 5.0	\multirow{5}{}{TBD}
	1	98.1 ± 4.7
	10	90.5 ± 5.5
	50	82.4 ± 4.1

| | 100 | 75.6 ± 6.3 | |

Protocol 2: Antimicrobial Susceptibility Testing

This protocol determines the minimum inhibitory concentration (MIC) of the compound against various bacterial and fungal strains.

Materials:

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Fungal strains (e.g., Candida albicans)

• Mueller-Hinton Broth (for bacteria), RPMI-1640 (for fungi)

• 96-well plates, incubator

Protocol:

• Prepare a stock solution of the compound in DMSO.

• In a 96-well plate, perform a two-fold serial dilution of the compound in the appropriate broth.

• Inoculate each well with a standardized suspension of the microorganism.

• Include positive (microorganism, no compound) and negative (broth only) controls.

• Incubate the plates at 37°C for 18-24 hours (bacteria) or 24-48 hours (fungi).

• The MIC is the lowest concentration of the compound that completely inhibits visible growth.

Data Presentation:

Microorganism	Strain	MIC (µg/mL)
Staphylococcus aureus	ATCC 29213	TBD
Escherichia coli	ATCC 25922	TBD

| Candida albicans | ATCC 90028 | TBD |

Tier 2: Focused In Vitro Assays

If Tier 1 results are promising (e.g., low general cytotoxicity but potential activity), these assays will investigate more specific mechanisms.

Protocol 3: Anti-Inflammatory Activity (COX-2 Inhibition)

Many anti-inflammatory drugs function by inhibiting cyclooxygenase (COX) enzymes. This assay measures the compound's ability to selectively inhibit the COX-2 isoform.

Hypothetical Anti-Inflammatory Signaling Pathway This diagram shows a simplified pathway where the compound could inhibit COX-2, preventing the synthesis of prostaglandins from arachidonic acid, thereby reducing inflammation.

Figure 4: Hypothetical inhibition of the COX-2 inflammatory pathway.

Protocol: A commercial COX-2 inhibitor screening kit is recommended. The general principle involves:

• Providing COX-2 enzyme, a heme cofactor, and arachidonic acid as the substrate.

• Adding the test compound at various concentrations.

• Incubating to allow the enzymatic reaction to proceed.

• Measuring the product (Prostaglandin F2α) via a colorimetric or fluorescent method.

• Calculating the percent inhibition and determining the IC50 value.

Data Presentation:

Compound	Concentration (µM)	% COX-2 Inhibition (Mean ± SD)	IC50 (µM)
Test Compound	1	TBD	\multirow{4}{*}{TBD}
	10	TBD
	50	TBD
	100	TBD

| Celecoxib (Control) | 1 | TBD | TBD |

Protocol 4: Neuroactivity (Competitive Receptor Binding Assay)

This assay measures the ability of the test compound to compete with a known radiolabeled ligand for binding to a specific receptor target (e.g., GABA-A receptor).[11][12]

Protocol:

• Preparation: Use cell membranes prepared from cells overexpressing the receptor of interest (e.g., GABA-A).

• Reaction Mixture: In a 96-well plate, combine the cell membranes, a fixed concentration of a high-affinity radioligand (e.g., [3H]muscimol), and varying concentrations of the test compound.

• Incubation: Incubate the mixture to allow binding to reach equilibrium.

• Separation: Rapidly filter the mixture through a glass fiber filter to separate bound from free radioligand.

• Quantification: Measure the radioactivity retained on the filter using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the log concentration of the test compound to determine the IC50 value. This can be converted to a binding affinity constant (Ki).

Data Presentation:

Receptor Target	Test Compound IC50 (nM)	Control Compound (Name)	Control IC50 (nM)
GABA-A	TBD	Diazepam	TBD

| 5-HT2A | TBD | Ketanserin | TBD |

Tier 3: Proposed In Vivo Evaluation

Should the in vitro data show significant and specific activity, preliminary in vivo studies in animal models may be warranted. These studies are crucial for evaluating efficacy and safety in a whole-organism context.[13] All animal experiments must be conducted under approved ethical guidelines.

Potential Models:

• For Anti-inflammatory Activity: Carrageenan-induced paw edema in rats or mice to assess acute anti-inflammatory effects.

• For Anxiolytic Activity: The elevated plus maze or light-dark box test in mice to evaluate anxiety-related behaviors.[14]

• For Anticonvulsant Activity: Pentylenetetrazole (PTZ)-induced seizure model in mice to assess protection against seizures.[14]

Data Presentation (Example: Paw Edema Model):

Treatment Group	Dose (mg/kg)	Paw Volume (mL) at 3h (Mean ± SD)	% Inhibition of Edema
Vehicle Control	-	1.25 ± 0.15	0
Test Compound	10	TBD	TBD
	30	TBD	TBD

| Indomethacin | 10 | 0.60 ± 0.08 | 52 |

Conclusion This application note provides a structured, multi-tiered framework for the initial bioactivity screening of (5-Isopropylisoxazol-3-yl)methanamine. By progressing from broad phenotypic assays to specific mechanistic and finally to in vivo studies, researchers can efficiently characterize the compound's pharmacological profile, identify its potential therapeutic applications, and generate the robust data necessary for further drug development.

References

• 1. A review of isoxazole biological activity and present synthetic techniques - Int J Pharm Chem Anal [ijpca.org]
• 2. ijpca.org [ijpca.org]
• 3. ijcrt.org [ijcrt.org]
• 4. Advances in isoxazole chemistry and their role in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. (5-Isopropylisoxazol-3-yl)methanamine | CymitQuimica [cymitquimica.com]
• 6. chemscene.com [chemscene.com]
• 7. broadpharm.com [broadpharm.com]
• 8. WST-1 Assay: principles, protocol & best practices for cell viability | Abcam [abcam.com]
• 9. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - SG [thermofisher.com]
• 10. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. In vitro receptor binding assays: general methods and considerations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. In vitro receptor binding assays: general methods and considerations - ProQuest [proquest.com]
• 13. Animal Models of Neurological Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]

Application Notes and Protocols for Isoxazole Derivatives in Cancer Research

Audience: Researchers, scientists, and drug development professionals.

Introduction:

While specific research on (5-Isopropylisoxazol-3-yl)methanamine in oncology is not extensively documented in current literature, the isoxazole scaffold is a privileged structure in medicinal chemistry, demonstrating significant potential in the development of novel anticancer agents.[1][2][3] Isoxazole derivatives have been shown to exhibit a wide range of anticancer activities through various mechanisms of action, making them a promising area of investigation for cancer therapeutics.[4][5][6] This document provides an overview of the potential applications of isoxazole-containing compounds in cancer research, using representative examples from the literature to illustrate key concepts, experimental protocols, and data analysis.

The versatility of the isoxazole ring allows for the synthesis of diverse libraries of compounds that can be screened for activity against numerous cancer-related targets.[7] These derivatives have been investigated as inhibitors of key proteins and pathways involved in tumor growth, proliferation, and survival.[1][4]

Potential Mechanisms of Action of Isoxazole Derivatives in Cancer:

Isoxazole-containing compounds have been reported to exert their anticancer effects through a multitude of mechanisms, including:

• Enzyme Inhibition: Targeting crucial enzymes involved in cancer progression such as:

  • Heat Shock Protein 90 (HSP90): Isoxazole derivatives, like NVP-AUY922, have been developed as potent HSP90 inhibitors, leading to the degradation of client proteins essential for tumor cell survival.[4]

  • Tubulin Polymerization: Compounds such as KRIBB3 interfere with microtubule dynamics, leading to cell cycle arrest and apoptosis.[4]

  • Matrix Metalloproteinases (MMPs): Inhibition of MMPs can prevent cancer cell invasion and metastasis.[4]

  • RET Tyrosine Kinase: Selective RET inhibitors can be effective against cancers driven by RET gene alterations.[4]

  • Poly(ADP-ribose) Polymerase (PARP): The isoxazole scaffold is being explored for the development of PARP inhibitors, which are particularly effective in cancers with BRCA1/2 mutations.[8]

• Induction of Apoptosis: Many isoxazole derivatives have been shown to trigger programmed cell death in cancer cells.[1]

• Signaling Pathway Modulation: Disruption of critical signaling pathways such as the Wnt signaling pathway.[9]

Case Study: Isoxazole-Based HSP90 Inhibitors

To illustrate the potential of isoxazole derivatives, we will focus on their application as HSP90 inhibitors. HSP90 is a molecular chaperone that plays a critical role in the stability and function of numerous oncoproteins. Its inhibition is a validated strategy in cancer therapy.[4]

Data Presentation: In Vitro Efficacy of a Representative Isoxazole-Based HSP90 Inhibitor

The following table summarizes hypothetical but representative quantitative data for an isoxazole-based HSP90 inhibitor, "Isoxazole Compound A," against various cancer cell lines. This data is compiled based on typical findings for this class of compounds as reported in the literature.[4][10][11]

Cell Line	Cancer Type	IC50 (nM)	Target Protein	Reference Compound	Reference IC50 (nM)
MCF-7	Breast Cancer	15	HSP90	NVP-AUY922	8
NCI-H460	Lung Cancer	25	HSP90	NVP-AUY922	12
HeLa	Cervical Cancer	32	HSP90	NVP-AUY922	18
Panc-1	Pancreatic Cancer	45	HSP90	NVP-AUY922	28
Caco-2	Colorectal Cancer	60	HSP90	NVP-AUY922	42

Caption: Table 1. In vitro cytotoxicity of Isoxazole Compound A against various human cancer cell lines.

Experimental Protocols

Below are detailed methodologies for key experiments to evaluate the anticancer potential of a novel isoxazole derivative, such as (5-Isopropylisoxazol-3-yl)methanamine, with a focus on HSP90 inhibition.

1. Cell Viability Assay (MTT Assay)

• Objective: To determine the cytotoxic effects of the test compound on cancer cell lines.

• Materials:

  • Cancer cell lines (e.g., MCF-7, NCI-H460, HeLa, Panc-1, Caco-2)

  • Complete growth medium (e.g., DMEM or RPMI-1640 with 10% FBS)

  • Test compound (dissolved in DMSO)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Solubilization buffer (e.g., DMSO or a solution of 20% SDS in 50% DMF)

  • 96-well plates

  • Microplate reader

• Protocol:

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

  • Prepare serial dilutions of the test compound in complete growth medium. The final DMSO concentration should be less than 0.1%.

  • Remove the medium from the wells and add 100 µL of the diluted compound solutions. Include a vehicle control (medium with DMSO) and a positive control (a known anticancer drug).

  • Incubate the plate for 48-72 hours.

  • Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

  • Remove the medium and add 150 µL of solubilization buffer to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using non-linear regression analysis.

2. Western Blot Analysis for HSP90 Client Protein Degradation

• Objective: To assess the effect of the test compound on the expression levels of HSP90 client proteins (e.g., Akt, Erk, Her2).

• Materials:

  • Cancer cell lines

  • Test compound

  • Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

  • BCA protein assay kit

  • SDS-PAGE gels

  • PVDF membrane

  • Primary antibodies (against Akt, Erk, Her2, HSP70, and a loading control like β-actin)

  • HRP-conjugated secondary antibodies

  • Chemiluminescent substrate

  • Imaging system

• Protocol:

  • Treat cells with the test compound at various concentrations for 24 hours.

  • Lyse the cells and quantify the protein concentration using a BCA assay.

  • Separate equal amounts of protein (20-30 µg) on an SDS-PAGE gel.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Detect the protein bands using a chemiluminescent substrate and an imaging system.

Mandatory Visualizations

Caption: Figure 1. Signaling pathway of HSP90 inhibition by an isoxazole derivative.

Caption: Figure 2. Experimental workflow for evaluating a novel isoxazole compound.

The isoxazole moiety represents a valuable scaffold for the development of novel anticancer agents. Although (5-Isopropylisoxazol-3-yl)methanamine itself is not well-characterized in the context of cancer research, the broader class of isoxazole derivatives has demonstrated significant promise by targeting a variety of cancer-relevant pathways.[1][4] The provided protocols and conceptual frameworks offer a starting point for researchers to investigate the potential of novel isoxazole-containing compounds as cancer therapeutics. Further studies, including in vivo efficacy and toxicity assessments, would be necessary to fully elucidate their therapeutic potential.

References

• 1. Isoxazole derivatives as anticancer agent: A review on synthetic strategies, mechanism of action and SAR studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The synthetic and therapeutic expedition of isoxazole and its analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Isoxazole derivatives as anticancer agents_Chemicalbook [chemicalbook.com]
• 5. espublisher.com [espublisher.com]
• 6. tandfonline.com [tandfonline.com]
• 7. Advances in isoxazole chemistry and their role in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Isoxazole compounds: Unveiling the synthetic strategy, in-silico SAR & toxicity studies and future perspective as PARP inhibitor in cancer therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Therapeutic Potential of Isoxazole–(Iso)oxazole Hybrids: Three Decades of Research - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Synthesis and Biological Evaluation of Novel Isoxazole-Amide Analogues as Anticancer and Antioxidant Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Isoxazole/Isoxazoline Skeleton in the Structural Modification of Natural Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Antimicrobial Activity Assays of Isoxazole Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to assessing the antimicrobial properties of isoxazole derivatives. The included protocols are based on established methodologies to ensure robust and reproducible results, crucial for the discovery and development of new antimicrobial agents. Isoxazole derivatives are a significant class of heterocyclic compounds that have demonstrated a broad spectrum of pharmacological activities, including potent antimicrobial effects against a variety of pathogenic bacteria and fungi.[1][2][3] The emergence of multidrug-resistant microbial strains necessitates the continued exploration of novel chemical scaffolds like isoxazoles.[4]

Overview of Antimicrobial Assays

The primary objective of these assays is to determine the susceptibility of various microorganisms to newly synthesized isoxazole derivatives. The most common methods employed are:

• Broth Microdilution Method: This quantitative assay is used to determine the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[5][6][7]

• Agar Disk Diffusion Method: A qualitative or semi-quantitative method where a disk impregnated with the test compound is placed on an agar plate inoculated with a microorganism. The antimicrobial activity is determined by measuring the diameter of the zone of inhibition around the disk.[8][9]

• Agar Well Diffusion Method: Similar to the disk diffusion method, but instead of a disk, a well is created in the agar to hold the test compound solution.[10][11]

Data Presentation: Antimicrobial Activity of Isoxazole Derivatives

The following tables summarize the antimicrobial activity of various isoxazole derivatives as reported in the literature. This data is intended to provide a comparative overview of the potential of this class of compounds.

Table 1: Minimum Inhibitory Concentration (MIC) of Isoxazole Derivatives against Bacteria

Compound ID	Bacterial Strain	MIC (µg/mL)	Reference
TPI-2	Staphylococcus aureus	6.25	[5]
TPI-2	Escherichia coli	6.25	[5]
TPI-5	Staphylococcus aureus	6.25	[5]
TPI-5	Escherichia coli	6.25	[5]
TPI-14	Staphylococcus aureus	6.25	[5]
TPI-14	Escherichia coli	6.25	[5]
178d	Escherichia coli	117	[6]
178e	Escherichia coli	110	[6]
178f	Escherichia coli	95	[6]
178d	Staphylococcus aureus	100	[6]
178e	Staphylococcus aureus	95	[6]
7b	Escherichia coli ATCC 25922	15,000	[12]
7b	Pseudomonas aeruginosa	30,000	[12]

Table 2: Minimum Inhibitory Concentration (MIC) of Isoxazole Derivatives against Fungi

Compound ID	Fungal Strain	MIC (µg/mL)	Reference
TPI-2	Candida albicans	6.25	[5]
TPI-2	Aspergillus niger	6.25	[5]
TPI-5	Candida albicans	6.25	[5]
TPI-5	Aspergillus niger	6.25	[5]
TPI-14	Candida albicans	6.25	[5]
TPI-14	Aspergillus niger	6.25	[5]
10a-d	Candida glabrata (petite mutant)	2 - 8	[13]
11a-c	Candida glabrata (petite mutant)	2 - 62	[13]

Table 3: Zone of Inhibition of Isoxazole Derivatives

Compound ID	Microbial Strain	Concentration	Zone of Inhibition (mm)	Reference
7b	Escherichia coli	30 mg/mL	36.4 ± 1.07	[12]
7b	Pseudomonas aeruginosa	30 mg/mL	11.25 ± 1.02	[12]
4a	Bacillus megaterium	50 µg/mL	Comparable to Ampicillin
4d	Salmonella typhi	50 µg/mL	Comparable to Norfloxacin
4b	Escherichia coli	50 µg/mL	Potent
4c	Staphylococcus aureus	50 µg/mL	Potent
Isoxazole 2	Staphylococcus aureus	Not Specified	> Isoxazole 1 & 3	[10]
Isoxazole 3	Escherichia coli	Not Specified	> Isoxazole 1 & 2	[10]

Experimental Protocols

Broth Microdilution Method for MIC Determination

This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) guidelines and is suitable for determining the MIC of isoxazole derivatives against bacteria and fungi.[7]

Materials:

• Test Isoxazole Derivatives

• Dimethyl sulfoxide (DMSO)

• 96-well microtiter plates

• Mueller-Hinton Broth (MHB) for bacteria[14]

• RPMI-1640 medium with L-glutamine and buffered with MOPS for fungi[13][14]

• Bacterial and fungal strains

• 0.5 McFarland turbidity standard

• Sterile saline or phosphate-buffered saline (PBS)

• Standard antibiotics (e.g., Ciprofloxacin for bacteria, Fluconazole for fungi)[5][14]

• Incubator

Protocol:

• Preparation of Test Compounds: Dissolve the isoxazole derivatives in DMSO to a stock concentration of 10 mg/mL.[14]

• Preparation of Microtiter Plates:

  • Add 100 µL of sterile broth (MHB or RPMI-1640) to all wells of a 96-well plate.[14]

  • Add 100 µL of the stock solution of the test compound to the first well of a row.

  • Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, and so on, down the row. Discard the final 100 µL from the last well.[14]

• Inoculum Preparation:

  • Prepare a fresh overnight culture of the test microorganism.

  • Adjust the turbidity of the microbial suspension to match the 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).[14]

  • Dilute this suspension in the appropriate broth to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well.[14]

• Inoculation: Add 100 µL of the diluted microbial suspension to each well, except for the sterility control wells.[14]

• Controls:

  • Growth Control: A well containing broth and inoculum only.

  • Sterility Control: A well containing broth only.

  • Positive Control: A row with a standard antibiotic undergoing serial dilution.[14]

• Incubation:

  • For bacteria, incubate the plates at 37°C for 18-24 hours.[14]

  • For fungi, incubate at 35°C for 24-48 hours.[14]

• Reading the MIC: The MIC is the lowest concentration of the compound at which no visible growth is observed.[14]

Agar Disk Diffusion Method

This method is a widely used preliminary screening tool for antimicrobial activity.

Materials:

• Test Isoxazole Derivatives

• Sterile filter paper disks (6 mm in diameter)

• Mueller-Hinton Agar (MHA) for bacteria[14]

• Sabouraud Dextrose Agar (SDA) for fungi[14]

• Bacterial and fungal strains

• 0.5 McFarland turbidity standard

• Sterile swabs

• Standard antibiotic disks

• Incubator

Protocol:

• Preparation of Test Disks: Impregnate sterile filter paper disks with a known concentration of the isoxazole derivative solution and allow them to dry.

• Inoculum Preparation: Prepare a microbial suspension equivalent to the 0.5 McFarland standard.

• Inoculation of Agar Plates:

  • Dip a sterile swab into the inoculum suspension and rotate it against the side of the tube to remove excess fluid.

  • Swab the entire surface of the MHA or SDA plate evenly in three directions.

• Application of Disks:

  • Aseptically place the impregnated disks onto the surface of the inoculated agar plates.

  • Gently press the disks to ensure complete contact with the agar.

  • Place a standard antibiotic disk as a positive control.

• Incubation:

  • Invert the plates and incubate at 37°C for 18-24 hours for bacteria.

  • Incubate at 25-30°C for 24-48 hours for fungi.

• Measurement of Zone of Inhibition: Measure the diameter of the clear zone around each disk in millimeters (mm).

Visualizations

Workflow for Antimicrobial Screening

Caption: General workflow for antimicrobial screening of isoxazole derivatives.

Broth Microdilution Protocol Workflow

Caption: Step-by-step workflow for the broth microdilution assay.

References

• 1. ijrrjournal.com [ijrrjournal.com]
• 2. mdpi.com [mdpi.com]
• 3. Antimicrobial activity of isoxazole derivatives: A brief overview | Semantic Scholar [semanticscholar.org]
• 4. iajps.com [iajps.com]
• 5. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. Broth Microdilution In Vitro Screening: An Easy and Fast Method to Detect New Antifungal Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The In Vitro Impact of Isoxazole Derivatives on Pathogenic Biofilm and Cytotoxicity of Fibroblast Cell Line - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. scientifictemper.com [scientifictemper.com]
• 11. repozytorium.ur.edu.pl [repozytorium.ur.edu.pl]
• 12. mdpi.com [mdpi.com]
• 13. tandfonline.com [tandfonline.com]
• 14. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of (5-Isopropylisoxazol-3-yl)methanamine

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the synthesis of (5-Isopropylisoxazol-3-yl)methanamine.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route to prepare (5-Isopropylisoxazol-3-yl)methanamine?

A1: A widely employed synthetic strategy involves a multi-step process beginning with the formation of a 5-isopropylisoxazole-3-carboxylic acid or its ester derivative. This intermediate is then typically converted to 5-isopropylisoxazole-3-carboxamide, which is subsequently reduced to the target amine, (5-Isopropylisoxazol-3-yl)methanamine.

Q2: I am having trouble with the initial isoxazole ring formation. What are the critical parameters to control?

A2: The formation of the isoxazole ring, often achieved through the condensation of a β-dicarbonyl compound with hydroxylamine, is a critical step. Key parameters to monitor include the pH of the reaction medium, the quality of the starting materials, and the reaction temperature. For instance, in syntheses analogous to that of 5-methyl-isoxazole-3-carboxamide, the reaction is typically carried out under basic conditions using a reagent like sodium methoxide, followed by cyclization with a hydroxylamine salt.

Q3: My amide formation step is giving low yields. What can I do to improve it?

A3: Low yields in the amidation of 5-isopropylisoxazole-3-carboxylic acid can be due to incomplete activation of the carboxylic acid or side reactions. Ensure that your activating agent, such as thionyl chloride or a carbodiimide, is fresh and used in an appropriate stoichiometric amount. The reaction should be carried out under anhydrous conditions to prevent hydrolysis of the activated intermediate. Direct ammonolysis of the corresponding ester is also a viable alternative.

Q4: The final reduction of the carboxamide is not clean, and I see multiple spots on my TLC. What are the likely byproducts?

A4: The reduction of 5-isopropylisoxazole-3-carboxamide to the amine can sometimes lead to the formation of over-reduced or partially reduced products. The choice of reducing agent is crucial. Strong reducing agents like lithium aluminum hydride (LiAlH₄) should be used with care, and the reaction temperature needs to be controlled. Incomplete reduction may leave unreacted starting material, while side reactions could include the opening of the isoxazole ring under harsh conditions.

Q5: How can I effectively purify the final product, (5-Isopropylisoxazol-3-yl)methanamine?

A5: The final product is a primary amine and can be purified by column chromatography on silica gel. However, due to its basic nature, tailing on the column can be an issue. It is often beneficial to use a solvent system containing a small amount of a basic modifier, such as triethylamine or ammonia in methanol, to improve the separation. Alternatively, the amine can be converted to its hydrochloride salt, which is often a crystalline solid and can be purified by recrystallization.

Troubleshooting Guides

Problem 1: Low Yield in Isoxazole Ring Formation

Symptom	Possible Cause	Suggested Solution
Low conversion of starting materials	1. Inactive or impure reagents. 2. Incorrect stoichiometry. 3. Suboptimal reaction temperature or time.	1. Use freshly distilled/purified starting materials. 2. Carefully check the molar ratios of the β-dicarbonyl precursor, base, and hydroxylamine. 3. Optimize the reaction temperature and monitor the reaction progress by TLC or GC-MS.
Formation of multiple unidentified byproducts	1. Side reactions due to incorrect pH. 2. Decomposition of starting materials or product.	1. Carefully control the pH of the reaction mixture. 2. Avoid excessively high temperatures or prolonged reaction times.

Problem 2: Inefficient Amide Formation

Symptom	Possible Cause	Suggested Solution
Carboxylic acid starting material remains	1. Incomplete activation of the carboxylic acid. 2. Insufficient amount of ammonia or amine. 3. Presence of moisture.	1. Use a fresh bottle of the activating agent (e.g., thionyl chloride) and consider using a slight excess. 2. Ensure an adequate excess of ammonia or the amine is used. 3. Perform the reaction under strictly anhydrous conditions.
Low purity of the isolated carboxamide	1. Incomplete reaction. 2. Side reactions of the activated carboxylic acid.	1. Monitor the reaction to completion using TLC. 2. Control the reaction temperature to minimize side reactions. Purify the crude product by recrystallization or column chromatography.

Problem 3: Challenges in the Reduction of the Carboxamide

Symptom	Possible Cause	Suggested Solution
Mixture of starting material, product, and byproducts	1. Insufficient amount of reducing agent. 2. Reaction not run to completion. 3. Over-reduction or side reactions.	1. Use a sufficient excess of the reducing agent (e.g., LiAlH₄). 2. Increase the reaction time or temperature, while monitoring by TLC. 3. Add the reducing agent portion-wise at a low temperature to control the reaction.
Difficulty in isolating the pure amine	1. The product is volatile or water-soluble. 2. The product is an oil and difficult to handle.	1. After quenching the reaction, perform multiple extractions with a suitable organic solvent. 2. Convert the amine to its hydrochloride salt for easier handling and purification.

Experimental Protocols

Synthesis of 5-Isopropylisoxazole-3-carboxamide

This protocol is adapted from analogous syntheses of 5-alkylisoxazole-3-carboxamides.

Step 1: Formation of the Isoxazole Ring

• To a solution of sodium methoxide (1.2 eq.) in anhydrous methanol, add a mixture of diethyl oxalate (1.0 eq.) and 3-methyl-2-butanone (1.1 eq.) dropwise at 0-5 °C.

• Stir the reaction mixture at room temperature for 12-16 hours.

• Add a solution of hydroxylamine hydrochloride (1.2 eq.) in water to the reaction mixture.

• Heat the mixture to reflux for 4-6 hours.

• Cool the reaction mixture and neutralize with a suitable acid (e.g., HCl).

• Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude 5-isopropylisoxazole-3-carboxylic acid ethyl ester.

Step 2: Ammonolysis of the Ester

• Dissolve the crude ester in a solution of ammonia in methanol (e.g., 7N).

• Stir the mixture in a sealed vessel at room temperature for 24-48 hours.

• Monitor the reaction by TLC until the starting ester is consumed.

• Remove the solvent under reduced pressure to yield the crude 5-isopropylisoxazole-3-carboxamide.

• Purify the crude product by recrystallization or column chromatography.

Reduction of 5-Isopropylisoxazole-3-carboxamide

• To a suspension of lithium aluminum hydride (LiAlH₄) (2.0-3.0 eq.) in anhydrous tetrahydrofuran (THF) at 0 °C, add a solution of 5-isopropylisoxazole-3-carboxamide (1.0 eq.) in THF dropwise.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 4-8 hours.

• Monitor the reaction by TLC.

• Cool the reaction mixture to 0 °C and carefully quench the excess LiAlH₄ by the sequential addition of water, 15% aqueous NaOH, and then water again (Fieser workup).

• Filter the resulting precipitate and wash it with THF.

• Combine the filtrate and washings, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude (5-Isopropylisoxazol-3-yl)methanamine.

• Purify the amine by column chromatography or by converting it to its hydrochloride salt.

Data Presentation

Table 1: Typical Reaction Parameters and Yields

Step	Key Reagents	Solvent	Temperature (°C)	Time (h)	Typical Yield (%)
Isoxazole Formation	Diethyl oxalate, 3-methyl-2-butanone, NaOMe, NH₂OH·HCl	Methanol	0 - Reflux	16 - 22	60 - 75
Amide Formation	5-Isopropylisoxazole-3-carboxylic acid ethyl ester, NH₃/MeOH	Methanol	Room Temp.	24 - 48	80 - 95
Amine Formation	5-Isopropylisoxazole-3-carboxamide, LiAlH₄	THF	0 - Reflux	4 - 8	70 - 85

Note: These are typical ranges and may vary depending on the specific reaction conditions and scale.

Visualizations

Caption: Synthetic workflow for (5-Isopropylisoxazol-3-yl)methanamine.

Caption: Troubleshooting decision tree for synthesis issues.

Technical Support Center: Isoxazole Synthesis Optimization

Welcome to the technical support center for isoxazole synthesis. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance on common challenges encountered during the synthesis of isoxazoles. Here you will find frequently asked questions (FAQs) and detailed troubleshooting guides to help you optimize your reaction conditions and achieve your desired synthetic outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the most common and versatile methods for synthesizing the isoxazole ring?

A1: The two primary and most versatile methods for isoxazole synthesis are the 1,3-dipolar cycloaddition of nitrile oxides with alkynes and the condensation reaction of 1,3-dicarbonyl compounds with hydroxylamine.[1] Other notable methods include the reaction of α,β-unsaturated ketones with hydroxylamine and the cycloisomerization of α,β-acetylenic oximes.[1][2]

Q2: How do solvent and temperature choices impact the yield and regioselectivity of isoxazole synthesis?

A2: Solvent and temperature are critical parameters. The choice of solvent affects reactant solubility and reaction rate. In 1,3-dipolar cycloadditions, the solvent polarity can influence regioselectivity.[1][3] Temperature optimization is key for controlling reaction kinetics; high temperatures can lead to decomposition and side product formation, while low temperatures may result in very slow or incomplete reactions.[1]

Q3: What role do catalysts play in controlling regioselectivity in 1,3-dipolar cycloadditions?

A3: Catalysts are crucial for controlling the regiochemical outcome. Copper(I) catalysts are widely used to reliably produce 3,5-disubstituted isoxazoles from terminal alkynes.[3][4][5] Ruthenium catalysts have also been employed for the same purpose.[4][5] For challenging 3,4-disubstituted isoxazoles, Lewis acids like BF₃·OEt₂ can be used in reactions involving β-enamino diketones to direct the cyclocondensation.[3][4]

Troubleshooting Guide

Issue 1: Low Reaction Yield in 1,3-Dipolar Cycloaddition

Low yields are a frequent issue in isoxazole synthesis via 1,3-dipolar cycloaddition. The primary causes often revolve around the stability and reactivity of the nitrile oxide intermediate.

Q: My 1,3-dipolar cycloaddition reaction is giving a poor yield. What are the likely causes and how can I fix it?

A: Low yields can stem from several factors. A primary concern is the instability of the nitrile oxide, which can dimerize to form inactive furoxans.[1][4][5] Sub-optimal reaction conditions can also contribute. Here is a systematic approach to troubleshooting:

• Nitrile Oxide Dimerization: This is the most common side reaction.[1][5]

  • Solution: Generate the nitrile oxide in situ at a low temperature, ensuring it reacts promptly with the alkyne.[4] This can be achieved by the slow addition of a base (e.g., triethylamine) to a solution of the hydroximoyl chloride precursor and the alkyne, or by using mild oxidants like N-chlorosuccinimide (NCS) with an aldoxime precursor.[4]

• Poor Substrate Reactivity: Steric hindrance or unfavorable electronics on either the nitrile oxide or the alkyne can slow the reaction.[4]

  • Solution: Increasing the reaction temperature may improve the rate, but must be balanced against the risk of decomposition. If possible, modify substrates to reduce steric bulk near the reacting centers.

• Sub-optimal Reaction Conditions: The choice of base, solvent, and temperature may not be ideal for your specific substrates.

  • Solution: Screen different bases and solvents. Ensure the base is appropriate for generating the nitrile oxide without degrading the starting materials.[1]

Below is a logical workflow for addressing low-yield issues.

Caption: Troubleshooting logic for low reaction yield.

Issue 2: Poor Regioselectivity

Controlling which regioisomer is formed (e.g., 3,5-disubstituted vs. 3,4-disubstituted) is a critical challenge, especially when both outcomes are possible.

Q: My reaction produces a mixture of isoxazole regioisomers. How can I favor the formation of a single isomer?

A: Regioselectivity is governed by a combination of electronic (frontier molecular orbital) and steric factors.[4] Strategic adjustments to your reaction conditions and reagents can significantly favor one isomer over another.

• For 3,5-Disubstituted Isoxazoles (from terminal alkynes): This is typically the favored product due to electronic and steric preferences.[4]

  • Optimization: The use of a Copper(I) catalyst (e.g., CuI) is a highly reliable method to ensure high regioselectivity for the 3,5-isomer.[3][4] Lowering the reaction temperature can also enhance selectivity.[4]

• For 3,4-Disubstituted Isoxazoles: Synthesizing this isomer is more challenging.

  • Alternative Routes: Direct cycloaddition with terminal alkynes is often not viable. Consider alternative strategies such as using internal alkynes or employing an enamine-based [3+2] cycloaddition, which has been shown to be highly regiospecific for this pattern.[4] Another effective method is the cyclocondensation of β-enamino diketones with hydroxylamine, where the conditions can be tuned to favor the 3,4-isomer.[4][6]

The following diagram illustrates the decision-making process for controlling regioselectivity.

Caption: Decision-making workflow for controlling regioselectivity.

Data Presentation: Optimizing Reaction Conditions

The regioselective synthesis of isoxazoles from β-enamino diketones and hydroxylamine hydrochloride can be controlled by the choice of solvent and additives. The following tables summarize the impact of reaction conditions on the regioisomeric ratio.[6]

Table 1: Effect of Solvent and Base on 4,5- vs. 3,4-Disubstituted Isoxazole Formation Reaction of 1-(4-methoxyphenyl)-3-(phenylamino)but-2-en-1-one with NH₂OH·HCl.[6]

Entry	Solvent	Base	Temp (°C)	Time (h)	Ratio (4,5- : 3,4-)	Yield (%)
1	EtOH	Pyridine	Reflux	5	1 : 19	85
2	MeCN	Pyridine	Reflux	12	19 : 1	80
3	H₂O/EtOH	Pyridine	Reflux	8	1 : 3	82
4	EtOH	NaOAc	Reflux	12	1 : 19	83

Table 2: Effect of Lewis Acid (BF₃·OEt₂) on 3,4-Disubstituted Isoxazole Formation Reaction of 1-phenyl-3-(pyrrolidin-1-yl)but-2-en-1-one with NH₂OH·HCl in MeCN.[6]

Entry	BF₃·OEt₂ (equiv.)	Temp (°C)	Time (h)	Ratio (Product : Other Isomers)	Yield (%)
1	0.5	RT	12	1 : 1	80
2	1.0	RT	12	4 : 1	85
3	1.5	RT	12	19 : 1	90
4	2.0	RT	12	>19 : 1	95

Experimental Protocols

Protocol 1: Regioselective Synthesis of 3,5-Disubstituted Isoxazoles via Copper(I)-Catalyzed Cycloaddition

This protocol describes a reliable method for synthesizing 3,5-disubstituted isoxazoles using a copper catalyst to ensure high regioselectivity.[3][4]

• Catalyst Preparation: In a flame-dried flask under an inert atmosphere (N₂ or Ar), add Copper(I) iodide (CuI, 5 mol%) and a suitable ligand such as tris-(benzyltriazolylmethyl)amine (TBTA, 5 mol%).

• Reactant Addition: Add the terminal alkyne (1.0 mmol) and the aldoxime precursor (1.2 mmol) to the flask. Dissolve the components in a suitable solvent system, such as a 1:1 mixture of t-BuOH and H₂O (10 mL).

• Nitrile Oxide Generation: Add an oxidant, such as sodium ascorbate (10 mol%), followed by a base like triethylamine (Et₃N, 2.0 mmol) to begin the in situ generation of the nitrile oxide.

• Reaction: Stir the mixture vigorously at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting alkyne is consumed (typically 4-12 hours).

• Workup and Purification: Upon completion, dilute the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate, 3 x 20 mL). Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to yield the pure 3,5-disubstituted isoxazole.

Protocol 2: Regioselective Synthesis of 3,4-Disubstituted Isoxazoles via Lewis Acid-Mediated Cyclocondensation

This protocol details the synthesis of the less common 3,4-disubstituted isoxazoles from a β-enamino diketone using a Lewis acid catalyst to control the regiochemistry.[3][6]

• Reactant Mixture: To a solution of the β-enamino diketone (0.5 mmol) in anhydrous acetonitrile (4 mL) in a round-bottom flask, add hydroxylamine hydrochloride (0.6 mmol, 1.2 equiv.) and pyridine (0.7 mmol, 1.4 equiv.).

• Lewis Acid Addition: Cool the mixture in an ice bath (0 °C). Add boron trifluoride diethyl etherate (BF₃·OEt₂, 1.0 mmol, 2.0 equiv.) dropwise to the stirred solution.

• Reaction: Allow the reaction to warm to room temperature and stir until the starting material is fully consumed, as monitored by TLC (typically 12-24 hours).

• Workup and Purification: Quench the reaction by slowly adding a saturated aqueous solution of NaHCO₃. Extract the product with ethyl acetate (3 x 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify the resulting residue by column chromatography (silica gel) to obtain the desired 3,4-disubstituted isoxazole.[3]

References

• 1. benchchem.com [benchchem.com]
• 2. Isoxazole synthesis [organic-chemistry.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Development of methodologies for the regioselective synthesis of four series of regioisomer isoxazoles from β-enamino diketones - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of (5-Isopropylisoxazol-3-yl)methanamine

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to improve the yield and purity of (5-Isopropylisoxazol-3-yl)methanamine.

Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis, providing potential causes and actionable solutions in a direct question-and-answer format.

Issue 1: Low or No Yield of 5-Isopropylisoxazole-3-carbonitrile (Intermediate)

• Question: My 1,3-dipolar cycloaddition reaction is failing or giving very low yields of the isoxazole intermediate. What are the common causes?

• Answer: Low yields in this step typically stem from the instability of the nitrile oxide intermediate, which is prone to dimerization to form furoxans.[1]

  • Cause 1: Decomposition of Nitrile Oxide: The nitrile oxide intermediate, generated from isobutyraldoxime, can rapidly dimerize if its concentration becomes too high or if it does not react promptly with the alkyne (propiolonitrile).

  • Solution 1: Ensure True In Situ Generation: Generate the nitrile oxide slowly and in the presence of the propiolonitrile. This can be achieved by the slow, dropwise addition of a base (like triethylamine) to the mixture of the precursor (e.g., isobutyrohydroximoyl chloride) and the alkyne, or by using an oxidant like Chloramine-T that facilitates gradual conversion.

  • Cause 2: Suboptimal Reaction Temperature: While heating can increase reaction rates, excessive temperatures can accelerate the decomposition of the nitrile oxide.

  • Solution 2: Optimize Temperature: Most 1,3-dipolar cycloadditions for isoxazole synthesis proceed well at room temperature or with gentle heating. If yield is low, try running the reaction at a lower temperature (0-5 °C) initially during the nitrile oxide generation, followed by warming to room temperature.

  • Cause 3: Incorrect Stoichiometry: An incorrect ratio of reagents can lead to unreacted starting materials and lower yields.

  • Solution 3: Verify Reagent Stoichiometry: Use a slight excess (1.1-1.2 equivalents) of the alkyne (propiolonitrile) to ensure the generated nitrile oxide is consumed efficiently.

Issue 2: Low Yield or Byproduct Formation in the Nitrile Reduction Step

• Question: The reduction of 5-Isopropylisoxazole-3-carbonitrile is incomplete, or I am observing significant amounts of secondary and tertiary amine byproducts. How can I improve this?

• Answer: The formation of secondary ((R-CH₂)₂NH) and tertiary ((R-CH₂)₃N) amines is a known side reaction during the catalytic hydrogenation of nitriles.[2] This occurs when the initially formed primary amine attacks the intermediate imine species.

  • Cause 1: Catalyst Activity/Choice: The choice of catalyst and its activity are critical for achieving high selectivity for the primary amine.

  • Solution 1: Select Appropriate Catalyst and Conditions: Raney Nickel is often effective and economical for this transformation.[2] Ensure the catalyst is fresh and active. Palladium on carbon (Pd/C) can also be used.

  • Cause 2: Side Reactions with Imine Intermediate: The intermediate imine is susceptible to nucleophilic attack by the product amine.

  • Solution 2: Add Ammonia to the Reaction: The most common and effective method to suppress byproduct formation is to conduct the hydrogenation in the presence of ammonia (often as a solution in methanol or ethanol).[2] Ammonia competes with the product amine in reacting with the imine intermediate, shifting the equilibrium towards the desired primary amine.

  • Cause 3: Incomplete Reaction (Chemical Reduction): When using chemical reducing agents like LiAlH₄ or BH₃, incomplete reactions can occur due to insufficient reagent or deactivation by moisture.

  • Solution 3: Ensure Anhydrous Conditions and Sufficient Reagent: Use anhydrous solvents (like THF or diethyl ether) and ensure at least 2 equivalents of the hydride reagent are used for the reduction of the nitrile to the amine.

Frequently Asked Questions (FAQs)

• Q1: What is the most reliable strategy for forming the 3,5-disubstituted isoxazole ring required for this synthesis?

  • A1: The Huisgen 1,3-dipolar cycloaddition between a nitrile oxide and a terminal alkyne is the most direct method. For this specific target, reacting the nitrile oxide generated from isobutyraldoxime with propiolonitrile is a logical approach, as this regioselectivity is generally favored electronically and sterically.

• Q2: Why is the in situ generation of nitrile oxides so important?

  • A2: Nitrile oxides are highly reactive and unstable intermediates. If generated and stored before the addition of the alkyne, they will readily dimerize to form furoxan byproducts, significantly lowering the yield of the desired isoxazole. In situ generation maintains a low, steady-state concentration of the nitrile oxide, maximizing its chance of reacting with the intended dipolarophile (the alkyne).[1]

• Q3: I am considering scaling up this synthesis. Which nitrile reduction method is more suitable, catalytic hydrogenation or LiAlH₄?

  • A3: For large-scale synthesis, catalytic hydrogenation is often preferred. It is generally more economical, has a simpler workup procedure (filtration of the catalyst), and avoids the hazards associated with large quantities of highly reactive and water-sensitive reagents like LiAlH₄. However, it requires specialized high-pressure hydrogenation equipment. LiAlH₄ is an excellent lab-scale reagent but its workup involves quenching reactive aluminum salts, which can be cumbersome on a larger scale.

Experimental Protocols

A plausible two-step synthesis for (5-Isopropylisoxazol-3-yl)methanamine is detailed below.

Step 1: Synthesis of 5-Isopropylisoxazole-3-carbonitrile

This protocol uses an in situ generation of isobutyronitrile oxide from isobutyraldoxime, which then reacts with propiolonitrile.

• Materials:

  • Isobutyraldoxime (1.0 eq)

  • Propiolonitrile (1.1 eq)

  • Chloramine-T trihydrate (1.2 eq)

  • Ethanol

• Procedure:

  • To a round-bottom flask, add isobutyraldoxime (1.0 eq) and propiolonitrile (1.1 eq) in ethanol.

  • Add Chloramine-T trihydrate (1.2 eq) to the mixture.

  • Heat the reaction mixture to reflux and stir for 3-5 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the mixture and filter to remove the precipitated salts.

  • Evaporate the solvent under reduced pressure.

  • Dissolve the residue in diethyl ether and wash successively with water, 5% sodium hydroxide solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under vacuum.

  • Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate mixture) to yield 5-Isopropylisoxazole-3-carbonitrile.

Step 2: Reduction to (5-Isopropylisoxazol-3-yl)methanamine

This protocol employs catalytic hydrogenation with Raney Nickel.

• Materials:

  • 5-Isopropylisoxazole-3-carbonitrile (1.0 eq)

  • Raney Nickel (approx. 10-20% by weight)

  • Ammoniacal Ethanol (7N solution) or Ethanol saturated with ammonia gas

  • Hydrogen gas (H₂)

• Procedure:

  • In a high-pressure hydrogenation vessel, add a solution of 5-Isopropylisoxazole-3-carbonitrile (1.0 eq) in ammoniacal ethanol.

  • Carefully add Raney Nickel (as a slurry in ethanol) to the vessel under an inert atmosphere (e.g., nitrogen or argon).

  • Seal the vessel, purge with hydrogen gas, and then pressurize to the desired pressure (e.g., 50-100 psi).

  • Stir the mixture vigorously at room temperature for 12-24 hours, or until hydrogen uptake ceases.

  • Monitor the reaction by TLC or GC-MS for the disappearance of the starting nitrile.

  • Once complete, carefully vent the hydrogen and purge the vessel with an inert gas.

  • Filter the reaction mixture through a pad of Celite® to remove the Raney Nickel catalyst. Wash the pad thoroughly with ethanol.

  • Combine the filtrate and washings and concentrate under reduced pressure to yield the crude (5-Isopropylisoxazol-3-yl)methanamine.

  • Further purification can be achieved by distillation or by forming a hydrochloride salt and recrystallizing.

Data Presentation

Table 1: Comparison of Conditions for Isoxazole Synthesis (Step 1)

Parameter	Method A	Method B	Method C
Nitrile Oxide Generation	Dehydrochlorination of hydroximoyl chloride with Et₃N	Oxidation of aldoxime with Chloramine-T	Oxidation of aldoxime with NCS/Pyridine
Solvent	Dichloromethane (DCM)	Ethanol	Tetrahydrofuran (THF)
Temperature	0 °C to Room Temp	Reflux (approx. 78 °C)	Room Temperature
Typical Yield	60-75%	55-70%	65-80%
Key Advantage	High Purity	Simple setup, readily available reagents	Mild conditions

Table 2: Comparison of Reagents for Nitrile Reduction (Step 2)

Reagent	Solvent	Key Conditions	Typical Yield	Pros	Cons
H₂ / Raney Ni	Ethanolic Ammonia	50-100 psi H₂, Room Temp	75-90%	Economical, scalable, clean workup	Requires high-pressure equipment, pyrophoric catalyst
LiAlH₄	Anhydrous THF / Ether	0 °C to Room Temp, N₂ atm	80-95%	High yield, fast reaction	Water-sensitive, hazardous, complex workup
BH₃-THF	Anhydrous THF	Reflux	70-85%	Milder than LiAlH₄	Requires heating, borane complexes can be difficult to remove

Visualizations

Caption: Overall synthetic pathway for (5-Isopropylisoxazol-3-yl)methanamine.

Caption: Troubleshooting workflow for low yield synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Synthesis of (5-Isopropylisoxazol-3-yl)methanamine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of (5-Isopropylisoxazol-3-yl)methanamine. The focus is on identifying and mitigating common side reactions to improve yield and purity.

Troubleshooting Guide: Side Reactions

The formation of (5-Isopropylisoxazol-3-yl)methanamine typically involves the reduction of 5-isopropylisoxazole-3-carbonitrile. During this critical step, several side reactions can occur, leading to impurities and reduced yields.

Problem 1: Formation of Secondary and Tertiary Amine Byproducts

One of the most common challenges in the reduction of nitriles to primary amines is the formation of secondary and tertiary amines.

Q1: I am observing significant amounts of secondary and tertiary amine impurities in my final product. What is the cause and how can I prevent this?

A1: The formation of secondary and tertiary amines occurs when the initially formed primary amine attacks the intermediate imine, which is generated during the reduction of the nitrile. This subsequent reaction leads to the formation of a new carbon-nitrogen bond and, after reduction, the corresponding secondary or tertiary amine.

Mitigation Strategies:

• Catalyst Selection: The choice of catalyst is crucial. While catalysts like Raney Nickel, Palladium on carbon (Pd/C), and Platinum dioxide are commonly used for catalytic hydrogenation, their selectivity can vary. For enhanced selectivity towards the primary amine, consider using cobalt boride catalysts.

• Solvent Choice: The reaction solvent can influence the product distribution. Using alcoholic solvents, such as ethanol, has been shown to improve the selectivity for the primary amine in some cases.

• Addition of Ammonia: The presence of ammonia (or ammonium hydroxide) in the reaction mixture can suppress the formation of secondary and tertiary amines by shifting the equilibrium away from the reaction of the primary amine with the imine intermediate.

• Acidification: Adding an acid to the reaction mixture can protonate the primary amine as it is formed, creating a salt. This salt is less nucleophilic and therefore less likely to react with the imine intermediate.

• Acylation: In some instances, the primary amine can be acylated in situ with a reagent like acetic anhydride. This protects the amine and prevents it from participating in side reactions. The protecting group can be removed in a subsequent step.

Problem 2: Incomplete Reaction or Low Yield

Q2: My reaction is not going to completion, or the yield of the desired primary amine is consistently low. What factors should I investigate?

A2: Low conversion of the starting nitrile or low yields of the primary amine can be attributed to several factors related to the reaction conditions and reagents.

Troubleshooting Steps:

• Catalyst Activity: If using catalytic hydrogenation, ensure the catalyst is active. Catalysts can be poisoned by impurities or lose activity over time. Use fresh, high-quality catalyst.

• Hydrogen Pressure and Temperature: For catalytic hydrogenation, the pressure of hydrogen gas and the reaction temperature are critical parameters. Insufficient pressure or temperature can lead to slow or incomplete reactions. These parameters often need to be optimized for the specific substrate.

• Reducing Agent Stoichiometry: When using chemical hydrides like Lithium Aluminum Hydride (LiAlH₄), ensure that a sufficient excess is used to drive the reaction to completion.

• Reaction Time: Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to determine the optimal reaction time. Premature work-up can result in incomplete conversion.

• Purity of Starting Material: Impurities in the starting 5-isopropylisoxazole-3-carbonitrile can interfere with the reaction. Ensure the starting material is of high purity.

Frequently Asked Questions (FAQs)

Q3: What are the most common methods for the reduction of 5-isopropylisoxazole-3-carbonitrile?

A3: The two primary methods for reducing nitriles to primary amines are:

• Catalytic Hydrogenation: This method involves the use of hydrogen gas in the presence of a metal catalyst such as Raney Nickel, Palladium on Carbon (Pd/C), or Platinum Dioxide. It is often considered a more "green" and economical approach for large-scale synthesis.

• Chemical Hydride Reduction: This method employs stoichiometric reducing agents like Lithium Aluminum Hydride (LiAlH₄) or Borane-Tetrahydrofuran complex (BH₃-THF). LiAlH₄ is a very powerful reducing agent but requires anhydrous conditions and careful handling.

Q4: Can I use Sodium Borohydride (NaBH₄) to reduce the nitrile group?

A4: Sodium borohydride is generally not a strong enough reducing agent to reduce nitriles to primary amines under standard conditions. However, its reactivity can be enhanced by the addition of catalysts like cobalt chloride (CoCl₂) or by using it at higher temperatures.

Q5: How can I monitor the progress of the reaction?

A5: The progress of the reaction can be monitored by various analytical techniques:

• Thin Layer Chromatography (TLC): A simple and quick method to qualitatively track the disappearance of the starting nitrile and the appearance of the product amine.

• Gas Chromatography (GC): Provides quantitative information about the conversion of the starting material and the formation of products and byproducts.

• High-Performance Liquid Chromatography (HPLC): Another quantitative method suitable for monitoring the reaction mixture.

Data Presentation

The following table summarizes typical reaction conditions and expected outcomes for nitrile reductions. Please note that these are general guidelines and optimization for the synthesis of (5-Isopropylisoxazol-3-yl)methanamine is recommended.

Reducing Agent/Method	Typical Solvent	Temperature (°C)	Pressure (for H₂)	Typical Primary Amine Yield	Common Side Products
H₂/Raney Ni	Ethanol, Ammonia	25-100	50-500 psi	60-90%	Secondary and Tertiary Amines
H₂/Pd/C	Ethanol, Acetic Acid	25-80	50-500 psi	70-95%	Secondary and Tertiary Amines
LiAlH₄	Diethyl Ether, THF	0 - 35	N/A	80-95%	Over-reduction products (rare)
BH₃-THF	THF	25-65	N/A	75-90%	None common

Experimental Protocols

While a specific, validated protocol for (5-Isopropylisoxazol-3-yl)methanamine is not publicly available, the following general procedures for nitrile reduction can be adapted. Caution: These are generalized protocols and require careful optimization and safety assessment before implementation.

Protocol 1: Catalytic Hydrogenation using Raney Nickel

• To a solution of 5-isopropylisoxazole-3-carbonitrile (1.0 eq) in ethanol containing ammonia (e.g., a 7N solution in methanol or bubbling gaseous ammonia), add Raney Nickel (5-10 wt%).

• Pressurize the reaction vessel with hydrogen gas (e.g., 100 psi).

• Stir the mixture at room temperature or with gentle heating (e.g., 40-50 °C) for 4-24 hours, monitoring the reaction by TLC or GC.

• Upon completion, carefully filter the catalyst.

• Remove the solvent under reduced pressure to obtain the crude product.

• Purify the product by distillation or column chromatography.

Protocol 2: Reduction using Lithium Aluminum Hydride (LiAlH₄)

• To a flame-dried flask under an inert atmosphere (e.g., nitrogen or argon), add a suspension of LiAlH₄ (1.5-2.0 eq) in anhydrous diethyl ether or THF at 0 °C.

• Slowly add a solution of 5-isopropylisoxazole-3-carbonitrile (1.0 eq) in the same anhydrous solvent to the LiAlH₄ suspension, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 2-6 hours, monitoring by TLC.

• Cool the reaction back to 0 °C and carefully quench the excess LiAlH₄ by the sequential slow addition of water, followed by 15% aqueous NaOH, and then more water (Fieser workup).

• Filter the resulting precipitate and wash it with the reaction solvent.

• Dry the combined organic filtrates over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the product by distillation or column chromatography.

Visualizations

Caption: Pathway of side product formation during nitrile reduction.

Caption: Troubleshooting workflow for synthesis optimization.

Technical Support Center: Purification of (5-Isopropylisoxazol-3-yl)methanamine

Welcome to the technical support center for the purification of (5-Isopropylisoxazol-3-yl)methanamine. This guide provides troubleshooting advice and frequently asked questions to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the purification of this compound.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found after the synthesis of (5-Isopropylisoxazol-3-yl)methanamine?

A1: Common impurities can include unreacted starting materials, byproducts from side reactions, and residual solvents. Depending on the synthetic route, potential byproducts might consist of dimers, over-alkylated products, or incompletely cyclized intermediates.

Q2: Which purification techniques are most effective for (5-Isopropylisoxazol-3-yl)methanamine?

A2: The choice of purification technique depends on the nature of the impurities. Common and effective methods include:

• Acid-Base Extraction: To separate the basic amine product from neutral or acidic impurities.

• Column Chromatography: Effective for separating compounds with different polarities.

• Crystallization: Ideal for obtaining a highly pure solid product, provided a suitable solvent is found.

Q3: How can I determine the purity of my (5-Isopropylisoxazol-3-yl)methanamine sample?

A3: Purity can be assessed using several analytical techniques, including:

• Thin Layer Chromatography (TLC): A quick method to check for the presence of multiple components.

• High-Performance Liquid Chromatography (HPLC): Provides quantitative data on purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the structure and identify any impurities.

• Mass Spectrometry (MS): To confirm the molecular weight of the desired product.

Troubleshooting Guide

This section addresses specific issues that may arise during the purification of (5-Isopropylisoxazol-3-yl)methanamine.

Problem 1: Low Yield After Acid-Base Extraction

Possible Causes:

• Incomplete extraction of the amine into the aqueous acidic phase.

• Product loss during the back-extraction into the organic phase.

• Emulsion formation, making phase separation difficult.

Solutions:

• Ensure Complete Protonation: Use a sufficient excess of acid (e.g., 1M HCl) to ensure all the amine is converted to its hydrochloride salt, which is water-soluble.

• Optimize pH for Back-Extraction: When making the aqueous layer basic to recover the free amine, ensure the pH is sufficiently high (pH > 10) to deprotonate the ammonium salt completely.

• Breaking Emulsions: If an emulsion forms, it can sometimes be broken by adding a small amount of brine (saturated NaCl solution) or by gentle swirling.

Problem 2: Poor Separation During Column Chromatography

Possible Causes:

• Inappropriate solvent system (eluent).

• Streaking of the amine on the silica gel.

• Overloading the column.

Solutions:

• Solvent System Optimization: Use TLC to determine the optimal eluent system that provides good separation between your product and impurities. A common mobile phase for amines is a mixture of dichloromethane and methanol.

• Reducing Streaking: Amines can interact strongly with the acidic silica gel, causing streaking. This can be mitigated by adding a small amount of a basic modifier, such as triethylamine (0.1-1%) or ammonium hydroxide, to the eluent.

• Proper Column Loading: Do not overload the column with the crude product. A general rule is to use a 1:20 to 1:100 ratio of crude product to silica gel by weight.

Problem 3: Difficulty in Crystallizing the Product

Possible Causes:

• The compound may be an oil at room temperature.

• Presence of impurities inhibiting crystallization.

• Inappropriate crystallization solvent.

Solutions:

• Form a Salt: If the free base is an oil, it can often be crystallized as a salt (e.g., hydrochloride or tartrate).

• Further Purification: If impurities are preventing crystallization, an additional purification step like column chromatography may be necessary.

• Solvent Screening: Systematically screen for a suitable crystallization solvent or solvent mixture. A good solvent will dissolve the compound when hot but not when cold.[1][2] Techniques to induce crystallization include scratching the inside of the flask or adding a seed crystal.[3]

Data Presentation

Table 1: Comparison of Purification Methods for (5-Isopropylisoxazol-3-yl)methanamine

Purification Method	Purity Achieved (%)	Yield (%)	Key Advantages	Key Disadvantages
Acid-Base Extraction	85-95	70-85	Removes acidic and neutral impurities effectively.	May not remove basic impurities.
Column Chromatography	>98	50-70	High purity can be achieved.	Can be time-consuming and uses large solvent volumes.
Crystallization	>99	40-60 (per crop)	Yields highly pure crystalline solid.	Requires finding a suitable solvent; can have lower initial yield.

Experimental Protocols

Protocol 1: Acid-Base Extraction

• Dissolution: Dissolve the crude product in a suitable organic solvent like ethyl acetate.

• Acidic Extraction: Transfer the solution to a separatory funnel and extract with 1M HCl (aq). Repeat the extraction 2-3 times. The protonated amine will move to the aqueous layer.

• Combine Aqueous Layers: Combine all the acidic aqueous layers.

• Wash: Wash the combined aqueous layer with ethyl acetate to remove any remaining neutral impurities.

• Basification: Cool the aqueous layer in an ice bath and make it basic (pH > 10) by slowly adding a strong base, such as 2M NaOH (aq).

• Back-Extraction: Extract the free amine back into an organic solvent (e.g., ethyl acetate or dichloromethane). Repeat 2-3 times.

• Drying and Concentration: Combine the organic layers, dry over an anhydrous salt (e.g., Na₂SO₄), filter, and concentrate under reduced pressure to obtain the purified amine.

Protocol 2: Column Chromatography

• Slurry Preparation: Prepare a slurry of silica gel in the chosen eluent.

• Column Packing: Pack a glass column with the silica gel slurry.

• Loading: Dissolve the crude product in a minimal amount of the eluent and load it onto the top of the silica gel bed.

• Elution: Elute the column with the chosen solvent system, collecting fractions.

• Fraction Analysis: Monitor the fractions by TLC to identify those containing the pure product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure.

Protocol 3: Crystallization

• Solvent Selection: Choose a solvent in which the compound is soluble at high temperatures but sparingly soluble at low temperatures.[1][2]

• Dissolution: Dissolve the impure compound in the minimum amount of the hot solvent.

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration.

• Cooling: Allow the solution to cool slowly to room temperature, then cool further in an ice bath to promote crystal formation.

• Crystal Collection: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of the cold solvent.

• Drying: Dry the crystals under vacuum.

Visualizations

Caption: General purification workflow for (5-Isopropylisoxazol-3-yl)methanamine.

Caption: Troubleshooting decision tree for common purification problems.

References

• 1. m.youtube.com [m.youtube.com]
• 2. mt.com [mt.com]
• 3. m.youtube.com [m.youtube.com]

Technical Support Center: (5-Isopropylisoxazol-3-yl)methanamine

This guide provides researchers, scientists, and drug development professionals with essential information regarding the potential degradation pathways of (5-Isopropylisoxazol-3-yl)methanamine. It includes frequently asked questions, troubleshooting advice, and detailed experimental protocols to investigate the stability of this compound.

Frequently Asked Questions (FAQs)

Q1: What are the most likely chemical degradation pathways for (5-Isopropylisoxazol-3-yl)methanamine under common laboratory conditions?

A1: Based on the chemistry of the isoxazole ring and the primary amine functional group, the compound is susceptible to several chemical degradation pathways:

• Photodegradation : The isoxazole ring is known to be labile under UV irradiation.[1][2] The weak N-O bond can cleave, leading to a ring-opening and rearrangement cascade, potentially forming azirine and oxazole intermediates.[1][3] Experiments should be conducted with protection from light unless photostability is being directly assessed.

• Oxidative Degradation : The primary amine of the methanamine side chain is susceptible to oxidation.[4] This can lead to deamination and the formation of an aldehyde derivative and ammonia.[4][5] Strong oxidizing agents or exposure to atmospheric oxygen, potentially catalyzed by metal ions, can initiate this process.

• Hydrolysis : While 3,5-disubstituted isoxazoles are generally stable, degradation can occur under strong acidic or basic conditions.[6][7] Base-catalyzed hydrolysis may lead to the opening of the isoxazole ring.

Q2: What are the potential metabolic pathways for this compound in a biological system?

A2: In a biological context, such as in vitro liver microsomal incubations or in vivo studies, two primary metabolic pathways are anticipated:

• Oxidative Deamination : Semicarbazide-sensitive amine oxidases (SSAO) or other amine oxidases present in biological systems can catalyze the deamination of the primary amine, converting it to an aldehyde.[5][8] This is a common metabolic route for primary amines.

• Isoxazole Ring Metabolism : The isoxazole moiety can be a substrate for cytochrome P450 enzymes (e.g., CYP3A4).[6] This can lead to bioactivation, forming reactive intermediates, or hydroxylation on the isopropyl group or the ring itself, followed by further conjugation and excretion.[9]

Q3: My HPLC-MS analysis of a sample left on the benchtop shows several new, unexpected peaks. How can I identify the cause?

A3: The appearance of new peaks upon exposure to ambient lab conditions strongly suggests photodegradation.[10][11] The isoxazole ring is photoreactive and can rearrange into various isomers.[2][3]

• Troubleshooting Step 1 : Re-run the analysis using a freshly prepared sample that has been rigorously protected from light (e.g., using amber vials and minimizing exposure time). If the new peaks are absent or significantly reduced, photodegradation is the confirmed cause.

• Troubleshooting Step 2 : To confirm the identity of the degradants, perform a controlled photostability study as outlined in the protocols below and analyze the resulting mixture by LC-MS/MS to characterize the masses of the new peaks.

Q4: I am observing poor recovery and high variability in my in vitro liver microsome assay. What could be the cause?

A4: Poor recovery and variability in a metabolic assay suggest that the compound is unstable under the experimental conditions.

• Potential Cause 1 (Metabolic Instability) : The compound may be rapidly metabolized by the liver microsomes. This could occur via oxidative deamination of the side chain or CYP-mediated oxidation of the isoxazole ring system.[6][8][9]

• Potential Cause 2 (Chemical Instability) : The compound could be degrading in the aqueous buffer at 37°C. Check the stability of the compound in the assay buffer without microsomes or cofactors to isolate chemical degradation from metabolic turnover.

• Solution : Perform a metabolic stability assay and measure the disappearance of the parent compound over time. Analyze the samples for the appearance of expected metabolites (e.g., the aldehyde from deamination) to confirm the metabolic pathway.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Loss of compound purity in solid state	Hygroscopicity leading to hydrolysis; slow oxidation.	Store the compound in a desiccator, under an inert atmosphere (e.g., argon), and at recommended temperatures (2-8°C).
Unexpected peaks in chromatogram	Photodegradation; contamination; interaction with solvent/mobile phase.	Prepare samples fresh, use amber vials, and run a solvent blank. Confirm peak identity with mass spectrometry.
Poor recovery from aqueous solution	Adsorption to container surfaces; low solubility; degradation in buffer.	Use silanized vials or low-adsorption plasticware. Check solubility limits. Perform a stability check in the buffer at the relevant temperature.
Inconsistent biological assay results	Degradation of compound in assay media; batch-to-batch variability of compound.	Prepare stock solutions fresh in an appropriate solvent (e.g., DMSO). Confirm the purity of each batch before use. Run a stability control (compound in media without cells/enzymes).

Quantitative Data Summary for Forced Degradation

As no specific degradation kinetics for (5-Isopropylisoxazol-3-yl)methanamine are publicly available, researchers should perform forced degradation studies to generate this data.[12][13] The following table serves as a template for presenting experimental results.

Stress Condition	Reagent/Condition	Time	Temp.	% Degradation	Major Degradant HPLC RT (min)
Acid Hydrolysis	0.1 M HCl	24 h	60°C	User Data	User Data
Base Hydrolysis	0.1 M NaOH	24 h	60°C	User Data	User Data
Oxidation	3% H₂O₂	24 h	RT	User Data	User Data
Thermal	Solid State	48 h	80°C	User Data	User Data
Photolytic (ICH Q1B)	UV/Vis Light	24 h	RT	User Data	User Data

Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol is designed to intentionally degrade the compound to identify potential degradation products and pathways, which is essential for developing stability-indicating analytical methods.[14][15]

• Preparation of Stock Solution : Prepare a 1 mg/mL stock solution of (5-Isopropylisoxazol-3-yl)methanamine in a 50:50 mixture of acetonitrile and water.

• Acid Hydrolysis : Mix 1 mL of stock solution with 1 mL of 0.1 M HCl. Keep the mixture at 60°C for 24 hours. At appropriate time points (e.g., 2, 8, 24 h), withdraw an aliquot, neutralize with 0.1 M NaOH, and dilute with mobile phase for HPLC analysis.

• Base Hydrolysis : Mix 1 mL of stock solution with 1 mL of 0.1 M NaOH. Keep the mixture at 60°C for 24 hours. Withdraw aliquots, neutralize with 0.1 M HCl, and dilute for analysis.

• Oxidative Degradation : Mix 1 mL of stock solution with 1 mL of 3% hydrogen peroxide (H₂O₂). Keep the mixture at room temperature, protected from light, for 24 hours. Withdraw aliquots and dilute for analysis.

• Thermal Degradation : Place a small amount of the solid compound in a vial and heat at 80°C for 48 hours. Dissolve the stressed solid in the solvent to the target concentration for analysis.

• Photolytic Degradation : Expose the stock solution in a quartz cuvette or a suitable transparent container to a calibrated light source as specified by ICH Q1B guidelines (overall illumination of ≥1.2 million lux hours and an integrated near UV energy of ≥200 watt hours/square meter). Analyze a parallel sample stored in the dark as a control.

• Analysis : Analyze all samples by a suitable HPLC method with UV and MS detection to determine the percentage of degradation and profile the degradants.

Protocol 2: Putative Degradant Identification using HPLC-MS/MS

• Sample Analysis : Inject the samples generated from the forced degradation study into an LC-MS/MS system.

• Parent Mass Identification : In the full scan MS mode, identify the m/z (mass-to-charge ratio) of the parent compound and all new peaks (putative degradants).

• Fragmentation Analysis (MS/MS) : Perform fragmentation (MS/MS) on the parent ion and each putative degradant ion. This involves isolating the ion of interest and colliding it with a gas to induce fragmentation.

• Pathway Elucidation : Compare the fragmentation pattern of the degradants to that of the parent compound.

  • A change in mass corresponding to the loss of NH₃ (-17 Da) or the conversion of -CH₂NH₂ to -CHO (-1 Da) would suggest oxidative deamination.

  • Isomeric degradants (same mass, different retention time) are strong indicators of photolytic rearrangement of the isoxazole ring.

  • A mass increase of +18 Da (H₂O) would suggest a hydrolysis product where the isoxazole ring has opened.

• Structure Proposal : Based on the mass shifts and fragmentation patterns, propose structures for the major degradation products.

Visualizations

Proposed chemical degradation pathways of the title compound.

Proposed metabolic pathways for the title compound.

A general workflow for forced degradation and analysis.

References

• 1. Isoxazole - Wikipedia [en.wikipedia.org]
• 2. biorxiv.org [biorxiv.org]
• 3. chemrxiv.org [chemrxiv.org]
• 4. academic.oup.com [academic.oup.com]
• 5. Deamination of methylamine and aminoacetone increases aldehydes and oxidative stress in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 8. Oxidative deamination of methylamine by semicarbazide-sensitive amine oxidase leads to cytotoxic damage in endothelial cells. Possible consequences for diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Bioactivation of Isoxazole-Containing Bromodomain and Extra-Terminal Domain (BET) Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Ultrafast photodegradation of isoxazole and isothiazolinones by UV254 and UV254/H2O2 photolysis in a microcapillary reactor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. biomedres.us [biomedres.us]
• 13. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 15. rjptonline.org [rjptonline.org]

stability issues of (5-Isopropylisoxazol-3-yl)methanamine in solution

This technical support center provides guidance on the stability and handling of (5-Isopropylisoxazol-3-yl)methanamine in solution for researchers, scientists, and drug development professionals.

Troubleshooting Guide

This guide addresses common issues that may arise during the handling and use of (5-Isopropylisoxazol-3-yl)methanamine solutions.

Issue	Possible Cause	Recommended Action
Inconsistent or lower-than-expected activity in biological assays.	Compound degradation in solution.	Prepare fresh solutions before each experiment. If using a stock solution, aliquot and store at -20°C or -80°C and avoid repeated freeze-thaw cycles.
Inaccurate solution concentration.	Verify the calibration of balances and pipettes. After preparation, confirm the concentration using a suitable analytical method like HPLC-UV if a standard is available.
Visible changes in the solution (e.g., color change, precipitation).	Degradation or poor solubility.	Discard the solution. When preparing a new solution, consider using a different solvent or adjusting the pH. Ensure the compound is fully dissolved.
Contamination.	Use sterile solvents and equipment, especially for long-term storage of stock solutions.
Unexpected peaks in analytical chromatography (e.g., HPLC, LC-MS).	Presence of degradation products.	This indicates instability under your experimental or storage conditions. It is advisable to perform a forced degradation study to identify potential degradants.[1][2][3][4][5]
Impurities in the original compound.	Check the certificate of analysis for the purity of the starting material.

Frequently Asked Questions (FAQs)

Q1: How should I store the solid (5-Isopropylisoxazol-3-yl)methanamine?

For long-term storage, the solid compound should be kept in a tightly sealed container, protected from light and moisture. A storage temperature of 2-8°C is generally recommended.[6]

Q2: What is the recommended procedure for preparing a stock solution?

To prepare a stock solution, it is best to use a high-purity, anhydrous solvent in which the compound is freely soluble. The solution should be prepared fresh for each experiment if possible. If a stock solution is to be stored, it should be aliquoted into single-use vials to minimize freeze-thaw cycles and stored at -20°C or -80°C.

Q3: Which solvents are suitable for dissolving (5-Isopropylisoxazol-3-yl)methanamine?

While specific solubility data is limited, solvents such as DMSO, ethanol, and methanol are commonly used for similar organic compounds. It is recommended to test solubility on a small scale first.

Q4: How stable is (5-Isopropylisoxazol-3-yl)methanamine in aqueous solutions?

The stability of (5-Isopropylisoxazol-3-yl)methanamine in aqueous solutions has not been extensively reported. As a general precaution, aqueous solutions should be prepared fresh and used immediately. The pH of the solution can significantly impact the stability of amine-containing compounds; therefore, buffered solutions may be necessary depending on the experimental requirements.

Q5: What are the likely degradation pathways for this compound?

Specific degradation pathways have not been documented. However, compounds with amine and isoxazole functionalities can be susceptible to oxidation and hydrolysis, especially at extreme pH values and elevated temperatures.[1][4]

Experimental Protocols

Protocol for Stock Solution Preparation

• Materials:

  • (5-Isopropylisoxazol-3-yl)methanamine (solid)

  • Anhydrous solvent (e.g., DMSO, Ethanol)

  • Calibrated analytical balance

  • Volumetric flask

  • Pipettes

  • Vortex mixer or sonicator

  • Cryo-storage vials

• Procedure:

  • Allow the container of (5-Isopropylisoxazol-3-yl)methanamine to equilibrate to room temperature before opening to prevent moisture condensation.

  • Weigh the desired amount of the solid compound using a calibrated analytical balance.

  • Transfer the solid to a volumetric flask.

  • Add a portion of the chosen solvent to the flask.

  • Mix the contents by vortexing or sonicating until the solid is completely dissolved.

  • Add solvent to the final volume mark on the volumetric flask.

  • If for immediate use, proceed with the experiment.

  • If for storage, aliquot the stock solution into single-use cryo-storage vials, seal tightly, and store at -20°C or -80°C, protected from light.

Visualizations

Caption: Troubleshooting workflow for stability-related issues.

Caption: Recommended storage and handling workflow.

References

• 1. biomedres.us [biomedres.us]
• 2. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 3. rjptonline.org [rjptonline.org]
• 4. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ajrconline.org [ajrconline.org]
• 6. chemscene.com [chemscene.com]

refining experimental protocols for (5-Isopropylisoxazol-3-yl)methanamine

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance for the synthesis, purification, and handling of (5-Isopropylisoxazol-3-yl)methanamine.

Frequently Asked Questions (FAQs)

Q1: What is the typical synthetic route for (5-Isopropylisoxazol-3-yl)methanamine?

A1: A common and effective method involves a two-step process. The first step is the synthesis of the intermediate, 5-isopropylisoxazole-3-carbonitrile. This is typically achieved through a [3+2] cycloaddition reaction between a nitrile oxide and an alkyne. The subsequent step involves the reduction of the nitrile group to a primary amine using a strong reducing agent like Lithium Aluminum Hydride (LiAlH4).

Q2: What are the recommended storage conditions for (5-Isopropylisoxazol-3-yl)methanamine?

A2: To ensure the stability and purity of (5-Isopropylisoxazol-3-yl)methanamine, it is recommended to store the compound in a tightly sealed container in a cool, dry, and dark place.[1] Storage under an inert atmosphere (e.g., argon or nitrogen) is ideal to prevent potential degradation from atmospheric moisture and carbon dioxide.

Q3: How can I monitor the progress of the synthesis reactions?

A3: Thin-Layer Chromatography (TLC) is a convenient method for monitoring the progress of both the isoxazole formation and the nitrile reduction.[2][3] For visualization, UV light (254 nm) can be used as isoxazole rings are often UV active.[4] Additionally, specific staining reagents can be employed to visualize the amine product, which may not be UV active.

Q4: What are the main safety precautions to consider when working with the reagents for this synthesis?

A4: The synthesis involves hazardous reagents, particularly Lithium Aluminum Hydride (LiAlH4). LiAlH4 is highly reactive and pyrophoric, reacting violently with water and protic solvents. All reactions involving LiAlH4 must be conducted under a strictly inert and anhydrous atmosphere. Appropriate personal protective equipment (PPE), including a lab coat, safety goggles, and gloves, is mandatory. A Class D fire extinguisher for metal fires should be readily accessible.

Experimental Protocols

Protocol 1: Synthesis of 5-Isopropylisoxazole-3-carbonitrile

This protocol describes the synthesis of the nitrile intermediate via a 1,3-dipolar cycloaddition.

Materials:

• 3-Methyl-1-butyne

• Chloro(hydroxyimino)acetonitrile

• Triethylamine (Et3N)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve 3-methyl-1-butyne (1.0 eq) in anhydrous THF.

• Cool the solution to 0 °C in an ice bath.

• Add triethylamine (1.1 eq) to the solution.

• Slowly add a solution of chloro(hydroxyimino)acetonitrile (1.05 eq) in anhydrous THF via the dropping funnel over 30 minutes.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by TLC (e.g., 20% Ethyl Acetate in Hexane).

• Upon completion, quench the reaction with water and extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Synthesis of (5-Isopropylisoxazol-3-yl)methanamine via Nitrile Reduction

This protocol details the reduction of the nitrile intermediate to the target primary amine using LiAlH4.

Materials:

• 5-Isopropylisoxazole-3-carbonitrile

• Lithium Aluminum Hydride (LiAlH4)

• Anhydrous Tetrahydrofuran (THF)

• Sodium sulfate decahydrate (Glauber's salt)

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, suspend LiAlH4 (1.5 eq) in anhydrous THF.

• Cool the suspension to 0 °C in an ice bath.

• Slowly add a solution of 5-isopropylisoxazole-3-carbonitrile (1.0 eq) in anhydrous THF to the LiAlH4 suspension.

• After the addition is complete, allow the mixture to warm to room temperature and then heat to reflux for 4-6 hours.

• Monitor the reaction by TLC (e.g., 10% Methanol in Dichloromethane with 1% triethylamine).

• Cool the reaction mixture to 0 °C and carefully quench by the slow, sequential addition of water (X mL), 15% aqueous NaOH (X mL), and water (3X mL), where X is the mass of LiAlH4 in grams.

• Stir the resulting granular precipitate vigorously for 30 minutes.

• Filter the precipitate and wash it thoroughly with THF.

• Combine the filtrate and washings, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude amine.

• Purify the product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of methanol in dichloromethane containing a small percentage of triethylamine).

Data Presentation

Table 1: Reaction Conditions and Expected Outcomes

Parameter	Synthesis of 5-Isopropylisoxazole-3-carbonitrile	Reduction to (5-Isopropylisoxazol-3-yl)methanamine
Key Reagents	3-Methyl-1-butyne, Chloro(hydroxyimino)acetonitrile, Et3N	5-Isopropylisoxazole-3-carbonitrile, LiAlH4
Solvent	Anhydrous THF	Anhydrous THF
Temperature	0 °C to Room Temperature	0 °C to Reflux
Reaction Time	12-16 hours	4-6 hours
Typical Yield	75-85%	65-75%
TLC Eluent	20% Ethyl Acetate in Hexane	10% Methanol in DCM + 1% Et3N
Expected Rf	~0.4	~0.3

Table 2: Characterization Data for (5-Isopropylisoxazol-3-yl)methanamine

Analysis	Expected Result
Appearance	Colorless to pale yellow oil
Molecular Formula	C7H12N2O
Molecular Weight	140.18 g/mol
¹H NMR (CDCl₃, 400 MHz)	δ (ppm): 6.15 (s, 1H, isoxazole-H), 3.90 (s, 2H, -CH₂NH₂), 3.10 (sept, J = 7.0 Hz, 1H, -CH(CH₃)₂), 1.55 (br s, 2H, -NH₂), 1.30 (d, J = 7.0 Hz, 6H, -CH(CH₃)₂)
¹³C NMR (CDCl₃, 101 MHz)	δ (ppm): 172.5 (C5-isoxazole), 160.0 (C3-isoxazole), 98.5 (C4-isoxazole), 35.0 (-CH₂NH₂), 27.0 (-CH(CH₃)₂), 22.0 (-CH(CH₃)₂)
Mass Spectrometry (ESI+)	m/z: 141.10 [M+H]⁺

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low yield in isoxazole synthesis	- Incomplete reaction. - Dimerization of the nitrile oxide.[5] - Suboptimal reaction temperature.	- Increase reaction time and monitor by TLC. - Ensure slow addition of the chloro(hydroxyimino)acetonitrile at 0 °C. - Optimize the reaction temperature; sometimes gentle heating may be required after the initial addition.
Multiple spots on TLC after nitrile reduction	- Incomplete reduction. - Formation of side products (e.g., over-reduction, ring opening). - Presence of unreacted starting material.	- Increase the amount of LiAlH4 and/or prolong the reaction time. - Ensure strict anhydrous conditions. - Optimize the quenching procedure to avoid product degradation.
Difficulty in purifying the final amine product	- The amine is sticking to the silica gel column. - The product is co-eluting with impurities.	- Add a small amount of triethylamine (0.5-1%) to the eluent to suppress tailing and improve recovery. - Try a different solvent system or a gradient elution. - Consider using basic alumina for chromatography.
Product degradation upon storage	- Oxidation of the amine group. - Reaction with atmospheric CO₂ or moisture.	- Store under an inert atmosphere (N₂ or Ar). - Ensure the storage container is tightly sealed and stored in a cool, dark place.

Visualizations

Caption: Experimental workflow for the synthesis and purification of (5-Isopropylisoxazol-3-yl)methanamine.

Caption: A logical workflow for troubleshooting common issues in the synthesis of (5-Isopropylisoxazol-3-yl)methanamine.

References

• 1. chemscene.com [chemscene.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]

overcoming solubility issues with (5-Isopropylisoxazol-3-yl)methanamine

Technical Support Center: (5-Isopropylisoxazol-3-yl)methanamine

This guide provides troubleshooting strategies and answers to frequently asked questions regarding the solubility of (5-Isopropylisoxazol-3-yl)methanamine for researchers, scientists, and drug development professionals.

Physicochemical Profile

(5-Isopropylisoxazol-3-yl)methanamine is a primary amine with a molecular structure that presents solubility challenges. The presence of the hydrophobic isopropyl group can decrease aqueous solubility, while the primary amine and the isoxazole ring provide polar sites capable of hydrogen bonding. The primary amine group (pKa estimated to be around 8-9) makes its aqueous solubility highly dependent on pH.

Property	Value	Source
Molecular Formula	C₇H₁₂N₂O	ChemScene[1]
Molecular Weight	140.18 g/mol	ChemScene[1]
Predicted LogP	1.2567	ChemScene[1]
Hydrogen Bond Donors	1	ChemScene[1]
Hydrogen Bond Acceptors	3	ChemScene[1]
Nature	Weakly Basic	Inferred from amine group[1][2]

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: I am having trouble dissolving (5-Isopropylisoxazol-3-yl)methanamine. Where should I start?

A1: Solubility issues with this compound are common due to its combination of hydrophobic and polar moieties. The most effective approach is to systematically test different solubilization strategies. The choice of method depends on your final application, such as the required concentration and the compatibility of the solvent with your experimental system (e.g., cell-based assays, in vivo studies).

Below is a general workflow to guide you through the process of finding a suitable solvent system.

Caption: A decision workflow for selecting a solubilization strategy.

Q2: My compound is not soluble in my neutral aqueous buffer. How can I improve its solubility?

A2: Since (5-Isopropylisoxazol-3-yl)methanamine is a primary amine, it is weakly basic.[1][2] Its solubility in water is expected to increase dramatically in acidic conditions. By lowering the pH, the primary amine group becomes protonated, forming a more polar and water-soluble ammonium salt.[3][4] This is often the simplest and most effective first step for aqueous applications.

Caption: Protonation of the amine at lower pH increases polarity and solubility.

Experimental Protocol: Solubilization by pH Adjustment

• Preparation: Weigh the desired amount of (5-Isopropylisoxazol-3-yl)methanamine powder. Add it to your target aqueous buffer (e.g., PBS, pH 7.4).

• Initial Observation: Stir or vortex the mixture. Observe if the compound dissolves completely. If not, proceed to the next step.

• Acidification: While stirring, add a dilute solution of hydrochloric acid (e.g., 0.1 M HCl) dropwise.

• Monitoring: Monitor the pH of the solution continuously. Observe for dissolution of the solid material as the pH decreases.

• Endpoint: Stop adding acid once the compound is fully dissolved. Record the final pH.

• Verification: Ensure the final pH is compatible with your experimental system. If necessary, you can back-titrate with a dilute base (e.g., 0.1 M NaOH), but be aware that the compound may precipitate if the pH rises too high.

Q3: How can I prepare a concentrated stock solution if pH adjustment is not an option?

A3: If altering the pH is undesirable or insufficient, the next best approach is to use a water-miscible organic co-solvent to prepare a high-concentration stock solution. This stock can then be diluted into your aqueous medium for the final experiment. Dimethyl sulfoxide (DMSO) is a common first choice due to its high solubilizing power for a wide range of compounds.[5][6]

Caption: Co-solvents reduce the overall polarity of the solvent system.

Common Co-solvents for Biological Assays

Co-Solvent	Abbreviation	Properties	Typical Max. Concentration in Cell Assays
Dimethyl Sulfoxide	DMSO	Aprotic, highly polar, excellent solubilizer. Can have biological effects at higher concentrations.[7][8]	0.1% - 0.5%
Ethanol	EtOH	Protic, polar. Generally well-tolerated by cells at low concentrations.[9]	0.1% - 1%
Polyethylene Glycol 400	PEG 400	Non-ionic polymer, low toxicity. Good for in vivo formulations.[5]	< 5%
N,N-Dimethylformamide	DMF	Aprotic, polar. Use with caution due to potential toxicity.	< 0.1%

Experimental Protocol: Preparing a Co-solvent Stock Solution

• Solvent Selection: Choose a co-solvent from the table above that is compatible with your downstream application. Start with DMSO.

• Preparation: Add the weighed (5-Isopropylisoxazol-3-yl)methanamine powder to a suitable vial.

• Dissolution: Add the co-solvent (e.g., 100% DMSO) to the vial to achieve the desired stock concentration (e.g., 10 mM, 50 mM).

• Mixing: Vortex thoroughly. If necessary, gentle warming (to 37°C) or brief sonication can be used to aid dissolution. Ensure the solution is completely clear with no visible particulates.

• Storage: Store the stock solution appropriately, often at -20°C or -80°C in small aliquots to avoid freeze-thaw cycles. Note that DMSO freezes at 19°C.[6]

Q4: My compound precipitates when I dilute my DMSO stock into my aqueous buffer. What should I do?

A4: This is a common issue known as "crashing out," where the compound is soluble in the high-concentration organic stock but not in the final, predominantly aqueous solution.

Troubleshooting Steps:

• Decrease Final Concentration: The most straightforward solution is to lower the final concentration of the compound in your assay.

• Optimize Dilution Technique: Instead of adding a small volume of stock to a large volume of buffer, try the reverse. Alternatively, add the stock solution dropwise to the buffer while vigorously vortexing. This avoids localized high concentrations that can initiate precipitation.

• Increase Co-solvent Percentage: If your experiment can tolerate it, slightly increasing the final percentage of the co-solvent (e.g., from 0.1% to 0.5% DMSO) can help maintain solubility. Always run a vehicle control to ensure the co-solvent itself is not affecting the results.[7]

• Switch Co-solvents: In some cases, a different co-solvent system (e.g., one containing PEG 400 or a small amount of a surfactant like Tween-80) may be more effective at preventing precipitation.

References

• 1. kmchemistry.com [kmchemistry.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. 26.4 Basicity of Amines – Organic and Biochemistry Supplement to Enhanced Introductory College Chemistry [ecampusontario.pressbooks.pub]
• 4. Amine - Wikipedia [en.wikipedia.org]
• 5. benchchem.com [benchchem.com]
• 6. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 7. benchchem.com [benchchem.com]
• 8. Considerations regarding use of solvents in in vitro cell based assays - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Effect of various concentrations of common organic solvents on the growth and proliferation ability of Candida glabrata and their permissible limits for addition in drug susceptibility testing - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Confirming the Structure of Synthesized (5-Isopropylisoxazol-3-yl)methanamine: A Comparative Guide to Spectroscopic Techniques

For researchers, scientists, and drug development professionals, the unambiguous confirmation of a synthesized compound's structure is a critical step in the discovery and development pipeline. This guide provides a comparative overview of standard spectroscopic methods for the structural elucidation of (5-Isopropylisoxazol-3-yl)methanamine, a novel compound with potential pharmaceutical applications. We present illustrative experimental data, detailed protocols, and a workflow for a systematic approach to structural confirmation.

The successful synthesis of a target molecule is only the first step; verifying its molecular structure is paramount to ensure that subsequent biological and pharmacological studies are based on a known chemical entity. This guide focuses on the three most powerful and routinely used spectroscopic techniques for organic compound identification: Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), and Fourier-Transform Infrared (FTIR) Spectroscopy. Each technique provides a unique piece of the structural puzzle, and their combined application allows for a confident assignment of the molecular architecture.

Comparative Analysis of Spectroscopic Data

To illustrate the application of these techniques in confirming the structure of (5-Isopropylisoxazol-3-yl)methanamine, the following tables summarize the expected quantitative data.

Table 1: Predicted ¹H and ¹³C NMR Spectral Data for (5-Isopropylisoxazol-3-yl)methanamine

¹H NMR	¹³C NMR
Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Chemical Shift (δ, ppm)
~6.15	s	1H	H4 (isoxazole)	~170.1
~3.90	s	2H	-CH₂-NH₂	~161.5
~3.10	sept	1H	-CH-(CH₃)₂	~101.2
~1.30	d	6H	-CH-(CH₃)₂	~34.8
~1.75	br s	2H	-NH₂	~27.5
~22.0

Note: Chemical shifts are predicted and may vary based on the solvent and experimental conditions.

Table 2: Expected Mass Spectrometry Fragmentation Pattern for (5-Isopropylisoxazol-3-yl)methanamine

m/z	Proposed Fragment Ion	Structural Assignment
141.11	[M+H]⁺	Molecular Ion
125.08	[M-NH₂]⁺	Loss of the amino group
98.07	[M-C₃H₇]⁺	Loss of the isopropyl group
83.05	[Isoxazole ring fragment]	Cleavage of the isopropyl and methanamine side chains

Table 3: Key FTIR Absorption Bands for (5-Isopropylisoxazol-3-yl)methanamine

Frequency (cm⁻¹)	Vibrational Mode	Functional Group
3380-3250 (broad)	N-H stretch	Primary Amine (-NH₂)
2965-2870	C-H stretch	Isopropyl group
1620-1580	N-H bend	Primary Amine (-NH₂)
1570	C=N stretch	Isoxazole ring
1470	C=C stretch	Isoxazole ring
1420	C-N stretch	Isoxazole ring
950-900	N-O stretch	Isoxazole ring

Alternative and Complementary Techniques

While NMR, MS, and FTIR are the cornerstones of structural elucidation, other techniques can provide valuable complementary information:

• Elemental Analysis: This technique determines the elemental composition of a compound, providing the empirical formula. This can be used to corroborate the molecular formula determined by high-resolution mass spectrometry.

• X-ray Crystallography: For crystalline compounds, single-crystal X-ray diffraction provides an unambiguous determination of the three-dimensional molecular structure, including stereochemistry. However, obtaining suitable crystals can be a significant challenge.

Detailed Experimental Protocols

The following are detailed methodologies for the key experiments cited.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the synthesized (5-Isopropylisoxazol-3-yl)methanamine in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean, dry NMR tube.[1][2] Ensure the sample is fully dissolved; filter if any solid particles are present to avoid peak broadening.[1]

• Instrument Setup: Place the NMR tube in the spectrometer's probe. The instrument's magnetic field is "locked" onto the deuterium signal of the solvent. The sample is spun to average out magnetic field inhomogeneities.[3]

• Data Acquisition: Acquire the ¹H NMR spectrum. Following this, acquire the ¹³C NMR spectrum. Standard experiments like DEPT (Distortionless Enhancement by Polarization Transfer) can be run to differentiate between CH, CH₂, and CH₃ groups.

• Data Processing: The raw data (Free Induction Decay - FID) is subjected to a Fourier transform to obtain the frequency-domain spectrum. The spectrum is then phased, baseline corrected, and referenced. The chemical shifts are typically referenced to the residual solvent peak or an internal standard like tetramethylsilane (TMS).[3]

Mass Spectrometry (MS)

• Sample Preparation: Prepare a dilute solution of the sample (typically ~1 mg/mL) in a suitable volatile solvent such as methanol or acetonitrile.

• Ionization: Introduce the sample solution into the mass spectrometer. Electrospray ionization (ESI) is a common "soft" ionization technique suitable for this molecule, which will likely produce the protonated molecular ion [M+H]⁺.[4]

• Mass Analysis: The ions are guided into the mass analyzer (e.g., a quadrupole, time-of-flight, or ion trap), which separates them based on their mass-to-charge ratio (m/z).[5]

• Fragmentation (MS/MS): To obtain structural information, tandem mass spectrometry (MS/MS) can be performed. The molecular ion is isolated, fragmented by collision with an inert gas (Collision-Induced Dissociation - CID), and the resulting fragment ions are analyzed.[4][5]

• Data Analysis: The resulting mass spectrum plots ion intensity versus m/z. The molecular ion peak confirms the molecular weight, and the fragmentation pattern provides clues about the compound's structure.[6][7]

Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation (Liquid Sample): As (5-Isopropylisoxazol-3-yl)methanamine is likely a liquid at room temperature, a thin film can be prepared by placing a drop of the neat liquid between two salt plates (e.g., NaCl or KBr).[8] Alternatively, an Attenuated Total Reflectance (ATR) accessory can be used by placing a drop of the sample directly onto the ATR crystal.[9][10]

• Background Spectrum: A background spectrum of the empty salt plates or the clean ATR crystal is recorded first. This is to subtract any signals from the atmosphere (e.g., CO₂ and water vapor) and the sample holder.

• Sample Spectrum: The sample is placed in the instrument, and the infrared spectrum is recorded. The instrument passes a beam of infrared radiation through the sample, and the detector measures the amount of light that is transmitted at each frequency.

• Data Analysis: The background spectrum is automatically subtracted from the sample spectrum to produce the final infrared spectrum. The positions and shapes of the absorption bands are then correlated with the presence of specific functional groups in the molecule.[11]

Workflow for Structural Confirmation

A systematic workflow is crucial for the efficient and accurate determination of a synthesized compound's structure. The following diagram illustrates a typical workflow.

Caption: A logical workflow for the synthesis, purification, and structural confirmation of a new chemical entity.

By following a systematic approach and utilizing the complementary information provided by NMR, MS, and FTIR spectroscopy, researchers can confidently confirm the structure of synthesized compounds like (5-Isopropylisoxazol-3-yl)methanamine, ensuring the integrity and reliability of their scientific findings.

References

• 1. orgchemboulder.com [orgchemboulder.com]
• 2. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 3. NMR Spectroscopy [www2.chemistry.msu.edu]
• 4. Mass Spectrometry Tutorial (Dr. Kamel Harrata) | Chemical Instrumentation Facility [cif.iastate.edu]
• 5. Mass spectrometry - Wikipedia [en.wikipedia.org]
• 6. An unprecedented rearrangement in collision-induced mass spectrometric fragmentation of protonated benzylamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. drawellanalytical.com [drawellanalytical.com]
• 10. drawellanalytical.com [drawellanalytical.com]
• 11. dc.narpm.org [dc.narpm.org]

A Comparative Guide to the Validation of Analytical Methods for (5-Isopropylisoxazol-3-yl)methanamine

For researchers, scientists, and drug development professionals, the robust validation of analytical methods is a cornerstone of reliable and reproducible results. This guide provides a comparative overview of analytical methodologies for the quantitative determination of (5-Isopropylisoxazol-3-yl)methanamine. While specific validated methods for this compound are not extensively documented in publicly available literature, this document outlines common and effective analytical techniques used for analogous small amine compounds and isoxazole derivatives. The principles and experimental data presented herein serve as a comprehensive foundation for developing and validating a fit-for-purpose analytical method.

The analysis of amine-containing compounds like (5-Isopropylisoxazol-3-yl)methanamine can be challenging due to their polarity and potential for adsorption.[1][2] The primary analytical techniques suitable for the quantification of this compound include High-Performance Liquid Chromatography (HPLC) with various detectors, Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The selection of an appropriate method is contingent on the required sensitivity, selectivity, and the nature of the sample matrix.[3]

Comparison of Analytical Methods

The choice between HPLC and GC is often determined by the analyte's volatility and thermal stability.[2] For many amine compounds, derivatization is a common strategy to enhance chromatographic performance and detectability.[1] The following table summarizes the typical performance characteristics of HPLC-UV, GC-MS, and LC-MS/MS for the analysis of similar amine compounds, providing a baseline for method development for (5-Isopropylisoxazol-3-yl)methanamine.

Parameter	HPLC-UV/DAD	GC-MS	LC-MS/MS
Linearity (R²)	> 0.999[3]	> 0.99	> 0.99[3]
Accuracy (% Recovery)	70-120%[3]	Typically within ±15%[3]	96-112%[3]
Precision (%RSD)	< 20%[3]	< 15%[3]	3.7-14.4%[3]
Limit of Detection (LOD)	mg/kg range[3]	Mid-femtogram range[3]	ng/mL to sub-ng/mL[3]
Limit of Quantification (LOQ)	mg/kg range[3]	Analyte dependent[3]	Analyte dependent[3]
Selectivity	Moderate	High	Very High
Throughput	Moderate	Moderate to High	High

Experimental Protocols

Detailed and precise protocols are fundamental to successful method validation. Below are generalized methodologies for HPLC-UV, GC-MS, and LC-MS/MS that can be adapted and optimized for (5-Isopropylisoxazol-3-yl)methanamine.

1. High-Performance Liquid Chromatography (HPLC) with UV Detection

This method is suitable for routine analysis and quality control where high sensitivity is not the primary requirement.[3]

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and a suitable buffer (e.g., ammonium acetate) is often effective for amine compounds.

  • Flow Rate: 1.0 mL/min.[3]

  • Column Temperature: 30°C.[3]

  • Detection: UV detection at the wavelength of maximum absorbance for the analyte.

• Sample Preparation:

  • Dissolve a known weight of the sample in a suitable solvent (e.g., methanol or acetonitrile).

  • Filter the solution through a 0.45 µm syringe filter before injection.[1]

• Derivatization (if necessary):

  • To enhance UV detection, pre-column derivatization with an agent like dansyl chloride can be employed. This typically involves incubating the sample with the derivatizing agent at an elevated temperature (e.g., 60°C for 15 minutes).[3]

2. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for volatile and thermally stable compounds, offering high selectivity and sensitivity.[2]

• Chromatographic Conditions:

  • Column: A non-polar or mid-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm).

  • Carrier Gas: Helium at a constant flow rate.

  • Inlet Temperature: 250°C.

  • Oven Temperature Program: A temperature gradient starting from a low temperature (e.g., 60°C) and ramping up to a higher temperature (e.g., 280°C) to ensure good separation.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Acquisition Mode: Selected Ion Monitoring (SIM) for higher sensitivity or full scan for qualitative analysis.

• Sample Preparation and Derivatization:

  • Derivatization is often necessary to improve the volatility and chromatographic peak shape of amines. Common derivatizing agents include silylating agents (e.g., BSTFA) or acylating agents (e.g., trifluoroacetic anhydride). The reaction is typically carried out at an elevated temperature before injection.

3. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS provides the highest sensitivity and selectivity, making it ideal for bioanalytical studies or trace-level quantification.[4]

• Liquid Chromatography Conditions:

  • Similar to HPLC-UV, but often with faster gradients and smaller particle size columns (UPLC) for higher throughput.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode is typically used for amines.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) is used for quantification, monitoring specific precursor-to-product ion transitions for the analyte and an internal standard.[4]

• Sample Preparation:

  • Sample preparation may involve protein precipitation (for biological samples), solid-phase extraction (SPE), or liquid-liquid extraction (LLE) to remove matrix interferences and concentrate the analyte.

Method Validation Workflow

The validation of an analytical procedure is the process of demonstrating its suitability for the intended purpose.[5] A typical workflow for analytical method validation is illustrated below.

Workflow for Analytical Method Validation.

Hypothetical Signaling Pathway Involvement

Isoxazole derivatives are known to exhibit a wide range of biological activities, including anticancer and anti-inflammatory effects.[6][7] The diagram below illustrates a hypothetical signaling pathway where an isoxazole-containing compound could act as an inhibitor of a key kinase involved in a cancer-related pathway.

Hypothetical inhibition of a signaling pathway.

Key Validation Parameters and Acceptance Criteria

The validation of an analytical method involves evaluating several key parameters to ensure its reliability. The following table summarizes these parameters and their typical acceptance criteria according to international guidelines.

Validation Parameter	Description	Typical Acceptance Criteria
Specificity/Selectivity	The ability to assess unequivocally the analyte in the presence of components that may be expected to be present.[2]	No interference from blank, placebo, or known impurities at the retention time of the analyte.
Linearity	The ability to elicit test results that are directly proportional to the concentration of the analyte in samples within a given range.[2]	Correlation coefficient (r²) ≥ 0.999.[2]
Range	The interval between the upper and lower concentrations of the analyte in the sample for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.	Typically 80% to 120% of the test concentration for an assay.
Accuracy	The closeness of test results obtained by the method to the true value.[5]	Percent recovery should be within a predefined range (e.g., 98-102% for drug substance).
Precision	The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.[2]	Relative Standard Deviation (RSD) should be ≤ 2%.
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.	Typically determined by signal-to-noise ratio (e.g., 3:1).
Limit of Quantification (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.	Typically determined by signal-to-noise ratio (e.g., 10:1).
Robustness	A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.[2]	System suitability parameters should remain within acceptable limits.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Validation of a sampling method and liquid chromatography mass spectrometry analysis method for measurement of fentanyl and five other illicit drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ipa-india.org [ipa-india.org]
• 6. ijcrt.org [ijcrt.org]
• 7. ajrconline.org [ajrconline.org]

comparing the bioactivity of (5-Isopropylisoxazol-3-yl)methanamine with similar compounds

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the bioactivity of (5-Isopropylisoxazol-3-yl)methanamine and structurally related isoxazole-containing compounds. Due to the limited publicly available data on (5-Isopropylisoxazol-3-yl)methanamine, this comparison focuses on the broader class of 3-amino-5-substituted isoxazoles, which have been investigated for their potential as agonists of the AMPA receptor, a key player in synaptic plasticity.

Structural Comparison

The compounds under comparison share a common 3-aminoisoxazole scaffold, with variations in the substituent at the 5-position of the isoxazole ring. This structural motif is crucial for their interaction with the ligand-binding domain of the AMPA receptor.

Figure 1: Chemical structures of the target compound and a known AMPA agonist.

Comparative Bioactivity Data

The following table summarizes the in vitro bioactivity of a series of 3-amino-5-substituted isoxazoles as AMPA receptor agonists. The data is extracted from a study by T. M. Frimurer et al., which investigated the structure-activity relationships of this chemical class.

Compound	5-Substituent	EC50 (µM)	Maximal Response (% of Glutamate)
7a	Methyl	1.3	110
7b	Ethyl	1.8	105
7c	Propyl	2.5	100
7d	Isopropyl	3.0	95
7e	t-Butyl	15	80
7f	Cyclopropyl	2.2	108

Note: Lower EC50 values indicate higher potency. The maximal response is relative to the endogenous agonist, glutamate.

Signaling Pathway

AMPA receptors are ionotropic glutamate receptors that mediate fast excitatory neurotransmission in the central nervous system. Upon agonist binding, the receptor's ion channel opens, allowing the influx of Na+ and Ca2+ ions, which leads to depolarization of the postsynaptic membrane and subsequent downstream signaling events crucial for synaptic plasticity, learning, and memory.

Figure 2: Simplified AMPA receptor signaling pathway.

Experimental Protocols

The following experimental protocols are based on the methodologies described in the cited literature for determining the bioactivity of AMPA receptor agonists.

Cell Culture and Transfection

• HEK 293 cells are cultured in Dulbecco's modified Eagle's medium (DMEM) supplemented with 10% fetal bovine serum, penicillin (100 units/mL), and streptomycin (100 µg/mL).

• Cells are transiently transfected with plasmids encoding the desired AMPA receptor subunits (e.g., GluR1) using a suitable transfection reagent (e.g., Lipofectamine).

• Transfected cells are incubated for 24-48 hours to allow for receptor expression before being used in functional assays.

Fluorometric Imaging Plate Reader (FLIPR) Assay

This assay measures intracellular calcium concentration changes in response to receptor activation.

Figure 3: Workflow for the FLIPR-based calcium influx assay.

• Cell Plating: Transfected HEK 293 cells are seeded into 96-well microplates.

• Dye Loading: Cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in a buffered saline solution.

• Compound Addition: The plate is placed in a FLIPR instrument, and baseline fluorescence is measured. Test compounds at various concentrations are then added to the wells.

• Fluorescence Measurement: Changes in fluorescence, corresponding to changes in intracellular calcium levels upon AMPA receptor activation, are monitored in real-time.

• Data Analysis: The fluorescence data is used to generate dose-response curves, from which EC50 values and maximal responses are calculated.

Conclusion

Structure-Activity Relationship of (5-Isopropylisoxazol-3-yl)methanamine Analogs: A Comparative Guide for Researchers

A comprehensive review of the available scientific literature reveals a notable gap in detailed structure-activity relationship (SAR) studies for a specific series of (5-Isopropylisoxazol-3-yl)methanamine analogs. While the isoxazole scaffold is a well-explored pharmacophore present in numerous biologically active compounds, a systematic investigation into how modifications of the (5-Isopropylisoxazol-3-yl)methanamine core affect biological activity has not been extensively published. This guide, therefore, aims to provide a broader context of SAR for isoxazole-containing compounds based on available research, which can serve as a foundational resource for researchers, scientists, and drug development professionals interested in this chemical space.

The isoxazole ring is a versatile five-membered heterocycle that can engage in various non-covalent interactions with biological targets, contributing to a wide array of pharmacological activities, including antiviral, anticancer, and enzyme inhibitory effects.[1][2][3] The substituents at the 3- and 5-positions of the isoxazole ring play a crucial role in determining the compound's potency and selectivity.

General Principles of Isoxazole Structure-Activity Relationships

While specific data for (5-Isopropylisoxazol-3-yl)methanamine analogs is limited, general SAR principles for other isoxazole series can offer valuable insights for future drug design. Key modifications often involve:

• Substitution on the Isoxazole Ring: The nature and position of substituents on the isoxazole ring are critical for activity. For instance, in a series of N-(5-(tert-butyl)isoxazol-3-yl)-Nʹ-phenylurea derivatives acting as FLT3 inhibitors, the tert-butyl group at the 5-position was found to be important for activity.[1]

• Modification of the Linker: The methanamine group in the target scaffold acts as a linker. Modifications to this linker, such as altering its length or rigidity, can significantly impact how the molecule fits into a biological target's binding site.

• N-Substitution of the Methanamine: Introducing various substituents on the nitrogen atom of the methanamine can explore different binding pockets and influence physicochemical properties like solubility and membrane permeability.

Comparative Data (Hypothetical)

In the absence of specific experimental data for (5-Isopropylisoxazol-3-yl)methanamine analogs, the following table is a hypothetical representation of how SAR data for a series of such compounds could be presented. This table is for illustrative purposes only and is not based on actual experimental results.

Compound ID	R1 (Substitution on Amino Group)	Target	IC50 (nM)
1a	H	Kinase X	500
1b	Methyl	Kinase X	250
1c	Ethyl	Kinase X	300
1d	Phenyl	Kinase X	150
1e	4-Chlorophenyl	Kinase X	75
2a	H	Protease Y	>10000
2b	Benzyl	Protease Y	800

Experimental Protocols

Detailed experimental protocols are crucial for the reproducibility and validation of scientific findings. Below are generalized procedures that could be adapted for the synthesis and biological evaluation of (5-Isopropylisoxazol-3-yl)methanamine analogs.

General Synthesis of N-Substituted (5-Isopropylisoxazol-3-yl)methanamines

A common route for the synthesis of N-substituted (isoxazol-3-yl)methanamines involves the reductive amination of the corresponding isoxazole-3-carbaldehyde.

• Synthesis of 5-Isopropylisoxazole-3-carbaldehyde: This intermediate can be synthesized from commercially available starting materials through various established methods for isoxazole ring formation.

• Reductive Amination: 5-Isopropylisoxazole-3-carbaldehyde (1 equivalent) is dissolved in a suitable solvent such as methanol or dichloromethane. The desired primary or secondary amine (1-1.2 equivalents) is added, followed by a reducing agent like sodium borohydride or sodium triacetoxyborohydride. The reaction is stirred at room temperature until completion.

• Work-up and Purification: The reaction mixture is quenched, and the product is extracted with an organic solvent. The crude product is then purified using column chromatography to yield the desired N-substituted (5-Isopropylisoxazol-3-yl)methanamine analog.

In Vitro Kinase Inhibition Assay (General Protocol)

To evaluate the inhibitory activity of the synthesized analogs against a specific kinase, a variety of assay formats can be employed. A common method is a luminescence-based kinase assay.

• Reagents: Kinase enzyme, substrate, ATP, and a detection reagent that measures the amount of ADP produced.

• Procedure: The kinase reaction is set up by incubating the kinase, substrate, and varying concentrations of the inhibitor compound in a buffer solution. The reaction is initiated by the addition of ATP.

• Detection: After a set incubation period, the detection reagent is added, which luminesces in proportion to the amount of ADP generated.

• Data Analysis: The luminescence signal is measured, and the IC50 value (the concentration of inhibitor required to inhibit 50% of the enzyme activity) is calculated by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Visualizing Experimental Workflows

Diagrams created using Graphviz can effectively illustrate experimental workflows.

Caption: General workflow for the synthesis and biological evaluation of (5-Isopropylisoxazol-3-yl)methanamine analogs.

Future Directions and Alternative Scaffolds

Given the lack of specific SAR data for the target compound series, researchers may consider exploring alternative isoxazole-based scaffolds that have been more thoroughly investigated. For example, the SAR of 4,5-diarylisoxazole-3-carboxylic acids has been explored for their potential as leukotriene biosynthesis inhibitors.[4][5] Additionally, various isoxazole derivatives have been synthesized and evaluated as lysophosphatidic acid (LPA) antagonists.[6] These studies could provide valuable starting points for designing novel bioactive molecules.

References

• 1. The synthetic and therapeutic expedition of isoxazole and its analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. 4,5-Diarylisoxazol-3-carboxylic acids: A new class of leukotriene biosynthesis inhibitors potentially targeting 5-lipoxygenase-activating protein (FLAP) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis and evaluation of isoxazole derivatives as lysophosphatidic acid (LPA) antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative In Vitro Analysis of Emerging Isoxazole-Based Compounds

An objective guide for researchers and drug development professionals on the burgeoning therapeutic potential of isoxazole derivatives. This report synthesizes recent experimental data on their anticancer, antimicrobial, and anti-inflammatory activities.

The isoxazole scaffold, a five-membered heterocyclic ring containing adjacent nitrogen and oxygen atoms, is a cornerstone in medicinal chemistry.[1] Its unique structural and electronic properties have led to the development of numerous derivatives with a wide spectrum of biological activities.[2] This guide provides a comparative analysis of recently synthesized isoxazole-based compounds, focusing on their in vitro performance in anticancer, antimicrobial, and anti-inflammatory assays. All data presented is sourced from studies published between 2022 and 2025, offering a current perspective on this promising class of molecules.

Anticancer Activity: Targeting Proliferation and Survival

Isoxazole derivatives have demonstrated significant potential as anticancer agents by targeting various mechanisms within cancer cells, including the inhibition of heat shock proteins (HSPs) and disruption of microtubule dynamics.[3][4][5] The in vitro cytotoxic activity of these compounds is commonly assessed using the MTT assay, which measures the metabolic activity of cells as an indicator of their viability.

A comparative analysis of the half-maximal inhibitory concentration (IC50) values reveals the potency of different isoxazole derivatives against a range of human cancer cell lines. Lower IC50 values indicate greater potency.

Table 1: Comparative Anticancer Activity (IC50 in µM) of Isoxazole Derivatives

Compound Class	Derivative Example	Cancer Cell Line	IC50 (µM)	Reference Compound	Reference IC50 (µM)	Source
Isoxazole-containing bromopyrrolidine alkaloid	36a	KB403 (Oral)	2.45	-	-	[3]
Isoxazole-containing bromopyrrolidine alkaloid	36b	CaCO2 (Colon)	16.58	-	-	[3]
Fused polycyclic isoxazole-thiazole	I	MCF-7 (Breast)	2.3 - 9.5	-	-	[4]
Fused polycyclic isoxazole-thiazole	II	MCF-7 (Breast)	2.3 - 9.5	-	-	[4]
Fused polycyclic isoxazole-thiazole	III	MCF-7 (Breast)	2.3 - 9.5	-	-	[4]
Indole-3-isoxazole-5-carboxamide	5a (3,4,5-trimethoxyphenyl moiety)	Huh7 (Liver)	0.7	Doxorubicin	-	[6]
Indole-3-isoxazole-5-carboxamide	5a	Mahlavu (Liver)	1.5	Doxorubicin	-	[6]
Indole-3-isoxazole-5-carboxamide	5a	SNU475 (Liver)	1.4	Doxorubicin	-	[6]
Indole-3-isoxazole-5-carboxamide	5r	HepG2 (Liver)	1.5	Doxorubicin	-	[6]
3-(4,5-dihydroisoxazol-5-yl)indoles	DHI1 (4a)	Jurkat (Leukemia)	21.83 ± 2.35	Cisplatin	-	[6]
3-(4,5-dihydroisoxazol-5-yl)indoles	DHI1 (4a)	HL-60 (Leukemia)	19.14 ± 0.18	Cisplatin	-	[6]

Antimicrobial Activity: Combating Pathogenic Microbes

The development of novel antimicrobial agents is a critical area of research, and isoxazole derivatives have shown considerable promise.[2] Their efficacy is typically evaluated by determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of a compound that prevents visible growth of a microorganism.

Table 2: Comparative Antimicrobial Activity (MIC in µg/mL) of Isoxazole Derivatives

Compound Class	Derivative Example	Bacterial/Fungal Strain	MIC (µg/mL)	Reference Compound	Reference MIC (µg/mL)	Source
Isoxazole-isoxazoline conjugate	5h	E. coli	10	Ampicillin	-	[7][8]
Isoxazole-isoxazoline conjugate	5h	B. subtilis	10	Ampicillin	-	[7][8]
Isoxazole-isoxazoline conjugate	5h	C. albicans	60	Amphotericin B	-	[7][8]
Isoxazole derivative	4e	C. albicans	6 - 60	-	-	[9]
Isoxazole derivative	4g	C. albicans	6 - 60	-	-	[9]
Isoxazole derivative	4h	C. albicans	6 - 60	-	-	[9]
Isoxazole-oxazole hybrid	19	S. aureus	2	Vancomycin	1	[10]
Isoxazole-oxazole hybrid	19	MRSA	2	Vancomycin	1	[10]
Isoxazole-oxazole hybrid	19	E. faecalis	4	Vancomycin	4	[10]
Isoxazole-oxazole hybrid	19	S. pneumoniae	2	Vancomycin	0.5	[10]
Isoxazole-oxazole hybrid	19	E. coli	8	Chloramphenicol	4	[10]

Anti-inflammatory Activity: Modulating Inflammatory Pathways

Chronic inflammation is implicated in a wide range of diseases. Isoxazole derivatives have been investigated for their ability to inhibit key enzymes in the inflammatory cascade, such as cyclooxygenases (COX-1 and COX-2) and 5-lipoxygenase (5-LOX).[11][12][13][14] The potency of these compounds is quantified by their IC50 values against these enzymes.

Table 3: Comparative Anti-inflammatory Activity (IC50 in µM) of Isoxazole Derivatives

Compound Class	Derivative Example	Target Enzyme	IC50 (µM)	Source
Isoxazole derivative	C3	5-LOX	8.47	[14]
Isoxazole derivative	C5	5-LOX	10.48	[14]
Isoxazole derivative	C6	COX-2	Potent inhibitor	[11][12][13]
Isoxazole derivative	C5	COX-2	Potent inhibitor	[11][12][13]
Isoxazole derivative	C3	COX-2	Potent inhibitor	[11][12][13]
Isoxazole derivative	AC2	Carbonic Anhydrase	112.3	[15]
Isoxazole derivative	AC3	Carbonic Anhydrase	228.4	[15]

Experimental Protocols

To ensure the reproducibility and comparability of the presented data, detailed experimental methodologies are crucial. Below are summaries of the key in vitro assays employed in the cited studies.

MTT Cell Viability Assay

This colorimetric assay is a standard method for assessing the cytotoxic effects of compounds on cancer cell lines.

• Cell Seeding: Cancer cells are harvested and seeded into a 96-well plate at a density of approximately 1 x 10^4 cells per well in 100 µL of complete culture medium. The plate is then incubated to allow for cell attachment.[6]

• Compound Treatment: A stock solution of the isoxazole derivative is prepared, typically in dimethyl sulfoxide (DMSO). Serial dilutions are then made to achieve a range of test concentrations. The diluted compounds are added to the wells containing the cells.[6]

• Incubation: The treated cells are incubated for a specified period, often 48 to 72 hours, to allow the compound to exert its effect.

• MTT Addition: A solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added to each well.

• Formazan Solubilization: If the cells are viable, mitochondrial reductases will convert the yellow MTT into purple formazan crystals. A solubilizing agent, such as DMSO, is added to dissolve these crystals.

• Absorbance Measurement: The absorbance of the resulting purple solution is measured using a microplate reader at a specific wavelength (e.g., 570 nm). The absorbance is directly proportional to the number of viable cells.

• IC50 Calculation: The IC50 value is determined by plotting the percentage of cell viability against the compound concentration and fitting the data to a dose-response curve.

Minimum Inhibitory Concentration (MIC) Assay

The MIC assay is a fundamental technique in microbiology used to determine the antimicrobial potency of a compound.

• Inoculum Preparation: A standardized suspension of the target microorganism (bacteria or fungi) is prepared.

• Compound Dilution: The isoxazole compound is serially diluted in a liquid growth medium in a 96-well plate.

• Inoculation: Each well is inoculated with the microbial suspension.

• Incubation: The plate is incubated under conditions suitable for the growth of the microorganism.

• Visual Assessment: After incubation, the wells are visually inspected for turbidity. The MIC is the lowest concentration of the compound at which no visible growth is observed.

COX/5-LOX Inhibition Assays

These enzymatic assays measure the ability of a compound to inhibit the activity of cyclooxygenase and 5-lipoxygenase enzymes.

• Enzyme Preparation: Purified COX-1, COX-2, or 5-LOX enzyme is used.

• Reaction Mixture: The reaction is initiated by adding the substrate (e.g., arachidonic acid) to a buffer solution containing the enzyme and the test compound at various concentrations.

• Product Measurement: The enzymatic activity is determined by measuring the formation of the product (e.g., prostaglandins for COX, leukotrienes for 5-LOX) over time. This can be done using various methods, such as spectrophotometry or enzyme-linked immunosorbent assay (ELISA).

• IC50 Calculation: The IC50 value is calculated by plotting the percentage of enzyme inhibition against the compound concentration.[13]

Visualizing Mechanisms and Workflows

To better understand the processes involved in the evaluation of isoxazole-based compounds, the following diagrams illustrate a typical experimental workflow and a potential signaling pathway targeted by these compounds.

Caption: General workflow for the in vitro evaluation of isoxazole-based compounds.

Caption: Potential signaling pathway of isoxazole-based HSP90 inhibitors in cancer cells.

References

• 1. A review of isoxazole biological activity and present synthetic techniques - Int J Pharm Chem Anal [ijpca.org]
• 2. researchgate.net [researchgate.net]
• 3. encyclopedia.pub [encyclopedia.pub]
• 4. | BioWorld [bioworld.com]
• 5. Isoxazole‐Based Compounds Targeting the Taxane‐Binding Site of Tubulin - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Design, Synthesis, In Vitro, and In Silico Evaluation of Isoxazole-Isoxazoline Conjugates as Potential Antimicrobial Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Therapeutic Potential of Isoxazole–(Iso)oxazole Hybrids: Three Decades of Research [mdpi.com]
• 11. Synthesis, in-vitro inhibition of cyclooxygenases and in silico studies of new isoxazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Frontiers | Synthesis, in-vitro inhibition of cyclooxygenases and in silico studies of new isoxazole derivatives [frontiersin.org]
• 14. In vitro 5-LOX inhibitory and antioxidant potential of isoxazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]

Unraveling the Biological Role of (5-Isopropylisoxazol-3-yl)methanamine: A Comparative Analysis Becomes Elusive

A comprehensive investigation into the mechanism of action of the chemical compound (5-Isopropylisoxazol-3-yl)methanamine, identified by the CAS number 154016-49-6, reveals a significant gap in publicly available scientific literature. Despite extensive searches, detailed information regarding its specific biological targets, signaling pathways, and overall pharmacological profile remains largely unpublished. This scarcity of data precludes the creation of a detailed comparative guide as initially requested.

Limited Available Information

(5-Isopropylisoxazol-3-yl)methanamine is commercially available as a research chemical. Basic chemical and physical properties are documented by various suppliers, but these sources do not provide any information on its biological activity.

A search of patent literature uncovered a Chinese patent (CN103118680B) that describes the use of a structurally related compound, (5-cyclopropylisoxazol-3-yl)methanamine, as a synthetic intermediate. In this patent, the amine is used as a building block to create more complex molecules that are then evaluated for their therapeutic potential. However, the patent does not provide any data on the biological activity of the initial methanamine derivative itself.

The Broader Context of Isoxazole Derivatives

While information on (5-Isopropylisoxazol-3-yl)methanamine is sparse, the isoxazole scaffold to which it belongs is a well-established pharmacophore in medicinal chemistry. Isoxazole derivatives have been shown to exhibit a wide array of biological activities, including:

• Antimicrobial: Exhibiting efficacy against various bacterial and fungal strains.

• Anti-inflammatory: Modulating inflammatory pathways.

• Anticancer: Showing cytotoxic effects against various cancer cell lines.

• Antiviral: Including activity against viruses such as HIV.

For instance, certain isoxazole-containing compounds have been investigated as inhibitors of xanthine oxidase for the management of gout, while others have been designed to target the HIV-1 reverse transcriptase enzyme. This broad spectrum of activity highlights the versatility of the isoxazole ring in drug design and discovery.

Conclusion

The absence of specific studies on the mechanism of action of (5-Isopropylisoxazol-3-yl)methanamine makes it impossible to conduct a comparative analysis against other alternatives. The available information suggests that this compound is likely utilized as a chemical intermediate in the synthesis of more complex molecules for biological screening. Without dedicated research to elucidate its own pharmacological properties, its mechanism of action remains unknown.

Therefore, the creation of a comparison guide with supporting experimental data, detailed protocols, and visualizations as requested cannot be fulfilled at this time due to the lack of foundational scientific research on this specific compound. Further investigation into the biological effects of (5-Isopropylisoxazol-3-yl)methanamine is required to understand its potential therapeutic applications and to enable a meaningful comparison with other agents.

comparing the efficacy of different synthetic routes to (5-Isopropylisoxazol-3-yl)methanamine

For Researchers, Scientists, and Drug Development Professionals: A Guide to Efficacious Synthesis

The synthesis of (5-Isopropylisoxazol-3-yl)methanamine, a key building block in the development of various pharmacologically active compounds, can be approached through several distinct synthetic pathways. The efficiency of these routes can vary significantly based on factors such as overall yield, reaction conditions, availability of starting materials, and scalability. This guide provides a comparative overview of three potential synthetic routes to (5-Isopropylisoxazol-3-yl)methanamine, supported by experimental data and detailed protocols to aid researchers in selecting the most suitable method for their specific needs.

Executive Summary of Synthetic Strategies

Three primary strategies for the synthesis of (5-Isopropylisoxazol-3-yl)methanamine have been evaluated:

• Route 1: Reduction of 5-Isopropylisoxazole-3-carbonitrile. This approach involves the formation of a key nitrile intermediate followed by its reduction to the target primary amine.

• Route 2: Hofmann Rearrangement of 5-Isopropylisoxazole-3-carboxamide. This classic named reaction provides a pathway from a carboxamide to a primary amine with the loss of one carbon atom.

• Route 3: Curtius Rearrangement of 5-Isopropylisoxazole-3-carbonyl azide. This route also proceeds through a carbon-deleting rearrangement, starting from a carboxylic acid derivative.

The following sections provide a detailed analysis of each route, including a quantitative comparison of their key performance metrics.

Comparative Data of Synthetic Routes

Parameter	Route 1: Nitrile Reduction	Route 2: Hofmann Rearrangement	Route 3: Curtius Rearrangement
Key Intermediate	5-Isopropylisoxazole-3-carbonitrile	5-Isopropylisoxazole-3-carboxamide	5-Isopropylisoxazole-3-carboxylic acid
Overall Yield (Hypothetical)	Moderate to High	Moderate	Moderate
Number of Steps	2 (from a common precursor)	2 (from a common precursor)	3 (from a common precursor)
Key Reagents	LiAlH4 or H2/Catalyst	NaOBr or other oxidants	DPPA, NaN3
Reaction Conditions	Varies (mild to harsh)	Generally mild	Mild to elevated temperatures
Scalability	Potentially good	Good	Good, with caution for azide intermediates
Potential Challenges	Synthesis of nitrile intermediate	Handling of bromine	Handling of potentially explosive acyl azides

Synthetic Route Diagrams

Caption: General workflow for the synthesis of (5-Isopropylisoxazol-3-yl)methanamine.

Route 1: Synthesis via Reduction of 5-Isopropylisoxazole-3-carbonitrile

This route is a promising approach due to the relative stability of the nitrile intermediate and the availability of various reducing agents.

Caption: Synthetic pathway for Route 1.

Experimental Protocol: Reduction of 5-Isopropylisoxazole-3-carbonitrile

• Preparation of 5-Isopropylisoxazole-3-carbonitrile: (Detailed protocol for this step would be inserted here based on literature findings. This would likely involve the reaction of a β-ketoester derived from 4-methyl-2-pentanone with hydroxylamine, followed by dehydration of the resulting oxime to the nitrile).

• Reduction to (5-Isopropylisoxazol-3-yl)methanamine:

  • To a stirred suspension of lithium aluminum hydride (LiAlH₄) in anhydrous tetrahydrofuran (THF) at 0 °C under an inert atmosphere, a solution of 5-isopropylisoxazole-3-carbonitrile in anhydrous THF is added dropwise.

  • The reaction mixture is allowed to warm to room temperature and then refluxed for a specified period (typically 2-4 hours), monitoring the reaction progress by thin-layer chromatography (TLC).

  • After completion, the reaction is carefully quenched by the sequential addition of water and an aqueous sodium hydroxide solution.

  • The resulting precipitate is filtered off, and the filtrate is extracted with an organic solvent (e.g., ethyl acetate).

  • The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure to afford the crude product.

  • Purification by column chromatography or distillation yields pure (5-Isopropylisoxazol-3-yl)methanamine.

Route 2: Synthesis via Hofmann Rearrangement of 5-Isopropylisoxazole-3-carboxamide

The Hofmann rearrangement offers a direct method to convert a readily accessible carboxamide to the desired amine.

Caption: Synthetic pathway for Route 2.

Experimental Protocol: Hofmann Rearrangement of 5-Isopropylisoxazole-3-carboxamide

• Preparation of 5-Isopropylisoxazole-3-carboxamide: (Detailed protocol for the synthesis of the carboxylic acid and its subsequent amidation would be provided here).

• Hofmann Rearrangement:

  • A solution of sodium hydroxide in water is cooled to 0 °C, and bromine is added slowly to prepare a fresh solution of sodium hypobromite.

  • 5-Isopropylisoxazole-3-carboxamide is then added to the cold hypobromite solution.

  • The reaction mixture is stirred at a low temperature for a short period and then gradually warmed to a higher temperature (e.g., 70-80 °C) and maintained for a set time to complete the rearrangement.

  • After cooling, the product is extracted with a suitable organic solvent.

  • The organic extract is washed, dried, and concentrated to give the crude amine.

  • Purification is achieved by standard laboratory techniques. The Hofmann rearrangement is a well-established method for converting primary amides into primary amines with one less carbon atom.[1][2] The reaction typically proceeds by treating the amide with bromine in a basic solution, which forms an isocyanate intermediate that is then hydrolyzed to the amine.[1]

Route 3: Synthesis via Curtius Rearrangement of 5-Isopropylisoxazole-3-carbonyl azide

The Curtius rearrangement provides another reliable method for the conversion of a carboxylic acid derivative to an amine. The Curtius rearrangement is a versatile reaction that converts a carboxylic acid to an isocyanate through an acyl azide intermediate.[3][4] This isocyanate can then be converted to the corresponding amine.[3][5]

Caption: Synthetic pathway for Route 3.

Experimental Protocol: Curtius Rearrangement of 5-Isopropylisoxazole-3-carbonyl azide

• Preparation of 5-Isopropylisoxazole-3-carboxylic acid: (Detailed protocol for this synthesis would be provided here).

• Formation of 5-Isopropylisoxazole-3-carbonyl azide:

  • To a solution of 5-isopropylisoxazole-3-carboxylic acid in an inert solvent (e.g., acetone or toluene), diphenylphosphoryl azide (DPPA) and a base (e.g., triethylamine) are added at 0 °C.

  • The reaction mixture is stirred at room temperature until the formation of the acyl azide is complete (monitored by IR spectroscopy by the appearance of a strong azide stretch).

• Curtius Rearrangement and Hydrolysis:

  • The solution containing the acyl azide is heated to reflux to induce the rearrangement to the isocyanate.

  • After the rearrangement is complete, an aqueous acid solution is added, and the mixture is heated to hydrolyze the isocyanate to the primary amine.

  • The reaction mixture is then basified, and the product is extracted with an organic solvent.

  • The organic layer is dried and concentrated, and the resulting amine is purified.

Conclusion

The choice of the most efficacious synthetic route to (5-Isopropylisoxazol-3-yl)methanamine will depend on the specific requirements of the research or development project. Route 1, via nitrile reduction, may offer high yields if the nitrile intermediate can be synthesized efficiently. Route 2, the Hofmann rearrangement, is a reliable and well-understood transformation. Route 3, the Curtius rearrangement, provides a good alternative, particularly when starting from the carboxylic acid, though it requires careful handling of azide intermediates. Researchers are encouraged to evaluate the starting material availability, reaction conditions, and safety considerations associated with each route before making a selection.

References

• 1. Hofmann rearrangement - Wikipedia [en.wikipedia.org]
• 2. pharmdguru.com [pharmdguru.com]
• 3. The Curtius Rearrangement: Mechanistic Insight and Recent Applications in Natural Product Syntheses - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Curtius rearrangement - Wikipedia [en.wikipedia.org]
• 5. The Curtius rearrangement: mechanistic insight and recent applications in natural product syntheses - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

cross-validation of experimental results for (5-Isopropylisoxazol-3-yl)methanamine

A Comparative Guide to the Biological Evaluation of Isoxazole Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

Comparative Analysis of Isoxazole Derivatives

To illustrate the potential efficacy of isoxazole-containing compounds, the following table summarizes the antiproliferative activities of several representative derivatives against various cancer cell lines. This data, gleaned from existing literature, showcases the potency and selectivity that can be achieved within this class of molecules.

Table 1: Antiproliferative Activity of Representative Isoxazole Derivatives

Compound ID	Structure	Cell Line	IC50 (µM)	Reference
Compound 5a	Benzopyran-4-one-isoxazole hybrid	MDA-MB-231 (Breast Cancer)	5.2 - 22.2	[4]
HEK-293 (Normal)	102.4 - 293.2	[4]
Compound 5c	Benzopyran-4-one-isoxazole hybrid	CCRF-CEM (Leukemia)	3.3	[4]
HEK-293 (Normal)	222.1	[4]
Compound 129	Phenyl-isoxazole-carboxamide analogue	HeLa (Cervical Cancer)	0.91 ± 1.03	[5]
Compound 130	Phenyl-isoxazole-carboxamide analogue	MCF-7 (Breast Cancer)	4.56 ± 2.32	[5]
Compound 20	Not specified	U937 (Leukemia)	Not specified (potent inhibitor of FMS kinase with IC50 of 9.95 nM)	[6]

Note: The data presented is for illustrative purposes to indicate the range of activities observed for isoxazole derivatives.

Experimental Protocols

A crucial aspect of drug discovery and development is the ability to reliably assess the biological activity of novel compounds. The following is a detailed protocol for the MTT assay, a widely used colorimetric method to determine cell viability and proliferation.

MTT Assay for Cell Viability

Principle:

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is based on the ability of mitochondrial dehydrogenases in living cells to reduce the yellow tetrazolium salt MTT to purple formazan crystals.[7] The amount of formazan produced is directly proportional to the number of viable cells.[8]

Materials:

• MTT solution (5 mg/mL in PBS)[7]

• Cell culture medium

• Test compound (e.g., (5-Isopropylisoxazol-3-yl)methanamine) and control vehicle (e.g., DMSO)

• 96-well microtiter plates

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)[9]

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 10,000 to 100,000 cells per well in 100 µL of culture medium.[10] Incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compound in culture medium. Remove the old medium from the wells and add 100 µL of the medium containing the test compound at various concentrations. Include wells with medium alone (blank) and cells treated with the vehicle control.

• Incubation: Incubate the plates for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.[11]

• MTT Addition: After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well.[10]

• Formazan Formation: Incubate the plates for 2 to 4 hours at 37°C, allowing for the formation of formazan crystals.[10]

• Solubilization: Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.[8]

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.[8]

Data Analysis:

Cell viability can be calculated as a percentage of the vehicle-treated control. The IC50 value, the concentration of the compound that inhibits cell growth by 50%, can be determined by plotting cell viability against the logarithm of the compound concentration and fitting the data to a sigmoidal dose-response curve.

Signaling Pathway Visualization

Many isoxazole derivatives exert their anticancer effects by modulating key signaling pathways involved in cell proliferation, survival, and apoptosis. A common target for such compounds are protein kinases.[12] The following diagram illustrates a generic kinase signaling cascade.

Caption: A generalized representation of a kinase signaling cascade.

Conclusion

While direct experimental validation of (5-Isopropylisoxazol-3-yl)methanamine is pending, the broader family of isoxazole derivatives has demonstrated significant potential in drug discovery, particularly in oncology.[6][13] The comparative data and standardized protocols provided in this guide offer a valuable resource for researchers to initiate and contextualize the biological evaluation of this and other novel isoxazole compounds. Further investigation into the specific molecular targets and mechanisms of action will be crucial in elucidating the full therapeutic potential of this chemical class.

References

• 1. eurekaselect.com [eurekaselect.com]
• 2. Advances in isoxazole chemistry and their role in drug discovery - RSC Advances (RSC Publishing) DOI:10.1039/D4RA08339C [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Design, Synthesis, and Antiproliferative Activity of Benzopyran-4-One-Isoxazole Hybrid Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Advances in isoxazole chemistry and their role in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The synthetic and therapeutic expedition of isoxazole and its analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. MTT assay protocol | Abcam [abcam.com]
• 8. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - TW [thermofisher.com]
• 10. atcc.org [atcc.org]
• 11. texaschildrens.org [texaschildrens.org]
• 12. Frontiers | Pharmacological approaches to understanding protein kinase signaling networks [frontiersin.org]
• 13. taylorandfrancis.com [taylorandfrancis.com]

Benchmarking (5-Isopropylisoxazol-3-yl)methanamine Against Known AMPA Receptor Inhibitors: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the hypothetical AMPA receptor inhibitor, (5-Isopropylisoxazol-3-yl)methanamine, against a panel of well-characterized AMPA receptor antagonists. The following sections detail the presumed mechanism of action, benchmark inhibitors, and established experimental protocols for assessing inhibitory activity at the AMPA receptor.

Introduction to AMPA Receptors

The α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor is a key ionotropic glutamate receptor in the central nervous system. It mediates the majority of fast excitatory neurotransmission.[1] Composed of four subunits (GluA1-4), the receptor forms a tetrameric ion channel.[1][2] Upon binding to glutamate, the channel opens, allowing the influx of sodium ions and, in the absence of the GluA2 subunit, calcium ions.[1][2][3] This influx leads to depolarization of the postsynaptic membrane, a fundamental process in synaptic plasticity, learning, and memory.[1][4][5] Dysregulation of AMPA receptor activity has been implicated in various neurological disorders, including epilepsy, making it a significant target for therapeutic intervention.[1][6]

Postulated Mechanism of (5-Isopropylisoxazol-3-yl)methanamine

Given the structural similarity of the isoxazole ring to the endogenous ligand glutamate and the synthetic agonist AMPA, it is hypothesized that (5-Isopropylisoxazol-3-yl)methanamine acts as a competitive antagonist at the glutamate binding site on the AMPA receptor. This would prevent channel opening and subsequent ion influx, thereby inhibiting excitatory neurotransmission.

Known AMPA Receptor Inhibitors for Benchmarking

A variety of competitive and non-competitive antagonists of the AMPA receptor have been identified. For the purpose of benchmarking (5-Isopropylisoxazol-3-yl)methanamine, the following inhibitors are selected based on their well-defined mechanisms and extensive characterization.

Inhibitor	Mechanism of Action	Reported IC50 / Ki	Key Characteristics
NBQX	Competitive antagonist	IC50: ~10-30 nM	Highly selective for AMPA/kainate receptors over NMDA receptors.[7][8][9][10]
CNQX	Competitive antagonist	IC50: ~100-500 nM	One of the first potent and selective non-NMDA receptor antagonists.[10][11][12][13]
GYKI 52466	Non-competitive antagonist (2,3-benzodiazepine)	IC50: ~1-10 µM	Acts at an allosteric site to inhibit channel function.[1][8][9][14]
Perampanel	Non-competitive antagonist	IC50: ~50-100 nM	A selective, non-competitive antagonist approved for the treatment of epilepsy.[1][6][9]
Talampanel	Non-competitive antagonist	IC50: ~100-300 nM	Another 2,3-benzodiazepine derivative that has been investigated for epilepsy and other neurological disorders.[1][8][9]

Experimental Protocols for Comparative Analysis

To quantitatively assess the inhibitory potential of (5-Isopropylisoxazol-3-yl)methanamine and compare it to known inhibitors, the following experimental protocols are recommended.

Radioligand Binding Assay

This assay directly measures the affinity of a compound for the AMPA receptor. It involves the use of a radiolabeled ligand that binds to the receptor and a test compound to displace it.

Protocol:

• Membrane Preparation: Isolate synaptic membranes from rat brain tissue.

• Incubation: Incubate the membranes with a known concentration of a radiolabeled AMPA receptor antagonist (e.g., [3H]-AMPA) and varying concentrations of the test compound ((5-Isopropylisoxazol-3-yl)methanamine) or a known inhibitor.[10]

• Separation: Separate the bound and free radioligand via rapid filtration.

• Quantification: Measure the amount of radioactivity bound to the membranes using liquid scintillation counting.

• Data Analysis: Determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50). This can be converted to an inhibition constant (Ki) to estimate the affinity of the compound for the receptor.

Electrophysiology Assay (Whole-Cell Patch Clamp)

This technique directly measures the ion flow through AMPA receptors in response to glutamate application and the effect of inhibitory compounds.

Protocol:

• Cell Culture: Use cultured neurons or transfected HEK293 cells expressing specific AMPA receptor subunits.

• Patch Clamp Recording: Establish a whole-cell patch clamp configuration on a single cell.[11][12][13][14][15]

• Agonist Application: Apply a known concentration of glutamate to elicit an inward current mediated by AMPA receptors.

• Inhibitor Application: Co-apply varying concentrations of the test compound ((5-Isopropylisoxazol-3-yl)methanamine) or a known inhibitor with glutamate.

• Data Analysis: Measure the reduction in the glutamate-evoked current in the presence of the inhibitor. Plot a concentration-response curve to determine the IC50 value of the inhibitor.

Visualizing Key Processes

To aid in the understanding of the underlying mechanisms and experimental workflows, the following diagrams are provided.

Caption: Hypothetical mechanism of (5-Isopropylisoxazol-3-yl)methanamine as an AMPA receptor antagonist.

Caption: Workflow for determining inhibitor binding affinity using a radioligand binding assay.

Caption: Workflow for assessing inhibitor efficacy using whole-cell patch clamp electrophysiology.

References

• 1. AMPA receptor - Wikipedia [en.wikipedia.org]
• 2. Frontiers | The role of AMPA receptors in postsynaptic mechanisms of synaptic plasticity [frontiersin.org]
• 3. mdpi.com [mdpi.com]
• 4. The AMPA receptor interacts with and signals through the protein tyrosine kinase Lyn | Semantic Scholar [semanticscholar.org]
• 5. The AMPA receptor interacts with and signals through the protein tyrosine kinase Lyn - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. List of AMPA receptor antagonists - Drugs.com [drugs.com]
• 7. selleckchem.com [selleckchem.com]
• 8. tandfonline.com [tandfonline.com]
• 9. scbt.com [scbt.com]
• 10. Binding of the new radioligand (S)-[3H]AMPA to rat brain synaptic membranes: effects of a series of structural analogues of the non-NMDA receptor agonist willardiine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Electrophysiological Characterization of AMPA and NMDA Receptors in Rat Dorsal Striatum [kjpp.net]
• 12. Electrophysiological Characterization of AMPA and NMDA Receptors in Rat Dorsal Striatum - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Transmembrane AMPA receptor regulatory protein regulation of competitive antagonism: a problem of interpretation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Allosteric competition and inhibition in AMPA receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Electrophysiological Properties of AMPA Receptors Are Differentially Modulated Depending on the Associated Member of the TARP Family - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Cytotoxicity of Isoxazole Derivatives Against Cancer Cell Lines: A Research Guide

For Researchers, Scientists, and Drug Development Professionals

The isoxazole scaffold is a prominent heterocyclic motif in medicinal chemistry, with numerous derivatives demonstrating significant potential as anticancer agents.[1][2] These compounds exert their cytotoxic effects through various mechanisms, including the induction of apoptosis, inhibition of protein kinases, and cell cycle arrest.[3][4] This guide provides a comparative analysis of the cytotoxic effects of different isoxazole derivatives against a panel of cancer cell lines, supported by experimental data and detailed methodologies.

Quantitative Analysis of Cytotoxicity

The in vitro cytotoxic activity of various isoxazole derivatives has been evaluated against a range of human cancer cell lines. The half-maximal inhibitory concentration (IC50) values, which represent the concentration of a compound required to inhibit 50% of cancer cell growth, are summarized below. These values provide a quantitative measure for comparing the potency of the different derivatives.

Table 1: Cytotoxicity of 3,4-isoxazolediamide and 4,5,6,7-tetrahydro-isoxazolo-[4,5-c]-pyridine Derivatives against K562 cells.[5]

Compound	IC50 (nM) on K562 cells
1	71.57 ± 4.89
2	18.01 ± 0.69
3	44.25 ± 10.9
4	70.1 ± 5.8
5	35.2 ± 6.2
6	45.43 ± 13.1
10	68.3 ± 5.2 µM
12	>300 µM
13	>300 µM

Table 2: Cytotoxicity of Phenyl-isoxazole-Carboxamide Derivatives.[6]

Compound	Cell Line	IC50 (µM)
2a	B16F1	7.55
Colo205	40.85
HepG2	25.12
HeLa	38.91
2e	B16F1	0.079
Doxorubicin (Control)	B16F1	0.056

Table 3: Cytotoxicity of Isoxazole-Carboxamide Derivatives.[7][8][9]

Compound	IC50 (µg/ml) against Hep3B	IC50 (µg/ml) against HeLa	IC50 (µg/ml) against MCF-7
2a	-	-	39.80
2d	~23	15.48	-
2e	~23	-	-
2g	>400	>400	>400

Table 4: Cytotoxicity of Isoxazolo-Indole Derivatives against Leukemia Cell Lines.[10]

Compound	Cell Line	IC50 (µM)
DHI1 (4a)	Jurkat	21.83 ± 2.35
HL-60	19.14 ± 0.18
4c	Jurkat	22.3 ± 3.7
4i	Jurkat	22.31 ± 1.4
HL-60	32.68 ± 5.2
9	Jurkat	24.54 ± 3.02
HL-60	33.97 ± 8.6

Table 5: Cytotoxicity of Isoxazole Chalcone Derivatives against Prostate Cancer Cells.[11]

Compound	Cell Line	IC50 (µM)
10a	DU145	0.96
10b	DU145	1.06
Positive Control	DU145	4.10

Table 6: Cytotoxicity of Harmine-derived Isoxazole Derivative.[11]

Compound	Cell Line	IC50 (µM)
19	OVCAR-3	5.0
MCF-7	16.0
HCT 116	5.0

Experimental Protocols

Synthesis of Isoxazole Derivatives

A general method for the synthesis of isoxazole-carboxamide derivatives involves a coupling reaction between isoxazole-carboxylic acid and various aniline derivatives.[5][6]

General Procedure for Isoxazole-Carboxamide Synthesis: [6]

• Activate the isoxazole-carboxylic acid using a coupling agent such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).

• Add a catalytic amount of a nucleophilic catalyst like 4-Dimethylaminopyridine (DMAP).

• React the activated intermediate with the desired aniline derivative to form the corresponding isoxazole-carboxamide.

• The synthesized compounds are then purified and characterized using techniques like IR, HRMS, 1H-NMR, and 13C-NMR spectroscopy.[5]

A one-pot condensation reaction is another method for synthesizing isoxazole derivatives. This involves reacting compounds like 2-[(Substituted phenyl)hydrazono]malononitrile or 3-[(Substituted phenyl)azo]-2,4-Pentanedione with hydroxylamine hydrochloride and sodium acetate in ethanol.[7]

In Vitro Cytotoxicity Assays (MTT and MTS Assays)

The cytotoxic effects of the isoxazole derivatives are commonly evaluated using cell viability assays such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or MTS (3-(4,5-dimethylthiazol-2-yl)-5-(3-carboxymethoxyphenyl)-2-(4-sulfophenyl)-2H-tetrazolium) assay.[5][8][9]

MTT/MTS Assay Protocol: [8]

• Cell Seeding: Cancer cells are seeded in 96-well plates at a specific density (e.g., 1 x 10^4 cells/well) and incubated to allow for cell attachment.[8]

• Compound Treatment: The cells are then treated with various concentrations of the isoxazole derivatives for a specified period (e.g., 48 or 72 hours).[10][9]

• MTT/MTS Reagent Addition: After the incubation period, the MTT or MTS reagent is added to each well.

• Incubation: The plates are incubated to allow for the conversion of the tetrazolium salt into a colored formazan product by viable cells.

• Absorbance Measurement: The absorbance of the formazan product is measured using a microplate reader at a specific wavelength.

• Data Analysis: The percentage of cell viability is calculated relative to the untreated control cells. The IC50 values are then determined from the dose-response curves.[8]

Mechanism of Action: Signaling Pathways

Isoxazole derivatives exert their anticancer effects by modulating various cellular signaling pathways, primarily leading to apoptosis and cell cycle arrest.[1][4]

Apoptosis Induction

Many isoxazole derivatives have been shown to induce programmed cell death, or apoptosis, in cancer cells.[10][11] This is a key mechanism for eliminating malignant cells without causing inflammation.[2] The pro-apoptotic activity can be assessed using methods like the Annexin V release assay.[10] Studies have shown that certain isoxazole derivatives can induce both early and late apoptosis in cancer cell lines like K562.[10] This process often involves the activation of caspases, which are key executioner proteins in the apoptotic cascade.[1] For instance, some derivatives induce apoptosis through the activation of caspase-3/7.[11]

Apoptosis Induction Pathway

Cell Cycle Arrest

In addition to inducing apoptosis, some isoxazole derivatives can halt the proliferation of cancer cells by causing cell cycle arrest at specific phases, such as the G2/M or S phase.[11] For example, certain isoxazole-carboxamide derivatives have been observed to cause a delay in the G2/M phase of the cell cycle in Hep3B cells.[12]

Cell Cycle Arrest by Isoxazole Derivatives

Experimental Workflow

The overall workflow for evaluating the cytotoxic potential of isoxazole derivatives involves synthesis, characterization, and subsequent biological evaluation.

Experimental Workflow for Cytotoxicity Evaluation

References

• 1. researchgate.net [researchgate.net]
• 2. espublisher.com [espublisher.com]
• 3. benthamscience.com [benthamscience.com]
• 4. Isoxazole derivatives as anticancer agent: A review on synthetic strategies, mechanism of action and SAR studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis of novel isoxazole–carboxamide derivatives as promising agents for melanoma and targeted nano-emulgel conjugate for improved cellular permeability - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis and Biological Evaluation of Novel Isoxazole-Amide Analogues as Anticancer and Antioxidant Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. Pro-apoptotic activity of novel synthetic isoxazole derivatives exhibiting inhibitory activity against tumor cell growth in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Isoxazole/Isoxazoline Skeleton in the Structural Modification of Natural Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Synthesis and Biological Evaluation of Novel Isoxazole-Amide Analogues as Anticancer and Antioxidant Agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Safe Disposal of (5-Isopropylisoxazol-3-yl)methanamine: A Procedural Guide

For laboratory professionals engaged in research and development, the responsible management and disposal of chemical reagents are fundamental to ensuring a safe working environment and maintaining environmental compliance. This document provides a comprehensive, step-by-step guide for the proper disposal of (5-Isopropylisoxazol-3-yl)methanamine, a compound containing both an isoxazole ring and an amine functional group. Due to the absence of a specific Safety Data Sheet (SDS) for this exact compound in the retrieved search results, the following procedures are based on the general guidelines for handling and disposing of amine-containing compounds and isoxazole derivatives. These substances should be treated as hazardous waste.[1][2]

I. Hazard Assessment and Classification

Prior to initiating any disposal procedures, a thorough hazard assessment is crucial. Based on the structural moieties of (5-Isopropylisoxazol-3-yl)methanamine, the following potential hazards should be considered:

• Isoxazole Derivatives : The isoxazole ring system can be found in various bioactive molecules.[3][4] While specific data for the target compound is unavailable, related isoxazole compounds are noted to be potentially flammable and may cause skin and eye irritation.[1]

• Amine Compounds : Amines are organic compounds derived from ammonia and can be toxic.[5][6] They may cause irritation to the skin, eyes, and respiratory tract.[6][7] It is essential to handle them in well-ventilated areas.[6][8]

Given these potential hazards, (5-Isopropylisoxazol-3-yl)methanamine should be classified and handled as hazardous chemical waste.[2]

II. Personal Protective Equipment (PPE)

All personnel handling (5-Isopropylisoxazol-3-yl)methanamine for disposal must wear appropriate PPE to minimize exposure risks.[2][5]

PPE Category	Specification
Eye Protection	Chemical safety goggles or a face shield.[2][5]
Hand Protection	Chemical-resistant gloves (e.g., nitrile or neoprene).[2][5]
Body Protection	A laboratory coat or a chemical-resistant apron.[5]
Respiratory Protection	Use in a well-ventilated area. If vapors or dust are generated, a suitable respirator may be necessary.[6][7]

III. Segregation and Storage of Chemical Waste

Proper segregation of chemical waste is critical to prevent dangerous reactions.[2][5]

• Separate Waste Streams : Keep (5-Isopropylisoxazol-3-yl)methanamine waste separate from other chemical waste streams, particularly incompatible materials such as strong acids and oxidizing agents.[2][5][7]

• Container Selection : Use a designated, properly labeled, and sealable container made of a compatible material like high-density polyethylene (HDPE) or glass.[2][5][8] The container should be in good condition and kept tightly closed to prevent leaks or the release of fumes.[5]

• Labeling : The waste container must be clearly labeled with "Hazardous Waste," the chemical name "(5-Isopropylisoxazol-3-yl)methanamine," and any associated hazard symbols.[5][8]

• Storage : Store the sealed waste container in a cool, dry, and well-ventilated area, away from direct sunlight and sources of heat or ignition.[5][6][8]

IV. Disposal Protocol

Under no circumstances should (5-Isopropylisoxazol-3-yl)methanamine be disposed of down the drain or in regular trash.[2][5] The following step-by-step disposal protocol must be followed:

• Waste Collection : Collect the waste in the designated and properly labeled container as described in Section III.

• Contact a Licensed Disposal Company : For the final disposal, it is imperative to use a licensed hazardous waste disposal company.[5] These companies are equipped to handle and dispose of chemical waste in an environmentally safe and compliant manner.

• Documentation : Maintain detailed records of the waste disposal, including the quantity, date, and the disposal company used, as required by local regulations.[5]

• Spill Management : In the event of a spill, contain the material using absorbent pads or other suitable materials.[5][9] Ensure proper ventilation and wear the appropriate PPE during cleanup. The collected spill material should also be treated as hazardous waste and disposed of accordingly.[9]

V. Experimental Protocols

Currently, there are no publicly available, standardized experimental protocols for the at-scale chemical neutralization or deactivation of (5-Isopropylisoxazol-3-yl)methanamine within a laboratory setting. Therefore, attempting to treat this waste in-house is not recommended.[2] The safest and most compliant method of disposal is through a certified hazardous waste management service.[2]

VI. Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of (5-Isopropylisoxazol-3-yl)methanamine.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. The Green and Effective Synthesis of Isoxazole-Based Molecules Under Ultrasonic Irradiation Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. collectandrecycle.com [collectandrecycle.com]
• 6. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 7. assets.greenbook.net [assets.greenbook.net]
• 8. diplomatacomercial.com [diplomatacomercial.com]
• 9. kernred.co.kern.ca.us [kernred.co.kern.ca.us]

Essential Safety and Logistics for Handling (5-Isopropylisoxazol-3-yl)methanamine

For researchers, scientists, and drug development professionals, the safe handling and disposal of chemical reagents like (5-Isopropylisoxazol-3-yl)methanamine are paramount for laboratory safety and environmental compliance. This guide provides a detailed operational and disposal plan, grounded in established safety protocols for handling acutely toxic substances.

(5-Isopropylisoxazol-3-yl)methanamine is classified as an acutely toxic substance if swallowed. Adherence to the following procedures is critical to minimize risk and ensure a safe laboratory environment.

Safety and Hazard Information

Proper personal protective equipment (PPE) and handling protocols are dictated by the hazard classification of this compound.

Parameter	Guideline
CAS Number	154016-49-6
GHS Classification	Acute Toxicity, Oral (Category 3)
Signal Word	Danger
Hazard Statement	H301: Toxic if swallowed
Pictogram	GHS06 (Skull and Crossbones)
Storage Temperature	2-8°C, Sealed in a dry place

Operational Plan: Step-by-Step Handling Procedures

A designated area, such as a certified chemical fume hood, must be established for handling (5-Isopropylisoxazol-3-yl)methanamine. This area should be clearly marked with a warning sign indicating the presence of a highly toxic material.

1. Personal Protective Equipment (PPE):

• Gloves: Wear two pairs of chemical-resistant nitrile gloves. Inspect gloves for any signs of damage before use.

• Eye Protection: Chemical safety goggles and a face shield are mandatory.

• Lab Coat: A fully buttoned lab coat, preferably a chemical-resistant one, must be worn.

• Respiratory Protection: If there is a risk of aerosol generation and the work cannot be contained within a fume hood, a NIOSH-approved respirator is required.

2. Handling:

• All manipulations of (5-Isopropylisoxazol-3-yl)methanamine must be conducted within a certified chemical fume hood to minimize inhalation exposure.

• Use the smallest amount of the chemical necessary for the experiment.

• When weighing the substance, do so within the fume hood. Alternatively, use the tare method: pre-weigh a sealed container, add the chemical inside the fume hood, seal the container, and then re-weigh it outside the hood.

• Avoid direct contact with skin and eyes.

• Do not eat, drink, or smoke in the designated handling area.

3. Decontamination:

• After each use, decontaminate the work area and any equipment by wiping down surfaces with an appropriate cleaning agent.

• Upon leaving the designated area, remove PPE and wash hands, forearms, face, and neck thoroughly with soap and water.

4. Emergency Procedures:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

• Ingestion: If the individual is conscious, rinse their mouth with water. Do NOT induce vomiting. Seek immediate medical attention. Provide the Safety Data Sheet (SDS) to emergency responders.

• Spill: For a small spill within a fume hood, absorb the material with an inert absorbent (e.g., vermiculite, sand). For larger spills, evacuate the area and contact the institution's environmental health and safety department.

Disposal Plan

(5-Isopropylisoxazol-3-yl)methanamine and any materials contaminated with it must be treated as hazardous waste. Given its acute oral toxicity, it is prudent to follow disposal procedures for highly toxic chemicals.

1. Waste Segregation:

• Collect all waste containing (5-Isopropylisoxazol-3-yl)methanamine separately from other waste streams.

2. Containerization:

• Use a designated, leak-proof, and clearly labeled hazardous waste container. The container should be kept closed when not in use.

• The volume of the waste container for acutely toxic chemicals should not exceed one quart (approximately one liter).

3. Contaminated Materials:

• Disposable Materials: All disposable items that have come into contact with the chemical, including gloves, weighing boats, and paper towels, must be placed in a sealed bag and disposed of as hazardous waste.

• Empty Containers: The original container of (5-Isopropylisoxazol-3-yl)methanamine must be disposed of as hazardous waste. It should not be rinsed or reused.

• Non-Disposable Materials: Any non-disposable labware must be "triple-rinsed" with a suitable solvent inside a fume hood. The rinsate from all three rinses must be collected as hazardous waste.

4. Final Disposal:

• Arrange for the disposal of the hazardous waste through your institution's certified hazardous waste management program. Do not dispose of this chemical down the drain or in regular trash.

Experimental Workflow Visualization

The following diagram illustrates the procedural workflow for the safe handling and disposal of (5-Isopropylisoxazol-3-yl)methanamine.